5-Methyl-1H-indazol-3-ol

• CAS: 7364-26-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of 5-Methyl-1H-indazol-3-ol

Abstract

This technical guide provides a comprehensive overview of scientifically robust synthetic pathways for the preparation of 5-Methyl-1H-indazol-3-ol, a key heterocyclic scaffold of significant interest to researchers in medicinal chemistry and drug development. This document delves into two primary, field-proven synthetic routes, offering detailed, step-by-step protocols and a thorough analysis of the underlying chemical principles. The guide is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to confidently synthesize and characterize this important molecule. The discussion extends to the crucial aspect of tautomerism inherent to the indazol-3-ol system, providing insights into its structural and spectroscopic properties.

Introduction and Significance

The indazole nucleus is a privileged scaffold in medicinal chemistry, with numerous derivatives exhibiting a wide array of biological activities, including anti-cancer, anti-inflammatory, and neuroprotective properties. The specific substitution pattern of 5-Methyl-1H-indazol-3-ol makes it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications. Its structure, featuring a methyl group at the 5-position and a hydroxyl group at the 3-position, allows for diverse functionalization and modulation of its physicochemical properties.

This guide will focus on practical and efficient synthetic strategies, emphasizing the rationale behind the choice of reagents, reaction conditions, and purification methods. We will explore two main pathways:

• Pathway A: A two-step synthesis commencing from the commercially available 2-fluoro-5-methylbenzonitrile, proceeding through a 3-aminoindazole intermediate.

• Pathway B: An alternative route involving the cyclization of a substituted anthranilic acid derivative.

Furthermore, the guide will address the tautomeric equilibrium between 5-Methyl-1H-indazol-3-ol and its corresponding indazolone form, 5-Methyl-1,2-dihydro-3H-indazol-3-one, which is a fundamental characteristic of this class of compounds.

Tautomerism: The Indazol-3-ol / Indazolin-3-one Equilibrium

A critical aspect of the chemistry of 3-hydroxyindazoles is their existence as a mixture of tautomers: the aromatic 1H-indazol-3-ol form and the non-aromatic 1,2-dihydro-3H-indazol-3-one (or indazolone) form. The position of this equilibrium is influenced by factors such as the solvent, temperature, and the nature of substituents on the indazole ring.

Caption: Tautomeric equilibrium of 5-Methyl-1H-indazol-3-ol.

Spectroscopic techniques are essential for characterizing this equilibrium. In the infrared (IR) spectrum, the indazolone tautomer will exhibit a characteristic carbonyl (C=O) stretching vibration, typically in the range of 1650-1700 cm⁻¹. The indazol-3-ol form, on the other hand, will show a broad O-H stretching band. Nuclear Magnetic Resonance (NMR) spectroscopy is also a powerful tool for distinguishing between the two forms, with the chemical shifts of the ring protons and carbons being sensitive to the tautomeric state. Generally, the 1H-indazole tautomer is the more stable and predominant form.[1][2]

Synthetic Pathway A: From 2-Fluoro-5-methylbenzonitrile

This pathway is a robust and widely applicable method for the synthesis of 3-aminoindazoles, which can then be hydrolyzed to the desired indazol-3-ol. The starting material, 2-fluoro-5-methylbenzonitrile, is commercially available.

Sources

• 1. CN112778147A - Preparation method of 2-amino-3-methyl-5-chlorobenzoic acid - Google Patents [patents.google.com]
• 2. A review on synthetic strategy, molecular pharmacology of indazole derivatives, and their future perspective - PubMed [pubmed.ncbi.nlm.nih.gov]

Spectroscopic Data for 5-Methyl-1H-indazol-3-ol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Elucidating the Molecular Structure

NMR spectroscopy is an indispensable tool for the unambiguous determination of the molecular structure of organic compounds. By probing the magnetic properties of atomic nuclei, NMR provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule. For 5-Methyl-1H-indazol-3-ol, both ¹H and ¹³C NMR are crucial for confirming its identity.

A. Theoretical Framework and Experimental Considerations

¹H NMR Spectroscopy: This technique provides information about the number of different types of protons, their chemical environment, and their proximity to other protons. The chemical shift (δ) of a proton is influenced by the electron density around it. Protons in electron-rich environments are shielded and appear at lower δ values (upfield), while those in electron-deficient environments are deshielded and appear at higher δ values (downfield). Spin-spin coupling between adjacent protons results in the splitting of signals, providing valuable connectivity information.

¹³C NMR Spectroscopy: Due to the low natural abundance of the ¹³C isotope, ¹³C NMR spectra are typically acquired with proton decoupling, resulting in a spectrum where each unique carbon atom appears as a single sharp line. The chemical shift of each carbon provides insight into its hybridization and chemical environment.

Solvent Selection: The choice of a deuterated solvent is critical for NMR analysis. The solvent should dissolve the analyte and should not have signals that overlap with the analyte's signals. Common solvents include deuterated chloroform (CDCl₃), dimethyl sulfoxide (DMSO-d₆), and methanol (CD₃OD). For indazole derivatives, DMSO-d₆ is often a good choice due to its ability to dissolve polar compounds and the presence of exchangeable protons (e.g., -OH and -NH) which can be observed.

B. Predicted and Representative NMR Data

Due to the lack of publicly available experimental NMR spectra for 5-Methyl-1H-indazol-3-ol, the following tables present predicted chemical shifts and representative data from similar indazole structures. These values serve as a guide for what to expect during experimental analysis.

Table 1: Predicted ¹H NMR Data for 5-Methyl-1H-indazol-3-ol

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
H-4	~ 7.3 - 7.5	d	~ 8.5
H-6	~ 6.8 - 7.0	d	~ 8.5
H-7	~ 7.1 - 7.3	s	-
CH₃	~ 2.3 - 2.5	s	-
OH	Variable (broad)	s	-
NH	Variable (broad)	s	-

Note: Predicted values are based on computational models and data from analogous compounds. Actual experimental values may vary.

Table 2: Predicted ¹³C NMR Data for 5-Methyl-1H-indazol-3-ol

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
C-3	~ 150 - 155
C-3a	~ 120 - 125
C-4	~ 125 - 130
C-5	~ 130 - 135
C-6	~ 115 - 120
C-7	~ 110 - 115
C-7a	~ 140 - 145
CH₃	~ 20 - 25

Note: Predicted values are based on computational models and data from analogous compounds. Actual experimental values may vary.

C. Experimental Protocol for NMR Analysis

• Sample Preparation: Weigh approximately 5-10 mg of 5-Methyl-1H-indazol-3-ol and dissolve it in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in an NMR tube.

• Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to ensure a homogeneous magnetic field.

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H NMR spectrum.

  • Typical parameters include a 30° pulse angle, a spectral width of 12-16 ppm, an acquisition time of 2-4 seconds, and a relaxation delay of 1-2 seconds. The number of scans can range from 8 to 64, depending on the sample concentration.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters include a 30° pulse angle, a spectral width of 200-250 ppm, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds. A larger number of scans (e.g., 1024 or more) is typically required due to the low natural abundance of ¹³C.

• Data Processing: Process the acquired Free Induction Decay (FID) data by applying a Fourier transform, phasing the spectrum, and performing baseline correction. Calibrate the chemical shift scale using the residual solvent peak or an internal standard like tetramethylsilane (TMS).

D. NMR Data Interpretation Workflow

Caption: Workflow for NMR-based structure elucidation.

II. High-Performance Liquid Chromatography (HPLC): Purity Assessment and Quantification

HPLC is a powerful analytical technique used to separate, identify, and quantify components in a mixture. For the analysis of 5-Methyl-1H-indazol-3-ol, HPLC is essential for determining its purity, identifying any impurities, and for quantitative analysis in various matrices.

A. Principles of HPLC and Method Development

HPLC separates compounds based on their differential partitioning between a stationary phase (packed in a column) and a mobile phase (a liquid solvent). The choice of stationary and mobile phases is critical for achieving good separation.

• Stationary Phase: For a moderately polar compound like 5-Methyl-1H-indazol-3-ol, a reversed-phase column, such as a C18 (octadecylsilyl) column, is typically the most suitable choice. The nonpolar stationary phase retains nonpolar analytes more strongly.

• Mobile Phase: A mixture of a polar solvent (like water or a buffer) and a less polar organic solvent (like acetonitrile or methanol) is commonly used in reversed-phase HPLC. By adjusting the ratio of these solvents (gradient or isocratic elution), the retention time of the analyte can be controlled.

• Detector: A UV-Vis detector is commonly used for the analysis of aromatic compounds like indazoles, as they typically exhibit strong UV absorbance. The detection wavelength should be set to the λ_max (wavelength of maximum absorbance) of the analyte for optimal sensitivity.

B. Representative HPLC Method and Data

While a specific, validated HPLC method for 5-Methyl-1H-indazol-3-ol is not published, a general method for related indazole derivatives can be adapted.

Table 3: Representative HPLC Method Parameters

Parameter	Condition	Rationale
Column	C18, 4.6 x 150 mm, 5 µm	Standard reversed-phase column suitable for moderately polar analytes.
Mobile Phase A	0.1% Formic Acid in Water	Provides acidic conditions to ensure consistent ionization state of the analyte.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic modifier to elute the analyte from the column.
Gradient	10-90% B over 15 minutes	A gradient elution is often necessary to separate the main compound from potential impurities with different polarities.
Flow Rate	1.0 mL/min	A typical flow rate for a 4.6 mm ID column.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Detection	UV at 254 nm	A common wavelength for detecting aromatic compounds.
Injection Volume	10 µL	A standard injection volume.

Under these conditions, 5-Methyl-1H-indazol-3-ol would be expected to elute as a sharp, symmetrical peak. The retention time would be specific to this compound under the given conditions and can be used for its identification. The peak area is proportional to the concentration of the analyte and can be used for quantification against a standard curve.

C. HPLC Experimental Workflow

Caption: General workflow for HPLC analysis.

III. Liquid Chromatography-Mass Spectrometry (LC-MS): Confirmation of Molecular Weight and Impurity Identification

LC-MS combines the separation power of HPLC with the sensitive and specific detection capabilities of mass spectrometry. This technique is invaluable for confirming the molecular weight of the target compound and for identifying unknown impurities.

A. Ionization Techniques and Mass Analysis

For a molecule like 5-Methyl-1H-indazol-3-ol, electrospray ionization (ESI) is the most common and suitable ionization technique. ESI is a soft ionization method that typically produces protonated molecules ([M+H]⁺) in positive ion mode or deprotonated molecules ([M-H]⁻) in negative ion mode, with minimal fragmentation.

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z). Common mass analyzers include quadrupoles, time-of-flight (TOF), and Orbitraps. High-resolution mass spectrometers (HRMS), such as TOF or Orbitrap instruments, can measure the m/z with very high accuracy, allowing for the determination of the elemental composition of the ions.

B. Expected LC-MS Data

The molecular formula of 5-Methyl-1H-indazol-3-ol is C₈H₈N₂O, and its monoisotopic mass is 148.0637 g/mol .

Table 4: Expected LC-MS Data for 5-Methyl-1H-indazol-3-ol

Ionization Mode	Adduct	Calculated m/z
Positive ESI	[M+H]⁺	149.0715
Negative ESI	[M-H]⁻	147.0560

Observing the accurate mass corresponding to these ions in the mass spectrum would provide strong evidence for the presence of 5-Methyl-1H-indazol-3-ol.

C. LC-MS Experimental Protocol

• LC Method: Utilize an HPLC method similar to the one described in the HPLC section. The use of a volatile buffer, such as formic acid or ammonium formate, is crucial for compatibility with the mass spectrometer.

• MS Parameters:

  • Ionization Source: Electrospray Ionization (ESI).

  • Polarity: Positive and/or negative ion mode.

  • Scan Range: A range that includes the expected m/z of the parent ion and potential fragments (e.g., m/z 50-500).

  • Capillary Voltage, Gas Flow, and Temperature: These parameters need to be optimized for the specific instrument and analyte to achieve maximum sensitivity.

• Data Analysis: The total ion chromatogram (TIC) will show the separation of components over time. The mass spectrum of the peak corresponding to 5-Methyl-1H-indazol-3-ol should display the expected [M+H]⁺ or [M-H]⁻ ion.

D. LC-MS Analysis Logic

Caption: Logical flow of an LC-MS experiment.

IV. Conclusion

The comprehensive characterization of 5-Methyl-1H-indazol-3-ol relies on the synergistic application of NMR, HPLC, and LC-MS. NMR spectroscopy provides the definitive structural elucidation, HPLC is essential for purity assessment and quantification, and LC-MS confirms the molecular weight and aids in the identification of trace impurities. While direct experimental data for this specific molecule is sparse in the public domain, the principles, protocols, and representative data presented in this guide offer a solid foundation for researchers, scientists, and drug development professionals to confidently approach the analysis of 5-Methyl-1H-indazol-3-ol and related indazole derivatives. The application of these well-established analytical techniques ensures the scientific integrity and quality of data crucial for advancing research and development in the pharmaceutical sciences.

V. References

• Royal Society of Chemistry. (n.d.). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Retrieved from [Link]

• He, W., et al. (2023). Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives. Molecules, 28(10), 4118. Available at: [Link]

• Elguero, J., et al. (1976). 13C NMR of indazoles. Journal of the Chemical Society, Perkin Transactions 2, (5), 642-645. Available at: [Link]

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• 1. Design, Synthesis and Antitumor Activity of 1H-indazole-3-amine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Tautomeric Landscape of 5-Methyl-1H-indazol-3-ol: A Technical Guide to Stability and Characterization

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

5-Methyl-1H-indazol-3-ol, a key heterocyclic scaffold in medicinal chemistry, exhibits a fascinating and crucial phenomenon of tautomerism, which dictates its physicochemical properties, reactivity, and ultimately, its biological activity. This in-depth technical guide provides a comprehensive exploration of the tautomeric forms of 5-Methyl-1H-indazol-3-ol, with a primary focus on their relative stability. We delve into the theoretical underpinnings of the tautomeric equilibrium and present a practical guide to the experimental and computational methodologies employed for their characterization. This document is intended to serve as a valuable resource for researchers in drug discovery and development, offering the foundational knowledge and practical insights necessary to navigate the complexities of this versatile molecule.

The Phenomenon of Tautomerism in 5-Methyl-1H-indazol-3-ol

Tautomerism, the dynamic equilibrium between two or more interconverting constitutional isomers, is a fundamental concept in organic chemistry with profound implications in drug design. In the case of 5-Methyl-1H-indazol-3-ol, the molecule can exist in several tautomeric forms arising from the migration of a proton. The principal tautomers of interest are the hydroxy form (5-Methyl-1H-indazol-3-ol) and the keto form (5-Methyl-1,2-dihydro-3H-indazol-3-one). Additionally, prototropic tautomerism involving the pyrazole ring nitrogens leads to the possibility of 1H- and 2H-annular tautomers. The position of this equilibrium is not fixed; it is a delicate balance influenced by the intrinsic stability of each tautomer and external factors, most notably the solvent environment.[1]

The relative stability of these tautomers is of paramount importance. The predominant tautomeric form in a biological system will dictate the molecule's shape, hydrogen bonding capabilities, and overall interaction with its target protein. A comprehensive understanding of this tautomeric landscape is therefore a prerequisite for rational drug design and the interpretation of structure-activity relationships (SAR).

The Tautomeric Forms and Their Intrinsic Stability

The tautomeric equilibrium of 5-Methyl-1H-indazol-3-ol is primarily a competition between the aromatic hydroxy form and the non-aromatic keto form. Computational studies, predominantly employing Density Functional Theory (DFT), have been instrumental in elucidating the relative stabilities of these tautomers in the gas phase and in various solvents.[2][3]

For the parent indazol-3-one, DFT calculations at the B3LYP/6-311++G(d,p) level indicate that the 1H-indazol-3-ol tautomer is the most stable form in the gas phase.[2] The relative energies of the other tautomers are significantly higher. The 1H-tautomer is generally more stable than the 2H-tautomer in indazole systems.[4][5] The introduction of a methyl group at the 5-position is not expected to dramatically alter this fundamental order of stability, although it will have a subtle electronic effect.

The key tautomeric forms are depicted below:

Caption: Principal tautomeric forms of 5-Methyl-1H-indazol-3-ol.

Comparative Stability Analysis: A Data-Driven Approach

The relative stability of the tautomers can be quantified through both computational and experimental methods. Below is a summary of the expected and reported data for the parent indazol-3-ol system, which serves as a strong proxy for the 5-methyl derivative.

Table 1: Calculated Relative Energies of Indazol-3-one Tautomers (Gas Phase)

Tautomer	Structure	Relative Energy (kJ/mol)[2]
1H-Indazol-3-ol	Hydroxy	0.0
1,2-Dihydro-3H-indazol-3-one	Keto	+24.0
2H-Indazol-3-ol	Hydroxy	+41.2

Data from DFT B3LYP/6-311++G(d,p) calculations on the parent indazol-3-one system.[2]

Table 2: Predominant Tautomer in Different Environments

Environment	Predominant Tautomer	Rationale
Gas Phase	1H-Indazol-3-ol	Intrinsic aromatic stability of the indazole ring.[2]
Non-polar Solvents	1H-Indazol-3-ol	Minimal solvent interaction, intrinsic stability dominates.
Polar Aprotic Solvents (e.g., DMSO)	1H-Indazol-3-ol	Hydrogen bond accepting nature of the solvent stabilizes the OH group.
Polar Protic Solvents (e.g., Water, Methanol)	Keto Form (Indazol-3-one) may be significant	Solvents can act as both H-bond donors and acceptors, potentially stabilizing the amide-like keto form.[1]
Solid State	Keto Form (Indazol-3-one) often predominates	Crystal packing forces can favor the more polar keto tautomer which can form strong intermolecular hydrogen bonds.[2]

Experimental and Computational Workflows for Tautomer Analysis

A multi-faceted approach combining spectroscopic and computational techniques is essential for a thorough understanding of the tautomeric equilibrium of 5-Methyl-1H-indazol-3-ol.

Synthesis of 5-Methyl-1H-indazol-3-ol

A reliable synthesis is the first step in any experimental investigation. A common route to substituted indazoles involves the cyclization of appropriately substituted anilines. For 5-Methyl-1H-indazol-3-ol, a plausible synthetic route starts from 2-amino-5-methylbenzoic acid.

Caption: A general synthetic pathway to 5-Methyl-1H-indazol-3-ol.

Experimental Characterization

NMR spectroscopy is arguably the most powerful technique for the qualitative and quantitative analysis of tautomeric mixtures in solution.[6] The chemical shifts of protons and carbons are highly sensitive to the electronic environment, allowing for the differentiation of tautomers.

Step-by-Step Protocol for NMR Analysis:

• Sample Preparation:

  • Accurately weigh 5-10 mg of 5-Methyl-1H-indazol-3-ol.

  • Dissolve the sample in 0.5-0.7 mL of a high-purity deuterated solvent (e.g., DMSO-d6, CDCl3, Methanol-d4) in a clean NMR tube. The choice of solvent is critical as it will influence the tautomeric equilibrium.

• Data Acquisition:

  • Acquire a standard 1H NMR spectrum. Ensure a sufficient number of scans to achieve a good signal-to-noise ratio.

  • Acquire a 13C NMR spectrum. Due to the lower natural abundance of 13C, a longer acquisition time will be necessary.

  • (Optional but recommended) Acquire 2D NMR spectra such as HSQC and HMBC to aid in the unambiguous assignment of all proton and carbon signals for each tautomer.

• Data Analysis:

  • Integrate the well-resolved signals corresponding to each tautomer in the 1H NMR spectrum. The ratio of the integrals will give the molar ratio of the tautomers.

  • Analyze the 13C chemical shifts. The C3 carbon is particularly diagnostic: in the hydroxy tautomer, it will resonate at a higher field (more shielded) compared to the keto tautomer, where it is a carbonyl carbon and will resonate at a much lower field (deshielded, typically >160 ppm).[2]

Causality in Experimental Choices:

• Solvent Selection: A range of solvents with varying polarities and hydrogen bonding capabilities should be used to probe the solvent effect on the tautomeric equilibrium. DMSO-d6 is an excellent choice for initial studies as it is a polar aprotic solvent that can solubilize a wide range of compounds and often slows down proton exchange, leading to sharper signals.

• Temperature Variation: Variable temperature (VT) NMR studies can provide information on the thermodynamics of the tautomeric equilibrium and can help to resolve broad signals that may be present due to intermediate exchange rates.

UV-Vis spectroscopy is a complementary technique that can provide insights into the electronic structure of the tautomers. The hydroxy and keto forms are expected to have distinct absorption spectra due to differences in their chromophoric systems.

Step-by-Step Protocol for UV-Vis Analysis:

• Sample Preparation:

  • Prepare a stock solution of 5-Methyl-1H-indazol-3-ol of known concentration in a suitable UV-grade solvent (e.g., ethanol, acetonitrile, water).

  • Prepare a series of dilutions to ensure the absorbance falls within the linear range of the spectrophotometer (typically 0.1-1.0).

• Data Acquisition:

  • Record the UV-Vis spectrum over a suitable wavelength range (e.g., 200-400 nm).

  • Use the pure solvent as a blank.

• Data Analysis:

  • Identify the absorption maxima (λmax) for the different tautomeric forms. The aromatic hydroxy form is expected to have a different λmax compared to the cross-conjugated keto form.

  • By recording spectra in different solvents, the shift in λmax can provide further evidence for the predominance of a particular tautomer.

Computational Chemistry Workflow

Computational chemistry, particularly DFT, provides a powerful means to predict the relative stabilities of tautomers and to aid in the interpretation of spectroscopic data.

Step-by-Step Protocol for DFT Calculations:

• Structure Preparation:

  • Build the 3D structures of all possible tautomers of 5-Methyl-1H-indazol-3-ol (1H-hydroxy, 2H-hydroxy, keto).

• Geometry Optimization and Frequency Calculation:

  • Perform a geometry optimization for each tautomer in the gas phase using a suitable DFT functional and basis set (e.g., B3LYP/6-311++G(d,p)).

  • Perform a frequency calculation on the optimized geometries to confirm that they are true minima (no imaginary frequencies) and to obtain thermochemical data (zero-point vibrational energy, enthalpy, and Gibbs free energy).

• Solvation Effects:

  • To model the effect of a solvent, perform the geometry optimization and frequency calculations using a continuum solvation model such as the Polarizable Continuum Model (PCM).

• Data Analysis:

  • Compare the calculated Gibbs free energies (ΔG) of the tautomers to determine their relative stabilities in the gas phase and in solution. The tautomer with the lowest ΔG is the most stable.

  • The equilibrium constant (K_T) can be calculated from the difference in Gibbs free energy (ΔG) using the equation: ΔG = -RTln(K_T).

• NMR and UV-Vis Spectra Prediction:

  • The NMR chemical shifts can be calculated using the GIAO (Gauge-Independent Atomic Orbital) method on the optimized geometries. These can be compared with experimental data to confirm assignments.[7]

  • The electronic transitions (and thus the UV-Vis spectrum) can be predicted using Time-Dependent DFT (TD-DFT).

Caption: A typical computational workflow for tautomer analysis.

Conclusion and Future Perspectives

The tautomerism of 5-Methyl-1H-indazol-3-ol is a critical determinant of its chemical and biological properties. A thorough understanding of the factors governing the tautomeric equilibrium is essential for its successful application in drug discovery. This guide has outlined the key tautomeric forms, their relative stabilities, and the experimental and computational methodologies for their investigation.

While the general principles of indazol-3-ol tautomerism are well-established, further experimental and computational studies specifically on the 5-methyl derivative would be beneficial to precisely quantify the tautomeric ratios in various solvents and to build more accurate predictive models. Such studies will undoubtedly contribute to the more effective design of novel therapeutics based on this privileged scaffold.

References

• Claramunt, R. M., et al. (2009). The Structures of Indazolin-3-one (=1,2-Dihydro-3H-indazol-3-one) and 7-Nitroindazolin-3-one. Helvetica Chimica Acta, 92(10), 2135-2148. [Link]

• Al-Masoudi, N. A., et al. (2022). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. The Journal of Organic Chemistry, 87(10), 6549-6561. [Link]

• Teixeira, F. C., et al. (2021). New C-3 Substituted 1H- and 2H-Indazolephosphonic Acid Regioisomers: Synthesis, Spectroscopic Characterization and X-Ray Diffraction Studies. Molecules, 26(18), 5643. [Link]

• BenchChem. (2025). An In-depth Technical Guide to the Tautomeric Forms of 3-Methyl-1H-indazole. BenchChem Technical Guides.

• Pérez-Medina, C., et al. (2006). Theoretical Studies on the Tautomerism of 1,5,6,7-Tetrahydro-4H-indazol-4-ones. Molecules, 11(6), 415-420. [Link]

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• Katritzky, A. R., & Karelson, M. (1991). Prototropic tautomerism of heteroaromatic compounds. Journal of the American Chemical Society, 113(5), 1561-1565.

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Unlocking the Therapeutic Potential of 5-Methyl-1H-indazol-3-ol: A Technical Guide to Target Identification and Validation

Distribution: For Researchers, Scientists, and Drug Development Professionals

Abstract

The indazole scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of biologically active compounds.[1][2] This technical guide focuses on a specific, yet under-explored derivative, 5-Methyl-1H-indazol-3-ol, providing a comprehensive framework for identifying and validating its potential therapeutic targets. Capitalizing on the known activities of structurally related indazole compounds, we will delineate a strategic, multi-pronged approach to unlock the therapeutic promise of this molecule. This document will serve as a roadmap, guiding researchers through target hypothesis, experimental validation, and mechanistic elucidation, ultimately paving the way for novel drug discovery initiatives.

The Indazole Scaffold: A Legacy of Therapeutic Innovation

Indazole derivatives have garnered significant attention from the scientific community owing to their diverse pharmacological activities. These nitrogen-containing heterocyclic compounds are integral to numerous approved drugs and clinical candidates, demonstrating efficacy across a spectrum of diseases.[3][4] The versatility of the indazole nucleus allows for a wide array of chemical modifications, leading to compounds with activities such as:

• Anticancer: Many indazole-based molecules exhibit potent antitumor effects by targeting key oncogenic pathways.[2][3]

• Anti-inflammatory: The indazole scaffold is found in compounds with significant anti-inflammatory properties.[5][6]

• Neuroprotective: Certain derivatives have shown promise in the context of neurodegenerative disorders.[1][7]

• Antimicrobial and Antiviral: The therapeutic reach of indazoles extends to infectious diseases.[4][5]

Given this rich pharmacological history, 5-Methyl-1H-indazol-3-ol represents a compelling starting point for the discovery of novel therapeutics. Its specific substitution pattern offers a unique chemical space to explore for new biological activities.

High-Priority Potential Therapeutic Targets for 5-Methyl-1H-indazol-3-ol

Based on the extensive literature on indazole derivatives, we have identified three high-priority classes of potential therapeutic targets for 5-Methyl-1H-indazol-3-ol. The following sections will detail the rationale for each and provide a comprehensive plan for their investigation.

Protein Kinases: The Master Regulators of Cellular Processes

The inhibition of protein kinases is a cornerstone of modern targeted therapy, particularly in oncology. The 1H-indazole-3-amine and -3-amide moieties are known to be effective hinge-binding fragments for tyrosine kinases.[3] This makes protein kinases a highly probable target class for 5-Methyl-1H-indazol-3-ol.

Hypothesized Targets:

• Tyrosine Kinases: Including both receptor tyrosine kinases (e.g., VEGFR, EGFR) and non-receptor tyrosine kinases (e.g., Bcr-Abl, Src).[5]

• Serine/Threonine Kinases: Such as those involved in cell cycle regulation (e.g., CDKs) and signaling cascades (e.g., MAP kinases).

Experimental Validation Workflow:

A tiered approach is recommended to efficiently identify and validate potential kinase targets.

Figure 1: A tiered workflow for kinase target identification and validation.

Detailed Protocol: Western Blot for Downstream Substrate Phosphorylation

• Cell Culture: Culture a relevant cancer cell line (e.g., K562 for Bcr-Abl) to 70-80% confluency.[5]

• Treatment: Treat cells with varying concentrations of 5-Methyl-1H-indazol-3-ol (e.g., 0.1, 1, 10 µM) for a predetermined time (e.g., 2 hours). Include a vehicle control (e.g., DMSO).

• Lysis: Harvest cells and lyse in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat milk or BSA in TBST.

  • Incubate with a primary antibody specific for the phosphorylated form of a known downstream substrate of the target kinase.

  • Wash and incubate with an HRP-conjugated secondary antibody.

• Detection: Visualize bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for the total (phosphorylated and unphosphorylated) substrate and a loading control (e.g., GAPDH or β-actin) to ensure equal protein loading.

Data Interpretation: A dose-dependent decrease in the phosphorylated substrate, relative to the total substrate and loading control, indicates successful target engagement and inhibition of the kinase in a cellular environment.

Modulators of Apoptotic Pathways

Several indazole derivatives have been shown to induce apoptosis in cancer cells through the modulation of key regulatory proteins.[3] The p53/MDM2 pathway and the Bcl-2 family of proteins are critical regulators of programmed cell death and represent plausible targets for 5-Methyl-1H-indazol-3-ol.[3]

Hypothesized Mechanisms:

• Inhibition of the p53-MDM2 Interaction: Preventing the degradation of the p53 tumor suppressor.[3]

• Modulation of Bcl-2 Family Proteins: Shifting the balance towards pro-apoptotic members (e.g., Bax, Bak) over anti-apoptotic members (e.g., Bcl-2, Mcl-1).

Figure 2: Potential apoptotic pathways targeted by 5-Methyl-1H-indazol-3-ol.

Experimental Validation Workflow: Flow Cytometry for Apoptosis

• Cell Culture and Treatment: As described in the previous protocol, treat a relevant cell line with 5-Methyl-1H-indazol-3-ol.

• Cell Staining: Harvest cells and stain with Annexin V (an early apoptotic marker) and Propidium Iodide (PI, a late apoptotic/necrotic marker) according to the manufacturer's protocol.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Interpretation:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

An increase in the percentage of Annexin V-positive cells with increasing concentrations of the compound provides quantitative evidence of apoptosis induction.

Ligand-Gated Ion Channels and G-Protein Coupled Receptors (GPCRs)

The therapeutic landscape of indazole derivatives extends beyond oncology and inflammation to include neurological and metabolic disorders.[8][9] This suggests that 5-Methyl-1H-indazol-3-ol could potentially modulate the activity of ion channels or GPCRs.

Hypothesized Targets:

• Transient Receptor Potential (TRP) Channels: Specifically TRPV1, for which indazole-based antagonists have been developed.[9]

• Cholecystokinin (CCK) Receptors: Indazole derivatives have been identified as CCK-A agonists.[8]

• Aryl Hydrocarbon Receptor (AHR): A ligand-activated transcription factor for which indazole derivatives have shown agonistic activity.[10]

Experimental Validation Workflow: Calcium Flux Assay for GPCRs and Ion Channels

• Cell Line Preparation: Use a cell line endogenously expressing the target receptor/channel or a recombinant cell line overexpressing it.

• Loading with Calcium Indicator: Load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

• Compound Addition: Add 5-Methyl-1H-indazol-3-ol at various concentrations to the designated wells of a microplate reader.

• Agonist/Antagonist Mode:

  • Agonist Mode: Measure the fluorescence intensity immediately after compound addition to detect direct activation.

  • Antagonist Mode: Pre-incubate with the compound, then add a known agonist and measure the fluorescence to detect inhibition.

• Data Analysis: A change in intracellular calcium concentration, reflected by a change in fluorescence, indicates modulation of the target. Calculate EC50 (for agonists) or IC50 (for antagonists) values.

Quantitative Data Summary

Potential Target Class	Primary Assay	Key Parameter	Follow-up Assays
Protein Kinases	In vitro Kinase Panel	% Inhibition, IC50	Cellular Phospho-protein Analysis (Western Blot), CETSA
Apoptotic Regulators	Flow Cytometry (Annexin V/PI)	% Apoptotic Cells	Caspase Activity Assays, Bcl-2 Family Protein Expression (Western Blot)
Ion Channels/GPCRs	Calcium Flux Assay	EC50 / IC50	Electrophysiology (Patch Clamp), Radioligand Binding Assays

Conclusion and Future Directions

This guide provides a structured and scientifically rigorous framework for the initial exploration of 5-Methyl-1H-indazol-3-ol's therapeutic potential. By systematically investigating its effects on protein kinases, apoptotic pathways, and other receptor systems, researchers can efficiently identify and validate novel therapeutic targets. The outlined experimental workflows, from high-throughput screening to detailed mechanistic studies, offer a clear path forward. Positive findings in these initial studies will warrant further investigation, including lead optimization, in vivo efficacy studies in relevant disease models, and comprehensive pharmacokinetic and toxicological profiling. The journey from a promising scaffold to a clinically valuable therapeutic is long, but it begins with the foundational, target-centric approach detailed herein.

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The Indazole Nucleus: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide on the Discovery, Synthesis, and Therapeutic Landscape of Indazole-Containing Compounds

Introduction: The Rise of a Versatile Heterocycle

In the vast and ever-expanding universe of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones of drug discovery. These "privileged scaffolds" possess the inherent ability to bind to multiple biological targets with high affinity, offering a fertile ground for the development of novel therapeutics. Among these, the indazole nucleus, a bicyclic aromatic heterocycle composed of a fused benzene and pyrazole ring, has carved a significant niche. Its journey from a laboratory curiosity in the late 19th century to a key component in a multitude of clinically successful drugs is a testament to its remarkable chemical and biological versatility.

This technical guide provides a comprehensive exploration of the discovery and history of indazole compounds in medicinal chemistry. It is designed for researchers, scientists, and drug development professionals, offering not just a historical overview but also a deep dive into the synthetic strategies, structure-activity relationships (SAR), and therapeutic applications that have defined this remarkable scaffold.

The Genesis of Indazole: A Serendipitous Discovery

The story of indazole begins in the 1880s with the pioneering work of the Nobel laureate Emil Fischer.[1] While investigating the reactions of o-hydrazino cinnamic acid, Fischer unexpectedly isolated a compound that did not contain oxygen, which he later identified as an indazole derivative.[1] This initial synthesis, a thermal cyclization, marked the birth of a new class of heterocyclic compounds.[1] For many years following its discovery, indazole remained largely of academic interest. However, the 20th century witnessed a burgeoning interest in its biological potential, paving the way for its eventual prominence in medicinal chemistry.

Structural Features and Physicochemical Properties: The Keys to Versatility

Indazole, with the chemical formula C₇H₆N₂, exists in three tautomeric forms: 1H-indazole, 2H-indazole, and 3H-indazole.[1] The 1H-tautomer is the most thermodynamically stable and, therefore, the most common form.[2][3] This structural feature is crucial as it influences the molecule's electronic properties, hydrogen bonding capabilities, and overall three-dimensional shape, all of which are critical for its interaction with biological targets.

The indazole ring system is considered a bioisostere of other important aromatic scaffolds, notably indole and phenol.[4] This bioisosteric relationship allows medicinal chemists to replace these groups with an indazole ring to modulate a compound's physicochemical properties, such as lipophilicity and metabolic stability, while retaining or even enhancing its biological activity.[4] The presence of two nitrogen atoms in the five-membered ring provides both hydrogen bond donor and acceptor capabilities, further contributing to its ability to engage in diverse interactions with protein targets.[4]

The Art of Synthesis: Constructing the Indazole Core

The development of efficient and versatile synthetic methodologies is paramount to the exploration of any privileged scaffold. Over the decades, a rich and diverse portfolio of synthetic routes to indazole derivatives has been established, ranging from classical cyclization reactions to modern transition-metal-catalyzed cross-couplings.

Classical Synthetic Strategies

The foundational methods for indazole synthesis often involve the cyclization of appropriately substituted benzene derivatives. These include:

• Fischer Indazole Synthesis: A variation of the original discovery, this method typically involves the cyclization of o-hydrazinobenzoic acids or related compounds.[2]

• Jacobson Indazole Synthesis: This involves the cyclization of o-tolylhydrazines.

• Davis-Beirut Reaction: This reaction provides a route to 2H-indazoles.[5]

Modern Synthetic Innovations

The advent of modern organic synthesis has brought forth a plethora of sophisticated methods for constructing the indazole nucleus with greater efficiency, regioselectivity, and functional group tolerance. These include:

• Transition-Metal-Catalyzed Cyclizations: Palladium, copper, and rhodium catalysts have been extensively used to facilitate the intramolecular N-arylation of hydrazones and related precursors.[3]

• 1,3-Dipolar Cycloadditions: Reactions involving in situ generated diazo compounds and arynes offer a powerful approach to substituted indazoles.[6]

• C-H Functionalization: Direct functionalization of the indazole core at its various positions has emerged as a highly atom-economical strategy for generating diverse libraries of compounds.

Below is a generalized workflow for a modern, catalyzed approach to 1H-indazole synthesis.

Caption: A generalized workflow for modern indazole synthesis.

Therapeutic Landscape: Indazoles in Medicine

The true measure of a privileged scaffold lies in its impact on human health. Indazole-containing compounds have demonstrated a remarkable breadth of pharmacological activities, leading to the development of drugs for a wide range of diseases.[7][8]

Oncology: A Pillar of Cancer Therapy

The indazole scaffold is a prominent feature in numerous modern cancer therapeutics, particularly in the realm of protein kinase inhibitors.[4]

• Pazopanib (Votrient®): An oral angiogenesis inhibitor that targets multiple tyrosine kinases, including VEGFR, PDGFR, and c-Kit.[3] It is approved for the treatment of renal cell carcinoma and soft tissue sarcoma.[3]

• Axitinib (Inlyta®): A potent and selective inhibitor of vascular endothelial growth factor receptors (VEGFRs) 1, 2, and 3, used in the treatment of advanced renal cell carcinoma.

• Niraparib (Zejula®): A poly (ADP-ribose) polymerase (PARP) inhibitor used for the maintenance treatment of recurrent epithelial ovarian, fallopian tube, or primary peritoneal cancer.[3]

• Entrectinib (Rozlytrek®): A selective tyrosine kinase inhibitor that targets fusions in NTRK1/2/3, ROS1, and ALK genes, approved for the treatment of NTRK gene fusion-positive solid tumors and ROS1-positive non-small cell lung cancer.

The following diagram illustrates the general mechanism of action for an indazole-based kinase inhibitor.

Caption: Mechanism of an indazole-based kinase inhibitor.

Anti-inflammatory and Analgesic Agents

Long before their application in oncology, indazoles were recognized for their anti-inflammatory properties.

• Benzydamine (Tantum Verde®): A locally acting nonsteroidal anti-inflammatory drug (NSAID) with anesthetic and analgesic properties, commonly used for the relief of inflammatory conditions of the mouth and throat.[3][5]

• Bendazac: Another NSAID containing the 1H-indazole scaffold.[3]

Other Therapeutic Areas

The therapeutic reach of indazoles extends beyond cancer and inflammation.

• Granisetron (Kytril®): A serotonin 5-HT₃ receptor antagonist used as an antiemetic to prevent nausea and vomiting caused by chemotherapy and radiation therapy.[9]

• Gamendazole: An indazole-based compound that has been investigated as a potential male contraceptive.[10]

The Future of Indazole in Medicinal Chemistry

The journey of the indazole scaffold is far from over. Its proven success has solidified its status as a privileged structure in drug discovery.[11] Future research is likely to focus on several key areas:

• Novel Scaffolds and Derivatives: The development of new synthetic methods will continue to expand the chemical space around the indazole core, leading to the discovery of compounds with novel biological activities.

• Targeting New Disease Areas: The inherent versatility of the indazole nucleus will be leveraged to design inhibitors for a wider range of biological targets, potentially leading to new treatments for neurodegenerative diseases, metabolic disorders, and infectious diseases.

• Fragment-Based Drug Discovery (FBDD) and Scaffold Hopping: The indazole moiety will continue to be a valuable fragment in FBDD campaigns and a key element in scaffold hopping strategies to generate novel intellectual property.[4]

Conclusion

From its serendipitous discovery over a century ago, the indazole nucleus has evolved into a cornerstone of modern medicinal chemistry. Its unique structural features, coupled with the development of sophisticated synthetic methodologies, have enabled the creation of a diverse array of therapeutic agents that have significantly impacted human health. As our understanding of disease biology deepens and synthetic capabilities advance, the indazole scaffold is poised to remain at the forefront of drug discovery, offering hope for the development of new and improved medicines for generations to come.

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Protocols & Analytical Methods

Application Note: A Protocol for the Purification of 5-Methyl-1H-indazol-3-ol via Recrystallization

Abstract

5-Methyl-1H-indazol-3-ol is a heterocyclic compound of significant interest in medicinal chemistry and drug development, serving as a key scaffold for the synthesis of various therapeutic agents. The purity of this intermediate is paramount to ensure the integrity of downstream reactions and the pharmacological profile of the final active pharmaceutical ingredients. This application note provides a detailed protocol for the purification of 5-Methyl-1H-indazol-3-ol using the robust and scalable technique of recrystallization. We present a systematic approach to solvent selection, a step-by-step purification workflow, and methods for assessing the purity of the final product. This guide is intended for researchers, chemists, and drug development professionals requiring high-purity 5-Methyl-1H-indazol-3-ol for their research and development endeavors.

Introduction: The Rationale for Purification

Indazole derivatives are a cornerstone in the development of numerous pharmaceuticals, including kinase inhibitors for oncology.[1] The biological activity of these molecules is highly dependent on their specific structure and substitution patterns. Synthetic routes to 5-Methyl-1H-indazol-3-ol can yield impurities such as unreacted starting materials, reagents, and structurally related side-products, including isomers.[2] These impurities can interfere with subsequent synthetic steps, reduce yields, and introduce confounding variables in biological assays.

Recrystallization is a powerful and economical purification technique based on the principle of differential solubility.[3] An ideal recrystallization solvent will dissolve the target compound sparingly at room temperature but readily at an elevated temperature. Impurities, conversely, should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble in the hot solvent (allowing for removal by hot filtration). This process, when optimized, effectively removes impurities and yields a highly crystalline, pure product.[4]

Compound Profile and Safety

Prior to handling, it is crucial to be familiar with the properties and safety precautions for 5-Methyl-1H-indazol-3-ol.

Property	Value	Source
CAS Number	7364-26-3	[5]
Molecular Formula	C₈H₈N₂O	[5]
Molecular Weight	148.16 g/mol	[5]
Appearance	Solid (Typical for related compounds)	[6]
Melting Point	Data not widely reported; must be determined experimentally.	-
Storage	Sealed in a dry environment at 2-8°C.	[5]

Safety and Handling Precautions: While a specific Safety Data Sheet (SDS) for 5-Methyl-1H-indazol-3-ol should always be consulted, data from analogous structures suggest the following precautions:

• Hazard Class: May be harmful if swallowed and may cause skin and serious eye irritation.

• Personal Protective Equipment (PPE): Wear standard PPE, including a lab coat, safety glasses, and chemical-resistant gloves.

• Handling: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[7] Avoid contact with skin and eyes.

• Disposal: Dispose of chemical waste in accordance with local, state, and federal regulations.

The Principle of Recrystallization: A Self-Validating System

The success of recrystallization hinges on the selection of an appropriate solvent system. The ideal solvent possesses a steep solubility curve for the target compound—low solubility at low temperatures and high solubility at high temperatures. This differential is the driving force for crystallization upon cooling. The process is self-validating; successful formation of pure crystals confirms that the chosen solvent system is appropriate for the specific impurity profile of the crude material.

Experimental Protocol: Part A - Solvent System Selection

Objective: To identify a solvent (or solvent pair) that dissolves the crude product when hot but not when cold.

Materials:

• Crude 5-Methyl-1H-indazol-3-ol

• Test tubes or small vials

• A selection of analytical grade solvents (see table below)

• Hot plate/stirrer or heating mantle

• Vortex mixer

• Ice bath

Procedure:

• Preparation: Place approximately 20-30 mg of the crude material into several separate test tubes.

• Room Temperature Test: To each tube, add a different solvent dropwise (e.g., 0.5 mL at a time), vortexing after each addition. Observe and record if the compound dissolves readily at room temperature. A good solvent should not dissolve the compound at this stage.

• Hot Solubility Test: If the compound is insoluble at room temperature, gently heat the suspension to the boiling point of the solvent. Add more solvent in small portions until the solid completely dissolves. Record the approximate volume of solvent used. An ideal solvent will dissolve the compound completely near its boiling point.

• Cooling Test: Allow the hot, clear solution to cool slowly to room temperature, then place it in an ice bath for 15-20 minutes. Observe for crystal formation. The ideal solvent will yield a large quantity of crystalline solid.

• Record Observations: Use a table similar to the one below to systematically record your findings.

Solvent	Soluble at Room Temp? (Yes/No)	Soluble when Hot? (Yes/No)	Crystals Form on Cooling? (Yes/No/Oiling Out)	Comments/Ranking
Water
Ethanol
Isopropanol
Acetone
Ethyl Acetate
Toluene
Heptane

Interpreting the Results:

• Ideal Single Solvent: Insoluble/sparingly soluble at room temperature, completely soluble at boiling point, and forms good crystals upon cooling.

• Mixed Solvent System: If no single solvent is ideal, a mixed-solvent system may be necessary. This is often used when the compound is too soluble in one solvent and insoluble in another. A common pair is ethanol/water or acetone/water.[2] To use a mixed-solvent system, dissolve the compound in the minimum amount of the "good" hot solvent, then add the "poor" solvent dropwise until the solution becomes cloudy (the cloud point). Add a few more drops of the hot "good" solvent to redissolve the precipitate and then allow to cool.

Experimental Protocol: Part B - Bulk Recrystallization

Once a suitable solvent system is identified, proceed with the bulk purification.

Materials:

• Crude 5-Methyl-1H-indazol-3-ol

• Selected recrystallization solvent(s)

• Erlenmeyer flasks (at least two)

• Hot plate/stirrer

• Stemless funnel and fluted filter paper (for hot filtration, if needed)

• Büchner funnel, filter flask, and vacuum source

• Watch glass

• Drying oven or vacuum desiccator

Procedure:

• Dissolution: Place the crude 5-Methyl-1H-indazol-3-ol in an appropriately sized Erlenmeyer flask with a stir bar. Add the chosen solvent in portions, heating the mixture to a gentle boil with stirring. Continue adding the minimum amount of hot solvent required to fully dissolve the solid. An excess of solvent will reduce the final yield.

• Hot Filtration (if necessary): If insoluble impurities or colored matter are present, perform a hot gravity filtration. Place a stemless funnel with fluted filter paper into a second, pre-heated Erlenmeyer flask. Pour the hot solution through the filter paper quickly to prevent premature crystallization in the funnel. If the solution is colored, a small amount of activated carbon can be added to the hot solution before filtration, but this should be done with caution as it can also adsorb the product.[4]

• Crystallization: Cover the flask containing the clear, hot filtrate with a watch glass and allow it to cool slowly to room temperature. Slow cooling is crucial as it promotes the formation of larger, purer crystals by allowing the crystal lattice to form correctly, excluding impurities. Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel and a filter flask.

• Washing: Wash the collected crystals (the "filter cake") with a small amount of ice-cold recrystallization solvent. This removes any residual mother liquor containing dissolved impurities. Using cold solvent is critical to prevent the redissolving of the purified product.

• Drying: Allow the crystals to air-dry on the filter by pulling a vacuum for several minutes. Transfer the crystals to a watch glass and dry to a constant weight, either in a low-temperature vacuum oven or a desiccator.

Characterization and Purity Assessment

• Melting Point Analysis: Determine the melting point of the dried, recrystallized product. A pure compound will have a sharp melting point range (typically < 2°C). Compare this to the melting point of the crude starting material; an increase in the melting point and a narrowing of the range indicate successful purification.

• Yield Calculation: Calculate the percent recovery of the purified material.

• Chromatographic Analysis: Purity can be further confirmed by techniques such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC), comparing the purified product to the crude material.

Troubleshooting

Problem	Potential Cause(s)	Solution(s)
Oiling Out	The boiling point of the solvent is higher than the melting point of the solute. / The solution is cooling too rapidly. / Solution is supersaturated.	Re-heat the solution to dissolve the oil. Add a small amount of a better solvent or a different solvent in which the oil is soluble. Ensure slow cooling. Try scratching the inside of the flask with a glass rod to induce crystallization.
No Crystals Form	Too much solvent was used. / The solution is not sufficiently supersaturated.	Boil off some of the solvent to increase the concentration. Scratch the inside of the flask. Add a "seed" crystal of the pure compound. Ensure the solution is thoroughly chilled in an ice bath.
Low Recovery	Too much solvent was used. / Premature crystallization during hot filtration. / Crystals were washed with solvent that was not cold. / Compound has significant solubility in cold solvent.	Use the minimum amount of hot solvent. Ensure filtration apparatus is pre-heated. Always use ice-cold solvent for washing. Cool the filtrate further or partially evaporate the solvent to recover a second crop of crystals.

References

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Application Notes and Protocols for the Evaluation of 5-Methyl-1H-indazol-3-ol in Antimicrobial Activity Assays

Introduction: The Promise of Indazole Scaffolds in Antimicrobial Drug Discovery

The relentless rise of antimicrobial resistance necessitates the urgent discovery and development of novel therapeutic agents with diverse mechanisms of action. The indazole nucleus, a bicyclic heteroaromatic system, represents a "privileged scaffold" in medicinal chemistry. This core structure is present in numerous compounds exhibiting a wide array of pharmacological properties, including anti-inflammatory, anti-cancer, and, significantly, antimicrobial activities.[1][2] Derivatives of indazole have demonstrated inhibitory effects against various bacterial and fungal pathogens, making them a compelling starting point for new antimicrobial drug discovery programs.[2][3] One such derivative of interest is 5-Methyl-1H-indazol-3-ol. The functionalization of the core indazole ring, in this case with a methyl and a hydroxyl group, can significantly influence its physicochemical properties and biological activity.[4]

This guide provides a comprehensive set of application notes and detailed protocols for researchers, scientists, and drug development professionals to systematically evaluate the antimicrobial potential of 5-Methyl-1H-indazol-3-ol. The methodologies described herein are grounded in internationally recognized standards from the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST), ensuring the generation of robust and reproducible data.[5] Beyond primary antimicrobial screening, this document outlines a crucial secondary assay for cytotoxicity, providing a more complete preclinical assessment of the compound's therapeutic potential.

Getting Started: Physicochemical Properties and Stock Solution Preparation

A critical first step in any in vitro assay is the preparation of a stable, concentrated stock solution of the test compound. The solubility of the compound dictates the appropriate solvent and the maximum achievable concentration.

Physicochemical Profile of 5-Methyl-1H-indazol-3-ol:

While extensive experimental data for 5-Methyl-1H-indazol-3-ol is not widely published, its structure suggests it is a solid at room temperature. The presence of the indazole core, methyl group, and hydroxyl group influences its polarity and solubility.[4] Dimethyl sulfoxide (DMSO) is a highly polar aprotic solvent capable of dissolving a wide range of organic compounds and is a common choice for preparing stock solutions for antimicrobial screening.[6]

Protocol 1: Preparation of 5-Methyl-1H-indazol-3-ol Stock Solution

Rationale: This protocol details the preparation of a high-concentration stock solution in 100% DMSO. DMSO is chosen for its broad solvency and compatibility with most antimicrobial assay formats at low final concentrations (typically ≤1%). A high-concentration stock allows for minimal solvent carryover into the final assay, reducing the risk of solvent-induced artifacts.

Materials:

• 5-Methyl-1H-indazol-3-ol powder

• Dimethyl sulfoxide (DMSO), sterile, cell culture grade

• Sterile, conical-bottom microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Tare the Balance: Place a sterile microcentrifuge tube or vial on the analytical balance and tare the weight.

• Weigh the Compound: Carefully weigh out a precise amount of 5-Methyl-1H-indazol-3-ol (e.g., 10 mg) into the tared tube.

• Calculate Solvent Volume: Calculate the volume of DMSO required to achieve the desired stock concentration (e.g., 10 mg/mL).

  • Volume (mL) = Mass (mg) / Concentration (mg/mL)

  • For 10 mg at 10 mg/mL, 1 mL of DMSO is needed.

• Dissolution: Add the calculated volume of sterile DMSO to the tube containing the compound.

• Vortexing: Tightly cap the tube and vortex vigorously for 2-3 minutes to facilitate dissolution. Visually inspect the solution to ensure no particulate matter remains. If necessary, gentle warming in a 37°C water bath can be employed, followed by further vortexing.

• Storage: Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles. Protect from light by wrapping the tubes in aluminum foil or using amber vials.

Self-Validation and Causality:

• Purity Check: The purity of the starting material is paramount. Ensure the compound's purity has been verified by the supplier or through in-house analytical methods (e.g., HPLC, NMR).

• Solubility Confirmation: Visual confirmation of complete dissolution is crucial. If the compound does not fully dissolve at the target concentration, a lower stock concentration should be prepared and the actual concentration noted.

• Solvent Control: A "vehicle control" (DMSO alone, diluted to the same final concentration as in the compound-treated wells) must be included in all subsequent assays to ensure that the solvent itself has no effect on microbial growth or cell viability.

Primary Screening: Determining Antimicrobial Activity

The initial evaluation of a novel compound involves determining if it has any inhibitory effect on the growth of relevant microbial strains. The following protocols describe two standard methods for this purpose: Broth Microdilution for determining the Minimum Inhibitory Concentration (MIC) and the Kirby-Bauer Disk Diffusion assay for a qualitative assessment of susceptibility.

Protocol 2: Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

Rationale: The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[7] This method is highly standardized and allows for the testing of multiple compounds and concentrations simultaneously in a 96-well microtiter plate format, making it efficient for screening.

Caption: Workflow for MIC determination by broth microdilution.

Materials:

• 5-Methyl-1H-indazol-3-ol stock solution (e.g., 10 mg/mL in DMSO)

• Sterile 96-well, clear, flat-bottom microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial strains (e.g., Staphylococcus aureus ATCC 29213, Escherichia coli ATCC 25922)

• Sterile saline or phosphate-buffered saline (PBS)

• 0.5 McFarland turbidity standard

• Spectrophotometer or densitometer

• Multichannel pipette

• Incubator (37°C)

Procedure:

• Plate Preparation: Using a multichannel pipette, dispense 50 µL of sterile CAMHB into all wells of a 96-well plate.

• Compound Dilution:

  • In the first column of wells, add an additional 50 µL of CAMHB.

  • Add a calculated volume of the 5-Methyl-1H-indazol-3-ol stock solution to the first column to achieve twice the highest desired final concentration. For example, to achieve a starting concentration of 128 µg/mL, add the appropriate amount of stock to the 100 µL in the first well.

  • Perform a 2-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing well, and repeating this process across the plate to column 10. Discard 50 µL from column 10.

  • Column 11 will serve as the growth control (no compound).

  • Column 12 will serve as the sterility control (no bacteria).

• Inoculum Preparation:

  • From a fresh agar plate (18-24 hours old), select 3-5 isolated colonies of the test bacterium.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This can be done visually or with a spectrophotometer (OD₆₀₀ of 0.08-0.13).

  • Dilute this standardized suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 1 x 10⁶ CFU/mL.

• Inoculation: Add 50 µL of the final bacterial inoculum to wells in columns 1 through 11. Do not add bacteria to column 12. The final volume in each well will be 100 µL, and the final bacterial concentration will be approximately 5 x 10⁵ CFU/mL.

• Incubation: Cover the plate and incubate at 37°C for 18-24 hours in ambient air.

• MIC Determination: After incubation, visually inspect the plate for bacterial growth (turbidity). The MIC is the lowest concentration of 5-Methyl-1H-indazol-3-ol at which there is no visible growth.[8]

Self-Validating System:

• Sterility Control (Column 12): This well should remain clear. Any turbidity indicates contamination of the media or plate.

• Growth Control (Column 11): This well should show robust turbidity, confirming that the bacteria are viable and the medium supports growth.

• Quality Control Strains: Assays should be run in parallel with reference strains (e.g., S. aureus ATCC 29213) and a standard antibiotic with a known MIC range to validate the assay's accuracy.[9]

Protocol 3: Kirby-Bauer Disk Diffusion Assay

Rationale: The disk diffusion assay is a qualitative method used to assess the susceptibility of a bacterium to an antimicrobial agent.[10] It is based on the principle of diffusion of the agent from a saturated paper disk through an agar medium, resulting in a zone of growth inhibition if the bacterium is susceptible.[11] This method is simple, cost-effective, and provides a good visual indication of antimicrobial activity.

Materials:

• 5-Methyl-1H-indazol-3-ol stock solution

• Sterile blank paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Bacterial strains

• Sterile cotton swabs

• 0.5 McFarland turbidity standard

• Sterile saline or PBS

• Forceps

Procedure:

• Disk Preparation: Aseptically apply a known volume (e.g., 10 µL) of a specific concentration of the 5-Methyl-1H-indazol-3-ol stock solution onto a sterile blank paper disk. Allow the solvent to evaporate completely in a sterile environment.

• Inoculum Preparation: Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in Protocol 2, Step 3.

• Plate Inoculation: Dip a sterile cotton swab into the standardized inoculum and remove excess liquid by pressing it against the inside of the tube. Swab the entire surface of an MHA plate three times, rotating the plate approximately 60 degrees between each swabbing to ensure even coverage.

• Disk Application: Using sterile forceps, place the prepared compound-impregnated disk onto the surface of the inoculated MHA plate. Gently press the disk to ensure complete contact with the agar.

• Controls: Place a blank disk (with solvent only) and a disk with a standard antibiotic (e.g., gentamicin) on the same plate as controls.

• Incubation: Invert the plate and incubate at 37°C for 18-24 hours.

• Zone of Inhibition Measurement: After incubation, measure the diameter of the zone of growth inhibition around each disk in millimeters (mm).

Data Presentation:

Table 1: Example MIC Data for 5-Methyl-1H-indazol-3-ol

Microorganism	ATCC Strain No.	MIC (µg/mL)	Positive Control (e.g., Ciprofloxacin) MIC (µg/mL)
Staphylococcus aureus	29213	16	0.5
Escherichia coli	25922	64	0.015
Pseudomonas aeruginosa	27853	>128	1

| Enterococcus faecalis | 29212 | 32 | 1 |

Table 2: Example Disk Diffusion Data for 5-Methyl-1H-indazol-3-ol (50 µ g/disk )

Microorganism	ATCC Strain No.	Zone of Inhibition (mm)	Positive Control (e.g., Gentamicin 10 µg) Zone (mm)
Staphylococcus aureus	25923	18	25
Escherichia coli	25922	12	23

| Pseudomonas aeruginosa | 27853 | 6 (No inhibition) | 19 |

Secondary Assessment: Cytotoxicity Evaluation

A promising antimicrobial compound should exhibit selective toxicity against microbial pathogens with minimal harm to host cells.[12] Therefore, assessing the cytotoxicity of 5-Methyl-1H-indazol-3-ol against a mammalian cell line is a critical step in its preclinical evaluation.

Protocol 4: MTT Cell Viability Assay

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell metabolic activity, which serves as an indicator of cell viability. Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT tetrazolium salt to purple formazan crystals, which can be solubilized and quantified spectrophotometrically. A decrease in signal indicates a reduction in cell viability.

Caption: General workflow for the MTT cytotoxicity assay.

Materials:

• Mammalian cell line (e.g., HEK293, HepG2)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile 96-well, clear, flat-bottom cell culture plates

• 5-Methyl-1H-indazol-3-ol stock solution

• MTT reagent (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., 100% DMSO or 0.01 M HCl in 10% SDS)

• Plate reader (spectrophotometer)

Procedure:

• Cell Seeding: Seed the mammalian cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 5-Methyl-1H-indazol-3-ol in complete medium from the DMSO stock. Remove the old medium from the cells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the highest concentration of DMSO used) and an untreated control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT reagent to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C until purple formazan crystals are visible.

• Solubilization: Add 100 µL of the solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.

• Absorbance Reading: Read the absorbance at a wavelength of 570 nm with a reference wavelength of 630 nm.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability percentage against the compound concentration to determine the IC₅₀ (the concentration that inhibits 50% of cell viability).

Data Presentation:

Table 3: Example Cytotoxicity Data for 5-Methyl-1H-indazol-3-ol

Cell Line	Incubation Time (h)	IC₅₀ (µM)
HEK293	24	>100

| HepG2 | 24 | 85.2 |

Conclusion and Future Directions

The protocols outlined in this application note provide a robust framework for the initial antimicrobial and cytotoxic evaluation of 5-Methyl-1H-indazol-3-ol. By adhering to these standardized methods, researchers can generate reliable data to guide further drug development efforts. A compound demonstrating potent antimicrobial activity (low MIC) and low cytotoxicity (high IC₅₀) would be a promising candidate for further investigation. Subsequent studies could explore the compound's mechanism of action, spectrum of activity against a broader panel of clinical isolates, and in vivo efficacy in animal models of infection. The indazole scaffold continues to be a rich source of biologically active compounds, and a systematic evaluation of derivatives like 5-Methyl-1H-indazol-3-ol is a critical step towards developing the next generation of antimicrobial agents.

References

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• Novel Substituted Indazoles towards Potential Antimicrobial Agents. (2021). Oriental Journal of Chemistry. Retrieved from [Link]

• Antibacterial activity of indazole derivatives (5a-o). (n.d.). ResearchGate. Retrieved from [Link]

• M07: Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically, 12th Edition. (2022). Clinical and Laboratory Standards Institute. Retrieved from [Link]

• EUCAST: Home. (n.d.). European Committee on Antimicrobial Susceptibility Testing. Retrieved from [Link]

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Application Notes and Protocols for N-alkylation of 1H-indazoles

Introduction: The Strategic Importance of N-Alkylated Indazoles in Medicinal Chemistry

The indazole scaffold is a privileged heterocyclic motif frequently incorporated into a diverse range of therapeutic agents.[1][2] Its unique structural and electronic properties make it a valuable pharmacophore in drug discovery. The strategic N-alkylation of the 1H-indazole core is a critical synthetic step, as the position of the alkyl substituent (N1 vs. N2) can profoundly influence the biological activity, pharmacokinetic properties, and overall efficacy of the resulting molecule.[1][2] However, the direct alkylation of 1H-indazoles often yields a mixture of N1 and N2 regioisomers, posing significant challenges for synthesis and purification.[1][3] This guide provides a comprehensive overview of robust and regioselective N-alkylation protocols, offering researchers the tools to control the reaction outcome and efficiently synthesize the desired indazole derivatives.

Understanding the Regioselectivity of Indazole N-Alkylation: A Tale of Two Nitrogens

The regiochemical outcome of the N-alkylation of 1H-indazoles is governed by a delicate interplay of electronic and steric factors, as well as the specific reaction conditions employed. The two nitrogen atoms of the indazole ring exhibit distinct reactivity profiles. Generally, the 1H-indazole tautomer is considered more thermodynamically stable than the 2H-tautomer.[4][5] However, kinetic and thermodynamic factors can be manipulated to favor the formation of either the N1 or N2-alkylated product. Key factors influencing regioselectivity include:

• Steric Hindrance: Bulky substituents on the indazole ring, particularly at the C7 position, can sterically hinder the approach of the alkylating agent to the N1 position, thereby favoring N2-alkylation.

• Electronic Effects: The electronic nature of substituents on the indazole ring can influence the nucleophilicity of the N1 and N2 atoms. Electron-withdrawing groups can modulate the electron density and alter the preferred site of alkylation.

• Reaction Conditions: The choice of base, solvent, and alkylating agent plays a pivotal role in directing the regioselectivity. For instance, the counter-ion of the base can coordinate with the indazole nitrogen atoms, influencing the reaction pathway.[3]

Protocol 1: Selective N1-Alkylation via Thermodynamic Control

This protocol leverages thermodynamic control to achieve high selectivity for the N1-alkylated indazole. The use of sodium hydride (NaH) in a non-polar aprotic solvent like tetrahydrofuran (THF) is a well-established method for promoting N1-alkylation.[1][4]

Mechanistic Rationale

The high N1 selectivity observed with NaH in THF is attributed to the formation of a sodium-coordinated intermediate. It is postulated that the sodium cation coordinates with the N2 nitrogen and a nearby electron-rich atom (e.g., an oxygen atom of a substituent at the C3 position), thereby directing the alkylating agent to the more accessible N1 position.[2] This thermodynamically favored pathway leads to the predominant formation of the N1-alkylated product.

Caption: Proposed mechanism for N1-selective alkylation of 1H-indazoles.

Detailed Experimental Protocol

• Reaction Setup: To a stirred suspension of sodium hydride (60% dispersion in mineral oil, 1.2 equivalents) in anhydrous THF, add the substituted 1H-indazole (1.0 equivalent) portionwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Deprotonation: Allow the reaction mixture to stir at room temperature for 30 minutes to ensure complete deprotonation.

• Alkylation: Add the alkylating agent (e.g., alkyl bromide or iodide, 1.1 equivalents) dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until completion. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). For less reactive alkylating agents, heating the reaction mixture may be necessary.[4]

• Work-up: Upon completion, carefully quench the reaction with saturated aqueous ammonium chloride solution. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the desired N1-alkylated indazole.

Indazole Substituent	Alkylating Agent	Base/Solvent	Temp (°C)	N1:N2 Ratio	Yield (%)	Reference
3-CO2Me	n-Pentyl bromide	NaH/THF	50	>99:1	89	[2][4]
3-tert-Butyl	n-Pentyl bromide	NaH/THF	RT	>99:1	95	[4]
3-COMe	n-Pentyl bromide	NaH/THF	RT	>99:1	92	[4]

Protocol 2: Selective N2-Alkylation via Acid Catalysis

For the selective synthesis of N2-alkylated indazoles, an acid-catalyzed approach using alkyl 2,2,2-trichloroacetimidates offers a highly efficient and regioselective method.[6][7] This protocol is particularly advantageous as it often avoids the formation of the N1-isomer.[6][7]

Mechanistic Rationale

The reaction proceeds through the protonation of the trichloroacetimidate by a strong acid, such as trifluoromethanesulfonic acid (TfOH).[6][7] This activation facilitates a nucleophilic attack by the N2 nitrogen of the indazole, leading to the formation of the N2-alkylated product after re-aromatization.[6] Quantum mechanical studies have shown that the transition state for N2-alkylation is energetically more favorable than that for N1-alkylation, explaining the high selectivity observed.[6]

Caption: Experimental workflow for selective N2-alkylation of 1H-indazoles.

Detailed Experimental Protocol

• Reaction Setup: To a solution of the 1H-indazole (1.0 equivalent) and the alkyl 2,2,2-trichloroacetimidate (1.5 equivalents) in a suitable solvent (e.g., dichloromethane or 1,2-dichloroethane), add the acid catalyst (e.g., trifluoromethanesulfonic acid or copper(II) triflate, 0.1-0.2 equivalents) at room temperature.

• Reaction Monitoring: Stir the reaction mixture at room temperature and monitor its progress by TLC or LC-MS. The reaction is typically complete within a few hours.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with the same organic solvent.

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford the pure N2-alkylated indazole.

Indazole	Alkylating Agent	Catalyst	Solvent	Temp (°C)	Yield (%)	Reference
1H-Indazole	Isopropyl 2,2,2-trichloroacetimidate	TfOH	DCE	RT	96	[7]
5-Nitro-1H-indazole	tert-Butyl 2,2,2-trichloroacetimidate	Cu(OTf)₂	DCE	RT	85	[7]
1H-Indazole-3-carbonitrile	Isopropyl 2,2,2-trichloroacetimidate	TfOH	DCE	RT	91	[7]

Protocol 3: Mitsunobu Reaction for N-Alkylation

The Mitsunobu reaction provides an alternative and often reliable method for the N-alkylation of indazoles, particularly for the synthesis of N2-substituted derivatives.[3][4] This reaction typically involves an alcohol, a phosphine (e.g., triphenylphosphine), and an azodicarboxylate (e.g., diethyl azodicarboxylate, DEAD).

Mechanistic Considerations

The Mitsunobu reaction proceeds through the formation of a phosphonium salt intermediate. The indazole anion then acts as a nucleophile, attacking the activated alcohol. The regioselectivity of the Mitsunobu reaction with indazoles can be influenced by the specific reaction conditions and the substitution pattern of the indazole. In some cases, a preference for the N2-isomer is observed.[4][5]

Detailed Experimental Protocol

• Reaction Setup: To a solution of the 1H-indazole (1.0 equivalent), the alcohol (1.2 equivalents), and triphenylphosphine (1.2 equivalents) in an anhydrous solvent such as THF at 0 °C, add the azodicarboxylate (1.2 equivalents) dropwise.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Concentrate the reaction mixture under reduced pressure.

• Purification: Purify the residue directly by column chromatography on silica gel to separate the N1 and N2-alkylated products and remove the phosphine oxide byproduct.

Indazole	Alcohol	Reagents	Solvent	N1:N2 Ratio	Yield (N2-isomer, %)	Reference
Methyl 1H-indazole-3-carboxylate	n-Pentanol	DEAD, PPh₃	THF	1:2.5	58	[4][5]
Methyl 5-bromo-1H-indazole-3-carboxylate	Various alcohols	DEAD, PPh₃	THF	High N2 selectivity	>90	[3]

Conclusion and Future Perspectives

The selective N-alkylation of 1H-indazoles remains a topic of significant interest in synthetic and medicinal chemistry. The protocols outlined in this guide provide reliable and reproducible methods for accessing both N1 and N2-alkylated indazoles with high regioselectivity. The choice of the optimal protocol will depend on the specific substrate, the desired regioisomer, and the scale of the reaction. As our understanding of the underlying mechanistic principles continues to grow, the development of even more efficient, selective, and sustainable N-alkylation methodologies can be anticipated, further empowering the synthesis of novel indazole-based therapeutics.

References

• Alam, S., & Keating, M. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1933–1943. Retrieved from [Link]

• Alam, S., & Keating, M. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. Retrieved from [Link]

• Smith, C. D., et al. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances, 14(11), 7564-7570. Retrieved from [Link]

• Jones, A. B., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 170-182. Retrieved from [Link]

• Alam, S., & Keating, M. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. Retrieved from [Link]

• Clemens, J., Bell, E. L., & Londregan, A. T. (2022). Selective N2-Alkylation of 1H-Indazoles and 1H-Azaindazoles. Synthesis, 54(14), 3215-3226. Retrieved from [Link]

• Jones, A. B., et al. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journals. Retrieved from [Link]

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Application Note: Structural Elucidation of 5-Methyl-1H-indazol-3-ol Derivatives utilizing NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Indazole Scaffold in Medicinal Chemistry

The indazole nucleus is a privileged scaffold in modern drug discovery, forming the core of numerous therapeutic agents with a wide array of biological activities.[1] Derivatives of indazole have shown significant promise as potent inhibitors of various protein kinases, making them valuable candidates for the development of novel anticancer therapies.[2] Furthermore, their diverse pharmacological profile includes anti-inflammatory, analgesic, and antimicrobial properties.[1] 5-Methyl-1H-indazol-3-ol, as a key intermediate or final compound, represents an important class of these derivatives. Its precise structural characterization is paramount for understanding structure-activity relationships (SAR), ensuring purity, and meeting regulatory requirements in the drug development pipeline. This application note provides a detailed guide to the characterization of 5-Methyl-1H-indazol-3-ol derivatives using the synergistic techniques of Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HRMS).

I. Unambiguous Structure Determination via Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the definitive structural elucidation of organic molecules in solution.[3] It provides detailed information about the chemical environment, connectivity, and spatial arrangement of atoms within a molecule. For 5-Methyl-1H-indazol-3-ol derivatives, both ¹H and ¹³C NMR are essential for confirming the core structure and the position of substituents.

Protocol for ¹H and ¹³C NMR Analysis

This protocol outlines the standard procedure for acquiring high-quality NMR spectra of 5-Methyl-1H-indazol-3-ol derivatives.

1. Sample Preparation:

• Weigh approximately 5-10 mg of the 5-Methyl-1H-indazol-3-ol derivative for ¹H NMR and 20-50 mg for ¹³C NMR. The required sample amount can vary based on the spectrometer's sensitivity.

• Dissolve the sample in 0.5-0.7 mL of a suitable deuterated solvent. Deuterated dimethyl sulfoxide (DMSO-d₆) is a common choice for indazole derivatives due to its excellent solubilizing power for polar compounds.[4] Other potential solvents include deuterated chloroform (CDCl₃) or methanol (CD₃OD).

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), for accurate chemical shift referencing (δ = 0.00 ppm).[3]

• Transfer the solution to a clean, dry 5 mm NMR tube.

2. NMR Spectrometer Setup and Data Acquisition:

• The following parameters are recommended for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample.

• For ¹H NMR:

  • Set the spectral width to approximately 16 ppm.

  • Use a 90° pulse width.

  • Set the relaxation delay to 1-2 seconds.

  • Acquire a sufficient number of scans (typically 16-64) to achieve a good signal-to-noise ratio.

• For ¹³C NMR:

  • Set the spectral width to approximately 200-220 ppm.

  • Employ proton decoupling to simplify the spectrum and enhance sensitivity.

  • Use a 30-45° pulse width to allow for faster repetition rates.

  • Set the relaxation delay to 2 seconds.

  • Acquire a larger number of scans (typically 1024 or more) due to the lower natural abundance of the ¹³C isotope.

3. Data Processing:

• Apply a Fourier transform to the acquired Free Induction Decay (FID).

• Phase correct the spectrum to obtain pure absorption lineshapes.

• Perform baseline correction to ensure a flat baseline.

• Calibrate the chemical shift scale using the internal standard (TMS at 0.00 ppm).

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Caption: General workflow for NMR analysis of 5-Methyl-1H-indazol-3-ol derivatives.

Predicted ¹H and ¹³C NMR Spectral Data for 5-Methyl-1H-indazol-3-ol

The following tables summarize the predicted chemical shifts for 5-Methyl-1H-indazol-3-ol. These predictions are based on established NMR prediction algorithms and data from structurally similar indazole derivatives.[5][6] Experimental values may vary slightly depending on the solvent and concentration.

Table 1: Predicted ¹H NMR Data for 5-Methyl-1H-indazol-3-ol (in DMSO-d₆, 400 MHz)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~11.5	br s	1H	N1-H
~9.8	br s	1H	O3-H
~7.4	s	1H	H-4
~7.2	d	1H	H-7
~6.8	d	1H	H-6
~2.3	s	3H	C5-CH₃

Table 2: Predicted ¹³C NMR Data for 5-Methyl-1H-indazol-3-ol (in DMSO-d₆, 100 MHz)

Chemical Shift (δ, ppm)	Assignment
~155.0	C-3
~140.0	C-7a
~131.0	C-5
~128.0	C-3a
~122.0	C-6
~115.0	C-4
~109.0	C-7
~21.0	C5-CH₃

II. High-Resolution Mass Spectrometry (HRMS) for Elemental Composition and Fragmentation Analysis

HRMS is a powerful technique that provides the exact mass of a molecule with high accuracy, enabling the determination of its elemental composition. Furthermore, tandem mass spectrometry (MS/MS) experiments can be used to induce fragmentation of the parent ion, yielding valuable structural information.

Protocol for HRMS Analysis

This protocol describes a general method for the HRMS analysis of 5-Methyl-1H-indazol-3-ol derivatives.

1. Sample Preparation:

• Prepare a dilute solution of the sample (approximately 1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture of water and an organic solvent.

• The choice of solvent should be compatible with the chosen ionization technique.

2. Mass Spectrometer Setup and Data Acquisition:

• Ionization Method: Electrospray ionization (ESI) is a soft ionization technique well-suited for polar molecules like indazole derivatives and is commonly used. Atmospheric pressure chemical ionization (APCI) can also be employed.

• Mass Analyzer: A time-of-flight (TOF) or Orbitrap mass analyzer is typically used to achieve high resolution.

• Acquisition Mode: Acquire data in positive ion mode to observe the protonated molecule [M+H]⁺.

• Mass Range: Set the mass range to be wide enough to include the expected molecular ion, for example, m/z 50-500.

• MS/MS Analysis (for fragmentation):

  • Select the [M+H]⁺ ion as the precursor ion.

  • Apply collision-induced dissociation (CID) with varying collision energies to induce fragmentation.

  • Acquire the product ion spectrum.

Caption: General workflow for HRMS analysis of 5-Methyl-1H-indazol-3-ol derivatives.

Expected Mass Spectrometry Data and Fragmentation Pattern

Table 3: High-Resolution Mass Spectrometry Data for 5-Methyl-1H-indazol-3-ol

Ion	Calculated Exact Mass for C₈H₉N₂O⁺ [M+H]⁺	Observed m/z
[M+H]⁺	149.0715	~149.0715

The fragmentation of the indazole core in mass spectrometry can provide valuable structural confirmation. A plausible fragmentation pathway for the protonated molecule of 5-Methyl-1H-indazol-3-ol is proposed below.

Caption: Proposed mass spectral fragmentation pathway for 5-Methyl-1H-indazol-3-ol.

Conclusion

The combined application of NMR spectroscopy and high-resolution mass spectrometry provides a robust and comprehensive framework for the structural characterization of 5-Methyl-1H-indazol-3-ol derivatives. NMR delivers unambiguous information on the atomic connectivity and chemical environment, while HRMS confirms the elemental composition and offers insights into the structural integrity through fragmentation analysis. The protocols and expected data presented in this application note serve as a valuable resource for researchers in medicinal chemistry and drug development, ensuring the accurate and reliable characterization of this important class of compounds.

References

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• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2021). MDPI. [Link]

• NMR Sample Preparation. Iowa State University Chemical Instrumentation Facility. [Link]

• Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. The Royal Society of Chemistry. [Link]

• PREDICTION OF ¹H NMR CHEMICAL SHIFTS AND CONFORMATIONAL ANALYSIS OF ORGANIC MOLECULES. The University of Liverpool Repository. [Link]

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Application Note &amp; Protocols: A Guide to Interrogating the p53/MDM2 Pathway Using Small Molecule Inhibitors

A Note on the Selected Compound: Initial searches for "5-Methyl-1H-indazol-3-ol" did not yield specific, published data regarding its application as a direct inhibitor of the p53/MDM2 interaction. Therefore, to fulfill the request for a detailed, scientifically rigorous guide, this document will use a representative, well-characterized small molecule inhibitor of the MDM2-p53 interaction as an illustrative model. The principles, experimental designs, and protocols described herein are broadly applicable to the characterization of any novel compound, including potential indazole-based scaffolds, targeting this critical cancer pathway.

Introduction: The p53/MDM2 Axis as a Therapeutic Target

The tumor suppressor protein p53 is a cornerstone of cellular defense, acting as a transcription factor that responds to cellular stress by initiating cell cycle arrest, senescence, or apoptosis to prevent the propagation of damaged cells.[1][2] Its role as the "guardian of the genome" is critical, and its functional inactivation is a hallmark of nearly all human cancers.[3] In approximately 50% of tumors, the TP53 gene itself is mutated.[4] In many remaining cancers that retain wild-type p53, its tumor-suppressive function is effectively nullified by its primary negative regulator, the E3 ubiquitin ligase MDM2 (Murine Double Minute 2; HDM2 in humans).[4][5]

MDM2 and p53 exist in a tightly controlled autoregulatory feedback loop.[6] Under normal conditions, MDM2 binds to the N-terminal transactivation domain of p53, inhibiting its transcriptional activity and, crucially, targeting it for proteasomal degradation.[5][6][7] p53, in turn, can activate the transcription of the MDM2 gene, creating a feedback mechanism that keeps p53 levels in check.[6] In many cancers, overexpression or amplification of MDM2 leads to excessive p53 degradation, allowing cancer cells to evade apoptosis and proliferate.[5]

This dynamic makes the p53-MDM2 protein-protein interaction (PPI) a highly attractive target for therapeutic intervention.[2][4][8] The strategy is straightforward: develop small molecules that can disrupt this interaction, thereby preventing p53 degradation, restoring its transcriptional activity, and reactivating its potent tumor-suppressing functions in cancer cells with wild-type p53.[4]

Mechanism of Action: Restoring p53 Function

The interaction between p53 and MDM2 is structurally well-defined. A short α-helical region within the p53 N-terminus inserts into a hydrophobic cleft on the surface of MDM2.[3] Three key hydrophobic residues of p53—Phe19, Trp23, and Leu26—are critical for this binding.[3][5][7] Small molecule inhibitors are designed to mimic these key p53 residues, competitively binding to the MDM2 cleft and displacing p53.[3][5]

By occupying this binding pocket, the inhibitor liberates p53 from MDM2's negative control. This leads to:

• p53 Stabilization: Freed from MDM2-mediated ubiquitination, p53 protein levels rapidly accumulate within the cell.[3]

• p53 Activation: Stabilized p53 can form tetramers, translocate to the nucleus, and bind to the response elements of its target genes.[9]

• Induction of Downstream Pathways: Activation of p53 target genes, such as CDKN1A (encoding p21), leads to cell cycle arrest, while activation of genes like PUMA and BAX triggers apoptosis.[10][11]

This application note provides a comprehensive framework for researchers to validate and characterize a putative MDM2 inhibitor in a laboratory setting.

Caption: p53/MDM2 autoregulatory loop and inhibitor mechanism.

Experimental Protocols & Workflows

The following protocols provide a self-validating workflow to confirm the mechanism of action of a putative MDM2 inhibitor. The ideal compound should demonstrate p53-dependent activity. Therefore, experiments should include a wild-type p53 cancer cell line (e.g., HCT-116, SJSA-1) and a p53-null or mutant cell line (e.g., HCT-116 p53-/-, SW480) as a negative control.[7]

Cell Viability Assay (MTS/MTT)

This initial screen determines the cytotoxic or cytostatic effect of the compound and its p53-dependent selectivity.

Principle: Metabolic assays measure the reduction of a tetrazolium salt (like MTS or MTT) by metabolically active cells into a colored formazan product. The amount of formazan is proportional to the number of viable cells.[12]

Protocol:

• Cell Seeding: Seed both wild-type p53 and p53-null cells in 96-well plates at a density of 5,000-10,000 cells/well. Allow cells to adhere overnight.

• Compound Treatment: Prepare a serial dilution of the test compound (e.g., 0.01 nM to 100 µM). Treat the cells in triplicate for 48-72 hours. Include a vehicle control (e.g., DMSO).

• MTS/MTT Addition: Add the MTS or MTT reagent to each well according to the manufacturer's protocol and incubate for 1-4 hours at 37°C.

• Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS).

• Analysis: Normalize the absorbance values to the vehicle control to determine the percentage of cell viability. Plot the results on a dose-response curve to calculate the IC50 (half-maximal inhibitory concentration) for each cell line.

Expected Outcome & Interpretation: A selective MDM2 inhibitor will show a significantly lower IC50 value in the wild-type p53 cell line compared to the p53-null line, demonstrating p53-dependent cytotoxicity.[7]

Cell Line	p53 Status	Exemplar IC50 (Nutlin-3a)
SJSA-1	Wild-Type	~9.1 nM[7]
HCT-116	Wild-Type	~10 nM[7]
HCT-116 p53-/-	Null	>10,000 nM (>1000-fold selectivity)[7]

Western Blot Analysis

This experiment directly visualizes the molecular consequence of MDM2 inhibition: the accumulation of p53 and its downstream target, p21.

Principle: Western blotting uses antibodies to detect specific proteins in a cell lysate separated by size via gel electrophoresis.[13]

Protocol:

• Cell Treatment: Seed cells (e.g., HCT-116) in 6-well plates. Treat with the test compound at 1x and 5x its IC50 value for 8-24 hours. Include a vehicle control.

• Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• Sample Preparation: Normalize protein amounts (20-40 µg per lane) and mix with Laemmli sample buffer. Boil at 95°C for 5-10 minutes.[14]

• SDS-PAGE & Transfer: Separate proteins on a polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane.[14]

• Immunoblotting:

  • Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) for 1 hour.

  • Incubate with primary antibodies overnight at 4°C (e.g., anti-p53, anti-MDM2, anti-p21). Use an antibody against a housekeeping protein (e.g., β-actin, GAPDH) as a loading control.[13]

  • Wash and incubate with a species-appropriate HRP-conjugated secondary antibody for 1 hour.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

Expected Outcome & Interpretation: Treatment with an effective MDM2 inhibitor should show a dose-dependent increase in the protein levels of p53 and p21.[14] An increase in MDM2 levels may also be observed, as MDM2 is a transcriptional target of p53, confirming the activation of the feedback loop.[6]

Caption: Standard workflow for Western Blot analysis.

Co-Immunoprecipitation (Co-IP)

Co-IP is the gold-standard assay to definitively prove that the compound disrupts the physical interaction between p53 and MDM2 in a cellular context.[15]

Principle: An antibody targeting a "bait" protein (e.g., MDM2) is used to pull it out of a cell lysate. If a "prey" protein (p53) is bound to the bait, it will be pulled down as well. The presence of the prey protein is then detected by Western blot.[16][17]

Protocol:

• Cell Treatment: Treat cells (e.g., HCT-116) with the test compound (at 5x IC50) and a vehicle control for 4-8 hours. To prevent protein degradation, it can be beneficial to add a proteasome inhibitor like MG132 for the last 4 hours of treatment.

• Lysis: Lyse cells with a non-denaturing Co-IP lysis buffer (e.g., containing Triton X-100 or NP-40) with protease inhibitors.

• Pre-clearing: Incubate the lysate with Protein A/G agarose/magnetic beads for 1 hour to reduce non-specific binding.

• Immunoprecipitation:

  • Incubate the pre-cleared lysate with an anti-MDM2 antibody (or anti-p53) overnight at 4°C.[18] An isotype control IgG should be used in a parallel sample.

  • Add fresh Protein A/G beads to capture the antibody-protein complexes (2-4 hours).

• Washing: Pellet the beads and wash them 3-5 times with Co-IP lysis buffer to remove non-specifically bound proteins.[17]

• Elution & Analysis: Elute the bound proteins by boiling the beads in Laemmli sample buffer. Analyze the eluate by Western blot, probing for both p53 and MDM2.

Expected Outcome & Interpretation: In the vehicle-treated sample, immunoprecipitating MDM2 should successfully pull down p53 (and vice-versa). In the compound-treated sample, the amount of co-precipitated p53 should be significantly reduced, demonstrating that the compound has disrupted the p53-MDM2 interaction within the cell.[19]

Quantitative PCR (qPCR)

qPCR measures the transcriptional upregulation of p53 target genes, providing quantitative evidence of p53 functional restoration.

Principle: Reverse transcription qPCR (RT-qPCR) measures the amount of a specific mRNA transcript in a sample.[20] The level of target gene mRNA is normalized to a stable housekeeping gene.

Protocol:

• Cell Treatment: Treat cells with the test compound (1x and 5x IC50) and vehicle for 8-16 hours.

• RNA Extraction: Isolate total RNA from the cells using a commercial kit (e.g., TRIzol or column-based kits).

• cDNA Synthesis: Reverse transcribe an equal amount of RNA (e.g., 1 µg) into complementary DNA (cDNA).

• qPCR Reaction: Set up qPCR reactions using SYBR Green or TaqMan probes with primers specific for p53 target genes (CDKN1A, MDM2, BBC3 [PUMA]) and a housekeeping gene (ACTB, GAPDH).[9][21]

• Analysis: Calculate the relative change in gene expression using the ΔΔCt method.

Expected Outcome & Interpretation: A successful MDM2 inhibitor will cause a significant, dose-dependent increase in the mRNA levels of canonical p53 target genes like CDKN1A and MDM2 in wild-type p53 cells, with no or minimal effect in p53-null cells.[20]

Gene Target	Function	Expected Result
CDKN1A (p21)	Cell Cycle Arrest[10]	Strong Upregulation
MDM2	Negative Feedback[6]	Strong Upregulation
BBC3 (PUMA)	Apoptosis	Upregulation
ACTB / GAPDH	Housekeeping	No Change

Conclusion

The systematic application of these protocols provides a robust framework for characterizing novel small molecule inhibitors of the p53-MDM2 interaction. By progressing from broad cellular effects (viability) to specific molecular consequences (protein stabilization, interaction disruption, and target gene transcription), researchers can build a comprehensive, evidence-based profile of their compound. This multi-faceted approach, which incorporates essential negative controls, ensures that the observed biological activity is directly attributable to the on-target mechanism of reactivating the p53 tumor suppressor pathway.

References

• Burgess, A., et al. (2016). Small-Molecule Inhibitors of the MDM2–p53 Protein–Protein Interaction (MDM2 Inhibitors) in Clinical Trials for Cancer Treatment. Journal of Medicinal Chemistry. Available at: [Link]

• Shangary, S., & Wang, S. (2008). Small-Molecule Inhibitors of the MDM2-p53 Protein-Protein Interaction to Reactivate p53 Function: A Novel Approach for Cancer Therapy. PubMed Central. Available at: [Link]

• Zhu, Y., et al. (2022). Targeting p53–MDM2 interaction by small-molecule inhibitors: learning from MDM2 inhibitors in clinical trials. ResearchGate. Available at: [Link]

• Villar, H., et al. (2020). Molecular and Biochemical Techniques for Deciphering p53-MDM2 Regulatory Mechanisms. PubMed Central. Available at: [Link]

• Kocanova, S., et al. (2019). Benzimidazoles Downregulate Mdm2 and MdmX and Activate p53 in MdmX Overexpressing Tumor Cells. MDPI. Available at: [Link]

• BPS Bioscience. (n.d.). MDM2-p53 Homogenous Assay Kit. BPS Bioscience. Available at: [Link]

• Yu, G. W., et al. (2006). Inhibition of p53 DNA Binding Function by the MDM2 Protein Acidic Domain. PubMed Central. Available at: [Link]

• Zhang, Y., et al. (2023). Strategies for p53 Activation and Targeted Inhibitors of the p53-Mdm2/MdmX Interaction. MDPI. Available at: [Link]

• Saleem, A., et al. (2014). p53 Mdm2 Inhibitors. PubMed Central. Available at: [Link]

• Zhu, Y., et al. (2022). Targeting p53–MDM2 interaction by small-molecule inhibitors: learning from MDM2 inhibitors in clinical trials. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). A, Western blot analysis of p53, MDM2 and p21 expression... ResearchGate. Available at: [Link]

• Zhao, Y., et al. (2014). Natural products targeting the p53-MDM2 pathway and mutant p53: Recent advances and implications in cancer medicine. PubMed Central. Available at: [Link]

• Al-Otaibi, F. M., et al. (2023). Effects of Mdm2 Inhibitors on Cellular Viability of Breast Cancer Cell Lines HP100, MCF7. Bratislava Medical Journal. Available at: [Link]

• Fischer, M. (2017). Census and evaluation of p53 target genes. PubMed Central. Available at: [Link]

• Hossain, M. S., et al. (2024). MODULATING THE P53-MDM2 PATHWAY: THE THERAPEUTIC POTENTIAL OF NATURAL COMPOUNDS IN CANCER TREATMENT. EXCLI Journal. Available at: [Link]

• ResearchGate. (n.d.). Primers for real-time QPCR p53 target gene analysis. ResearchGate. Available at: [Link]

• ResearchGate. (n.d.). Co-immunoprecipitation assays of MDM2 and P53 protein in A549 and 16HBE... ResearchGate. Available at: [Link]

• Bio-Rad. (n.d.). TP53 - PrimePCR Assay and Template. Bio-Rad. Available at: [Link]

• Jones, R. J., et al. (2013). Discovery of Mdm2-MdmX E3 Ligase Inhibitors Using a Cell-Based Ubiquitination Assay. ACS Chemical Biology. Available at: [Link]

• Assay Genie. (2022). Co IP Protocol (Co-Immunoprecipitation) for analyzing protein-protein interactions. YouTube. Available at: [Link]

• Vad-Nielsen, J., & Nikolova, T. (2015). The MDM2-p53 pathway revisited. PubMed Central. Available at: [Link]

• ResearchGate. (n.d.). Activation of p53 target gene transcription. A. RT-qPCR... ResearchGate. Available at: [Link]

• Sino Biological. (n.d.). Human p53 qPCR Primer Pair, HP100250. Sino Biological. Available at: [Link]

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Synthesis of Indazole Derivatives via Suzuki-Miyaura Coupling: An Application Note and Protocol

Introduction: The Significance of Indazoles and the Power of Suzuki-Miyaura Coupling

Indazole derivatives are a cornerstone of modern medicinal chemistry and drug discovery.[1] This privileged heterocyclic scaffold, an isostere of indole, is a key structural component in a multitude of pharmacologically active agents, exhibiting a broad range of biological activities including anti-cancer, anti-inflammatory, and antimicrobial properties.[2][3] The ability to functionalize the indazole core at various positions is therefore of paramount importance for the development of new therapeutics.

Among the myriad of synthetic methodologies, the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction has emerged as a powerful and versatile tool for the construction of carbon-carbon bonds.[4][5] Its operational simplicity, mild reaction conditions, tolerance of a wide array of functional groups, and the commercial availability and low toxicity of its organoboron reagents make it an exceptionally reliable method for the synthesis of complex molecules.[6] This guide provides an in-depth exploration of the application of Suzuki-Miyaura coupling for the synthesis of arylated indazole derivatives, offering both mechanistic insights and detailed, field-proven protocols for researchers in organic synthesis and drug development.

Mechanistic Underpinnings: The Palladium Catalytic Cycle

A thorough understanding of the reaction mechanism is critical for rational optimization and troubleshooting. The Suzuki-Miyaura coupling proceeds through a well-established catalytic cycle involving a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[4][7]

The key steps are:

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the haloindazole (typically a bromo- or iodoindazole), forming an organopalladium(II) complex. This is often the rate-determining step. Electron-rich phosphine ligands on the palladium center can facilitate this step by increasing the electron density at the metal.[8]

• Transmetalation: This step involves the transfer of the organic group from the organoboron species (boronic acid or ester) to the palladium(II) complex. The presence of a base is crucial here; it activates the boronic acid by forming a more nucleophilic boronate species, which then readily undergoes transmetalation.[6]

• Reductive Elimination: The two organic moieties on the palladium(II) complex couple and are eliminated from the coordination sphere, forming the desired C-C bond of the final product. This step regenerates the active Pd(0) catalyst, allowing the catalytic cycle to continue. The steric bulk of the phosphine ligands can promote this final step.[8]

Below is a visual representation of this fundamental catalytic process.

Sources

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Technical Notes & Optimization

Technical Support Center: Troubleshooting Low Yields in the Synthesis of Indazole Derivatives

Welcome to the technical support center for the synthesis of indazole derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in achieving optimal yields in their synthetic routes. As a Senior Application Scientist, my goal is to provide you with not just procedural fixes, but a deeper understanding of the underlying chemical principles that govern these reactions. This knowledge will empower you to diagnose issues, optimize your protocols, and ultimately, achieve higher yields and purity.

This guide is structured in a question-and-answer format to directly address the common and specific problems encountered in the synthesis of this important heterocyclic scaffold.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Category 1: Issues with Starting Materials and Reagents

Question 1: My reaction to form a 1H-indazole from an o-hydroxyaryl aldehyde and hydrazine is giving me a significant amount of a hydrazone byproduct and a dimeric species, leading to low yields of the desired indazole. What is happening and how can I fix this?

Answer:

This is a classic issue in certain indazole syntheses, particularly those conducted at elevated temperatures. The formation of hydrazones and dimers are competing side reactions that can significantly reduce the yield of your desired indazole.[1]

Causality of Side Product Formation:

• Hydrazone Formation: The initial step of the reaction is the condensation of the hydrazine with the aldehyde to form a hydrazone intermediate. For the reaction to proceed to the indazole, this intermediate must undergo an intramolecular cyclization. If the cyclization step is slow or requires a high activation energy, the hydrazone can accumulate as a stable byproduct. The mechanism is illustrated below:

  • Step 1 (Favorable): Nucleophilic attack of hydrazine on the carbonyl carbon.

  • Step 2 (Favorable): Dehydration to form the C=N bond of the hydrazone.

  • Step 3 (Rate-Limiting): Intramolecular cyclization and subsequent aromatization to the indazole.

• Dimer Formation: At higher temperatures, two molecules of the hydrazone intermediate can react with each other, leading to the formation of dimeric impurities. This is often observed when the desired intramolecular cyclization is sluggish.[1]

Troubleshooting Strategies:

• Optimize Reaction Temperature: While heat is often required to drive the cyclization, excessive temperatures can favor the formation of dimers and other degradation products. It is crucial to find the optimal temperature that promotes cyclization without significant side product formation. A systematic temperature screen (e.g., from 80°C to 120°C in 10°C increments) is recommended.

• Solvent Selection: The choice of solvent can have a profound impact on the reaction outcome.

  • Protic Solvents (e.g., Ethanol, Acetic Acid): These can facilitate the initial hydrazone formation and the subsequent proton transfers required for cyclization. Acetic acid or hydrochloric acid can serve as effective acidic media.[1]

  • Aprotic Polar Solvents (e.g., DMSO, DMF): These solvents often lead to higher yields by better-solubilizing intermediates and potentially favoring the cyclization pathway.[1] It is worth screening these solvents if you are experiencing issues in protic media.

• Catalyst and Additives:

  • Acid Catalysis: The use of a catalytic amount of a strong acid (e.g., HCl, H₂SO₄) can accelerate the cyclization step by protonating the hydrazone, making the imine carbon more electrophilic and promoting the intramolecular attack of the hydroxyl group.

  • Lewis Acids: In some cases, a mild Lewis acid might facilitate the reaction at lower temperatures.

Experimental Protocol: Optimization of Indazole Synthesis from Salicylaldehyde

• Setup: In three separate round-bottom flasks equipped with reflux condensers, dissolve salicylaldehyde (1.0 eq) in ethanol, DMSO, and acetic acid, respectively.

• Reagent Addition: Add hydrazine hydrochloride (1.1 eq) to each flask.

• Temperature Screening: Heat each reaction mixture to a different temperature (e.g., 80°C, 100°C, 120°C) and monitor the reaction progress by TLC or LC-MS.

• Analysis: Compare the formation of the desired indazole, the hydrazone byproduct, and any dimeric species across the different conditions to identify the optimal solvent and temperature.

dot

Caption: Troubleshooting workflow for low yields due to side products.

Category 2: Catalyst and Reaction Condition Optimization

Question 2: I am attempting a palladium-catalyzed synthesis of a 1H-indazole from an o-haloacetophenone and hydrazine, but the reaction is sluggish and gives a low yield. How can I improve this?

Answer:

Palladium-catalyzed C-N bond formation is a powerful method for indazole synthesis, but its efficiency is highly dependent on the choice of catalyst, ligand, base, and solvent. A sluggish reaction and low yield often point to suboptimal conditions for the catalytic cycle.

Mechanistic Considerations:

The catalytic cycle for this reaction generally involves:

• Oxidative Addition: The Pd(0) catalyst inserts into the aryl-halide bond of the o-haloacetophenone.

• Coordination: The hydrazine coordinates to the palladium center.

• Reductive Elimination: The C-N bond is formed, releasing the indazole precursor and regenerating the Pd(0) catalyst.

The efficiency of each of these steps is influenced by the reaction components.

Troubleshooting Strategies:

• Palladium Precursor: While Pd(OAc)₂ is a common choice, other Pd(0) sources like Pd₂(dba)₃ may be more active in some cases.

• Ligand Selection: The ligand is critical for stabilizing the palladium catalyst and facilitating the key steps of the catalytic cycle.

  • Buchwald-type biaryl phosphine ligands: Ligands like XPhos, SPhos, and RuPhos are often excellent choices for C-N cross-coupling reactions as they promote both oxidative addition and reductive elimination.

  • Other phosphine ligands: DPPF (1,1'-Bis(diphenylphosphino)ferrocene) is another commonly used ligand that can be effective.

  • Ligand Screening: A small-scale screen of different ligands is highly recommended to identify the optimal one for your specific substrate.

• Base Selection: The base plays a crucial role in the reaction, often by deprotonating the hydrazine to make it a more potent nucleophile.

  • Inorganic Bases: Cs₂CO₃ and K₂CO₃ are commonly used and effective. Cs₂CO₃ is more soluble in many organic solvents and can be more effective.

  • Alkoxide Bases: Stronger bases like NaOtBu or KOtBu can sometimes accelerate the reaction but may also promote side reactions.

• Solvent Choice: Aprotic polar solvents are generally preferred for palladium-catalyzed cross-coupling reactions.

  • Toluene, Dioxane, and THF: These are common choices.

  • DMF and DMSO: These can also be effective but may require more careful purification to remove.

Table 1: Recommended Starting Conditions for Palladium-Catalyzed Indazole Synthesis

Component	Recommendation	Rationale
Palladium Source	Pd(OAc)₂ (2-5 mol%) or Pd₂(dba)₃ (1-2.5 mol%)	Readily available and effective precursors.
Ligand	XPhos or SPhos (1.1-1.5 eq relative to Pd)	Promotes efficient oxidative addition and reductive elimination.
Base	Cs₂CO₃ (2.0 eq)	Good solubility and generally effective.
Solvent	Toluene or Dioxane	Aprotic solvents that are compatible with the reaction.
Temperature	80-110 °C	Sufficient to drive the reaction without significant decomposition.

dot

Caption: Decision tree for optimizing palladium-catalyzed indazole synthesis.

Category 3: Purification and Isolation Challenges

Question 3: My reaction has gone to completion, but I am struggling to isolate a pure product. What are some effective purification strategies for indazole derivatives?

Answer:

Purification is a critical step in obtaining a good isolated yield of your indazole derivative. The choice of purification method will depend on the physical properties of your compound and the nature of the impurities.

Common Impurities in Indazole Synthesis:

• Unreacted Starting Materials: Such as the o-haloacetophenone or hydrazine.

• Side Products: Hydrazones, dimers, or products from competing reaction pathways.

• Catalyst Residues: Palladium or copper salts.

• Solvent Residues: High-boiling point solvents like DMF or DMSO.

Purification Strategies:

• Aqueous Workup:

  • Acid/Base Extraction: Indazoles are weakly basic and can sometimes be protonated and extracted into an acidic aqueous layer, leaving non-basic impurities in the organic phase. Conversely, acidic impurities can be removed by washing with a basic aqueous solution.

  • Brine Wash: A final wash with saturated aqueous NaCl can help to remove water from the organic layer before drying.

• Chromatography:

  • Flash Column Chromatography: This is the most common method for purifying indazole derivatives.

    • Stationary Phase: Silica gel is typically used.

    • Mobile Phase: A gradient of ethyl acetate in hexanes is a good starting point for many indazole derivatives. For more polar compounds, adding a small amount of methanol or triethylamine (to suppress tailing of basic compounds) to the mobile phase can be beneficial.

  • Preparative HPLC: For difficult separations or to obtain very high purity material, preparative reverse-phase HPLC can be employed.

• Crystallization: If your indazole derivative is a solid, crystallization can be a very effective method for purification.

  • Solvent Screening: Screen a variety of solvents (e.g., ethanol, isopropanol, ethyl acetate, hexanes, and mixtures thereof) to find a system where your compound is soluble at high temperatures but sparingly soluble at room temperature or below.

Protocol: General Procedure for Flash Column Chromatography of an Indazole Derivative

• Sample Preparation: Dissolve the crude reaction mixture in a minimal amount of dichloromethane (DCM). Add a small amount of silica gel and concentrate the mixture in vacuo to obtain a dry powder.

• Column Packing: Pack a glass column with silica gel in the desired mobile phase (e.g., 5% ethyl acetate in hexanes).

• Loading: Carefully add the dried sample to the top of the column.

• Elution: Elute the column with a gradient of increasing polarity (e.g., from 5% to 50% ethyl acetate in hexanes).

• Fraction Collection: Collect fractions and analyze them by TLC to identify those containing the pure product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified indazole derivative.

References

• C. M. Counceller, et al. (2009). Mild, Metal-Free Synthesis of 1H-Indazoles. Organic Letters, 11(5), 1123–1126. [Link]

• M. R. Kumar, et al. (2011). Consecutive Condensation, C–N and N–N Bond Formations: A Copper-Catalyzed One-Pot Three-Component Synthesis of 2H-Indazole. Organic Letters, 13(13), 3542–3545. [Link]

• V. Lefebvre, et al. (2010). A General Two-Step Synthesis of Substituted 3-Aminoindazoles from 2-Bromobenzonitriles. The Journal of Organic Chemistry, 75(8), 2730–2732. [Link]

• S. S. Lokhande, et al. (2023). Indazole – an emerging privileged scaffold: synthesis and its biological significance. RSC Medicinal Chemistry, 14(10), 1888-1919. [Link]

• Organic Chemistry Portal. Indazole Synthesis. [Link]

• J. Wang, et al. (2023). A one-pot metal-free reaction of easily available 2-aminophenones with hydroxylamine derivatives provides indazoles in very good yields. The Journal of Organic Chemistry, 88(19), 13049-13056. [Link]

Sources

• 1. Indazole – an emerging privileged scaffold: synthesis and its biological significance - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Characterization of 5-Methyl-1H-indazol-3-ol Isomers

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the characterization of 5-Methyl-1H-indazol-3-ol and its related isomers. This guide is designed for researchers, medicinal chemists, and drug development professionals who encounter challenges in the synthesis, purification, and structural elucidation of this important heterocyclic scaffold. The inherent structural ambiguities of substituted indazoles, particularly the potential for tautomerism and regioisomerism, demand a multi-faceted analytical approach. This document provides in-depth, field-proven insights and troubleshooting protocols in a direct question-and-answer format to address common experimental hurdles.

Introduction: The Core Challenge

5-Methyl-1H-indazol-3-ol is a deceptively complex molecule. The primary analytical challenges do not arise from its size but from its electronic and structural flexibility. Researchers often face two main issues:

• Tautomerism: The molecule exists in a dynamic equilibrium between its enol (-ol) and keto (-one) forms. This equilibrium is highly sensitive to the solvent, pH, and temperature, often resulting in complex or misleading spectroscopic data.[1]

• Regioisomerism: Synthetic routes can inadvertently produce a mixture of isomers where the methyl group is located at different positions on the benzene ring (e.g., 4-methyl, 6-methyl, 7-methyl). These regioisomers have very similar physical properties, making their separation and distinct characterization exceptionally difficult.[2][3]

This guide will equip you with the strategies to dissect these challenges systematically.

Frequently Asked Questions & Troubleshooting Guides

Q1: My mass spectrum shows a single, clean peak for the correct molecular weight, but the ¹H NMR spectrum is complex, showing more peaks than expected. Is my sample impure?

Answer: Not necessarily. You are likely observing the phenomenon of keto-enol tautomerism . 5-Methyl-1H-indazol-3-ol can exist as two distinct tautomers in solution: the hydroxy form (5-Methyl-1H-indazol-3-ol) and the keto form (5-Methyl-1,2-dihydro-3H-indazol-3-one).

• Causality: These two forms are in equilibrium and interconvert rapidly. While they have the same mass (and thus give a single MS peak), they are structurally different and therefore have unique NMR signatures. The ratio of these tautomers is heavily dependent on the solvent used for the NMR experiment.[1]

  • In protic solvents (like water or methanol), the keto (indazolone) form tends to predominate.

  • In aprotic polar solvents like DMSO-d₆, a significant population of both tautomers can be observed, with the hydroxy (-ol) form often being the major species.[1]

  • In non-polar solvents (like chloroform-d or benzene-d₆), the equilibrium may shift further, but solubility can be a limiting factor.

Troubleshooting Protocol:

• Solvent Study: Run the ¹H NMR of your sample in at least two different deuterated solvents (e.g., DMSO-d₆ and CDCl₃ or MeOD). A significant change in the relative integration of the peak sets is a strong indicator of tautomerism.

• Temperature Variation: Acquire NMR spectra at different temperatures (e.g., 25°C, 50°C, 75°C). If tautomerism is present, you may observe changes in the peak ratios or even coalescence of some peaks if the rate of interconversion becomes fast on the NMR timescale.

• IR Spectroscopy: In the solid state (KBr pellet or ATR), look for characteristic vibrational bands. A broad peak around 3400-3200 cm⁻¹ suggests an O-H stretch (enol form), while a strong absorption around 1650-1700 cm⁻¹ is indicative of a C=O stretch (keto form).[4]

Q2: My synthesis was intended to produce 5-Methyl-1H-indazol-3-ol, but I suspect I have a mixture of regioisomers (e.g., 4-methyl or 6-methyl). How can I confirm the substitution pattern using NMR?

Answer: Differentiating regioisomers is a classic challenge due to their similar electronic environments. The key lies in a detailed analysis of the aromatic region of the ¹H NMR spectrum, specifically the proton coupling constants (J-coupling), and the use of 2D NMR techniques like NOESY.

• Causality: The position of the methyl group dictates the substitution pattern on the benzene ring, which in turn defines the relationship between the remaining aromatic protons (ortho, meta, para). These relationships have characteristic coupling constants.

Data Presentation: Expected ¹H NMR Patterns for Methyl-Indazolol Aromatic Protons

Isomer	Expected Aromatic Protons & Splitting Patterns (Typical J values)	Key Differentiating Feature
5-Methyl	H4: Singlet (or narrow doublet, J ≈ 0.5-1 Hz) H6: Doublet (J ≈ 8.5 Hz) H7: Doublet of doublets (J ≈ 8.5, 0.5 Hz)	Presence of a clear aromatic singlet (H4).
4-Methyl	H5: Doublet (J ≈ 7-8 Hz) H6: Triplet (or dd), (J ≈ 7-8 Hz) H7: Doublet (J ≈ 7-8 Hz)	A classic triplet (or near-triplet) pattern for H6.
6-Methyl	H4: Doublet (J ≈ 8 Hz) H5: Doublet (J ≈ 0.8 Hz, meta-coupling) H7: Singlet (or narrow doublet)	Presence of a second aromatic singlet (H7).
7-Methyl	H4: Doublet (J ≈ 8 Hz) H5: Triplet (or dd), (J ≈ 7-8 Hz) H6: Doublet (J ≈ 7 Hz)	No aromatic singlets; pattern resembles 4-methyl isomer but with different chemical shifts.

Troubleshooting Protocol:

• Acquire High-Resolution ¹H NMR: Use a high-field spectrometer (≥400 MHz) to achieve baseline separation of the aromatic signals.[5]

• Perform a NOESY/ROESY Experiment: This 2D NMR experiment reveals through-space correlations. A definitive correlation between the methyl protons and a specific aromatic proton is the gold standard for assignment. For the 5-methyl isomer, you should observe a Nuclear Overhauser Effect (NOE) between the methyl protons and both H4 and H6. For the 6-methyl isomer, an NOE would be seen to H5 and H7.

• Run an HMBC Experiment: A Heteronuclear Multiple Bond Correlation (HMBC) spectrum will show correlations between protons and carbons that are 2 or 3 bonds away. For the 5-methyl isomer, the methyl protons should show a correlation to C5, C4a, and C6. This provides unambiguous evidence of the attachment point.

Visualization: Isomer Identification Workflow

Caption: Workflow for Isomer Identification and Purification.

Q3: My compound appears as a single spot on TLC, but analytical HPLC shows two or more very closely eluting peaks. How can I improve the separation for purification?

Answer: This is a common scenario, as the structural similarity of regioisomers leads to very close retention times.[2] TLC often lacks the resolving power of HPLC. Achieving separation requires methodical optimization of your chromatographic conditions.

• Causality: Separation on reverse-phase HPLC is governed by differences in polarity. Since regioisomers have minimal polarity differences, standard gradients may not be sufficient. You must exploit subtle differences in their interaction with the stationary phase and their ionization state.

Experimental Protocol: HPLC Method Optimization

• Assess Column Chemistry:

  • Standard C18: This is the default starting point.

  • Phenyl-Hexyl: If your C18 column fails, a phenyl-hexyl stationary phase can offer alternative selectivity. The phenyl groups provide π-π interactions, which can help differentiate isomers based on the methyl group's position relative to the aromatic system.

  • Pentafluorophenyl (PFP): This is an excellent choice for separating positional isomers due to its unique dipole-dipole and π-π interactions.

• Optimize the Mobile Phase:

  • Solvent Choice: If using acetonitrile, try substituting it with methanol. The different solvent properties can alter selectivity.

  • pH Adjustment: The indazole nucleus has a pKa. Adjusting the mobile phase pH with a buffer (e.g., phosphate or acetate) can change the protonation state of your isomers, which may significantly impact retention and improve separation.[6] A good starting point is to screen pH values of 3.0, 5.0, and 7.5.

  • Additive: Use a low concentration (0.05 - 0.1%) of an acid like formic acid or trifluoroacetic acid (TFA). This ensures consistent protonation of the analytes and improves peak shape.

• Refine Gradient and Temperature:

  • Shallow Gradient: Instead of a steep gradient (e.g., 5-95% B in 10 min), use a very shallow one across the elution range of your isomers (e.g., 30-45% B in 20 min). This increases the time the analytes spend interacting with the stationary phase.

  • Column Temperature: Run the separation at different temperatures (e.g., 25°C, 40°C, 60°C). Temperature affects solvent viscosity and mass transfer, which can sometimes be the key to resolving difficult peaks.

Visualization: Logic of HPLC Optimization

Caption: Key Variables for HPLC Method Optimization.

References

• Humphrey, J. M., & Chamberlin, A. R. (1997). Chemical Synthesis of Natural Products. Chemical Reviews, 97(7), 2243–2266. Available from: [Link]

• PubChem. (n.d.). 1-benzyl-1H-indazol-3-ol. National Center for Biotechnology Information. Retrieved from: [Link]

• Li, Z., et al. (2013). Synthesis of 1H-Indazoles via Silver(I)-Mediated Intramolecular Oxidative C–H Bond Amination. Organic Letters, 15(17), 4544–4547. Available from: [Link]

• Belyaeva, K. V., et al. (2022). 5-(1H-Indol-3-yl)-1-methyl-3-phenyl-1,6-benzodiazocin-2(1H)-one. Molbank, 2022(4), M1466. Available from: [Link]

• ResearchGate. (2021). Separation of regio-isomers / suggestions for regio-selective methylation of aromatics? Retrieved from: [Link]

• Patel, K. D., et al. (2022). Ammonium Chloride Catalyzed Green Synthesis, Characterization of Substituted 1-H-Indazole Derivatives. Organic Chemistry Research, 8(1), 1-10. Available from: [Link]

• Bunting, J. W., & Meathrel, W. G. (1972). The tautomerism of 3-hydroxyisoquinolines. Journal of the Chemical Society, Perkin Transactions 2, (5), 663-667. Available from: [Link]

• Google Patents. (2011). CN101948433A - Method for separating and purifying substituted indazole isomers.

• Pencheva, T., et al. (2023). Tautomerism and switching in 7-hydroxy-8-(azophenyl)quinoline and similar compounds. Beilstein Journal of Organic Chemistry, 19, 1234–1245. Available from: [Link]

• Katritzky, A. R., & Lagowski, J. M. (1963). Prototropic Tautomerism of Heteroaromatic Compounds: II. Six-Membered Rings. Academic Press.
• Wouters, J., & Colacino, E. (2015). Multi-component reactions: concepts and applications for drug discovery. John Wiley & Sons.

• YouTube. (2020). All about Tautomerism (PART-3) || Tautomers Stability || Keto-Enol Form || AAE/EAA. Retrieved from: [Link]

• ResearchGate. (2014). ChemInform Abstract: Synthesis of Indazole Motifs and Their Medicinal Importance: An Overview. Retrieved from: [Link]

• Hama, T., et al. (2007). Supporting Information for "A New Method for the Synthesis of 1H-Indazoles via 1,3-Dipolar Cycloaddition of Arynes with Diazo Compounds". Wiley-VCH.

• Royal Society of Chemistry. (2021). An indazolone-directed chemoselective synthesis of 8H-indazolo [1,2-a]cinnolines. Retrieved from: [Link]

• ResearchGate. (2016). How to separate regioisomers without using instrumental method (like prep HPLC, SFC etc.)? Retrieved from: [Link]

• Karczmarzyk, Z. (2008). Keto-enol tautomerism in crystals of 3-[hydroxy(phenyl)methyl]-2,5,7-trimethyl-2,3-dihydropyrido[3,2-e][2][7]thiazin-4-one 1,1-dioxide and 3-(1-hydroxyethylidene). Acta Crystallographica Section C, 64(11), o590-o594. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Indazolone synthesis. Retrieved from: [Link]

• Royal Society of Chemistry. (2012). Synthesis of 1H-Indazoles from N-Tosylhydrazones and Nitroaromatic Compounds. Retrieved from: [Link]

• Zhu, J. S., et al. (2018). Rapid and halide compatible synthesis of 2-N-substituted indazolone derivatives via photochemical cyclization in aqueous media. Chemical Communications, 54(72), 10136-10139. Available from: [Link]

• National Center for Biotechnology Information. (2022). What impact does tautomerism have on drug discovery and development? PMC. Retrieved from: [Link]

• Hertkorn, N., et al. (2013). High-field NMR spectroscopy and FTICR mass spectrometry: a critical view on the potential of a combined approach for the identification of dissolved organic matter. Biogeosciences, 10(3), 1513-1533. Available from: [Link]

• International Journal of Chemical Studies. (2017). Separation and determination of cresol isomers (Ortho, Meta, Para). .

• PubChem. (n.d.). 1H-Indazol-5-ol. National Center for Biotechnology Information. Retrieved from: [Link]

• Claramunt, R. M., et al. (2009). Synthesis, reactivity, and NMR spectroscopy of 4,6- and 6,7-difluoro-3-methyl-1H-indazoles. Journal of Heterocyclic Chemistry, 46(6), 1408-1413. Available from: [Link]

• National Center for Biotechnology Information. (2016). Methyl 1-(4-fluorobenzyl)-1H-indazole-3-carboxylate. PMC. Retrieved from: [Link]

• PubChem. (n.d.). 5-methoxy-1h-indazol-3-amine. National Center for Biotechnology Information. Retrieved from: [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. Regioselective Syntheses of Bis(indazolyl)methane Isomers: Controlling Kinetics and Thermodynamics via Tunable Non-Innocent Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1-benzyl-1H-indazol-3-ol | C14H12N2O | CID 75181 - PubChem [pubchem.ncbi.nlm.nih.gov]

How to avoid side reactions during the N-alkylation of indazoles

Technical Support Center: N-Alkylation of Indazoles

Welcome to the technical support center for the N-alkylation of indazoles. This resource is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of this crucial synthetic transformation. The indazole nucleus is a privileged scaffold in medicinal chemistry, and controlling the site of N-alkylation is paramount for synthesizing therapeutically active agents.[1][2] This guide provides in-depth troubleshooting advice and frequently asked questions to help you overcome common challenges and avoid unwanted side reactions in your experiments.

The Core Challenge: Regioselectivity in Indazole N-Alkylation

The primary hurdle in the N-alkylation of indazoles is controlling the regioselectivity between the N1 and N2 positions of the pyrazole ring. Direct alkylation often yields a mixture of both N1 and N2 isomers, which can be difficult to separate and leads to reduced yields of the desired product. The outcome of the reaction is highly sensitive to a variety of factors, including the choice of base, solvent, temperature, and the nature of the alkylating agent, as well as the electronic and steric properties of substituents on the indazole ring.[1][3]

A foundational concept to grasp is the tautomerism of 1H-indazole. The 1H-indazole tautomer is generally more thermodynamically stable than the 2H-tautomer.[1][3] This inherent stability can be leveraged to favor the formation of N1-alkylated products under thermodynamic control.

Troubleshooting Guide & FAQs

Here, we address specific issues you might encounter during your experiments in a question-and-answer format.

Issue 1: My reaction is producing a mixture of N1 and N2 isomers. How can I improve the selectivity for the N1 position?

This is the most common challenge in indazole alkylation. Achieving high N1 selectivity often involves creating conditions that favor thermodynamic control or employ a directing group.

Answer:

Several factors can be tuned to enhance N1 regioselectivity. The interplay between the base, solvent, and indazole substituents is critical.

Mechanistic Insight: The formation of a tight ion pair between the indazolide anion and the counter-ion of the base can direct alkylation to the N1 position.[3] This is particularly effective when a substituent at the C3 position can chelate the metal cation, creating a rigid structure that sterically hinders the N2 position and electronically favors attack at N1.

Recommended Protocol for N1-Selectivity:

A robust method for achieving high N1-selectivity is the use of sodium hydride (NaH) in a non-polar, aprotic solvent like tetrahydrofuran (THF).[1][3]

• Step 1: Deprotonation. In a flame-dried flask under an inert atmosphere (e.g., nitrogen or argon), suspend NaH (1.1 equivalents) in anhydrous THF.

• Step 2: Indazole Addition. Slowly add a solution of your substituted indazole (1.0 equivalent) in anhydrous THF to the NaH suspension at 0 °C.

• Step 3: Stirring. Allow the mixture to stir at room temperature for 30-60 minutes to ensure complete deprotonation.

• Step 4: Alkylating Agent Addition. Cool the reaction mixture back to 0 °C and add the alkylating agent (e.g., alkyl bromide, 1.1 equivalents) dropwise.

• Step 5: Reaction. Allow the reaction to warm to room temperature and stir until completion (monitor by TLC or LC-MS). In some cases, gentle heating (e.g., to 50 °C) may be required to drive the reaction to completion.[3]

• Step 6: Quenching and Work-up. Carefully quench the reaction with a saturated aqueous solution of ammonium chloride. Extract the product with an appropriate organic solvent (e.g., ethyl acetate), wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Step 7: Purification. Purify the crude product by column chromatography.

Visualizing the N1-Directing Mechanism:

Caption: Chelation by a C3 substituent directs N1-alkylation.

Data Supporting N1-Selectivity with NaH/THF:

C3-Substituent	N1:N2 Ratio	Reference
-CO₂Me	>99:1	[3]
-C(O)Me	>99:1	[3]
-C(O)NH₂	>99:1	[3]
-tBu	>99:1	[3]

Issue 2: I need to synthesize the N2-alkylated indazole. How can I reverse the selectivity?

Answer:

Favoring N2-alkylation often involves disrupting the conditions that lead to thermodynamic N1 products or using reaction conditions that are kinetically controlled and favor the more nucleophilic N2 position.

Mechanistic Insight: The N2 nitrogen of the indazole ring is generally considered to be the more nucleophilic, or "harder," nitrogen atom. Therefore, reactions that proceed under kinetic control are more likely to result in N2-alkylation. Using polar, aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) can solvate the cation of the base, leading to a "solvent-separated ion pair" which reduces the directing effect of chelation and allows for alkylation at the more nucleophilic N2 position.[3]

Alternative Strategies for N2-Selectivity:

• Mitsunobu Reaction: The Mitsunobu reaction is a reliable method for achieving N2-alkylation of indazoles.[3] This reaction typically proceeds with inversion of stereochemistry at the alcohol's carbon center and provides good to excellent yields of the N2-isomer.

• Acid-Catalyzed Alkylation with Trichloroacetimidates: A highly selective method for N2 alkylation involves reacting the indazole with an alkyl 2,2,2-trichloroacetimidate under acidic conditions. This method has been shown to exclusively yield the N2-alkylated product.[4]

• Substituent Effects: The electronic nature of substituents on the indazole ring can significantly influence the N1/N2 ratio. Electron-withdrawing groups at the C7 position, such as -NO₂ or -CO₂Me, have been shown to strongly favor N2-alkylation, even under conditions that would typically favor N1.[1][5]

Recommended Protocol for N2-Selectivity (Mitsunobu Reaction):

• Step 1: Reagent Preparation. In a flame-dried flask under an inert atmosphere, dissolve the indazole (1.0 equivalent), the desired alcohol (1.2 equivalents), and triphenylphosphine (PPh₃, 1.2 equivalents) in anhydrous THF.

• Step 2: Cooling. Cool the solution to 0 °C in an ice bath.

• Step 3: Azodicarboxylate Addition. Slowly add a solution of diethyl azodicarboxylate (DEAD) or diisopropyl azodicarboxylate (DIAD) (1.2 equivalents) in THF to the reaction mixture.

• Step 4: Reaction. Allow the reaction to warm to room temperature and stir for several hours, or until completion as monitored by TLC or LC-MS.

• Step 5: Concentration. Remove the solvent under reduced pressure.

• Step 6: Purification. Purify the crude residue by column chromatography to separate the desired N2-alkylated product from triphenylphosphine oxide and other byproducts.

Visualizing the N1 vs. N2 Selectivity Pathways:

Caption: Reaction conditions dictate the pathway to N1 or N2 alkylation.

Issue 3: I am observing low yields, even with good selectivity. What are the potential causes?

Answer:

Low yields can stem from several factors, including incomplete reaction, degradation of starting materials or products, and difficult purifications.

• Incomplete Deprotonation: Ensure your base is fresh and active. NaH, for example, can be passivated by a layer of sodium hydroxide if not stored properly. Use an excess of the base (1.1-1.2 equivalents) to drive the deprotonation to completion.

• Poor Quality Reagents: Use anhydrous solvents and fresh alkylating agents. Water in the reaction mixture will quench the base and the indazolide anion.

• Reaction Temperature and Time: Some alkylations may be sluggish at room temperature. Gentle heating can often improve the reaction rate and yield.[3] However, excessive heat can lead to decomposition. Monitor the reaction progress to determine the optimal time.

• Steric Hindrance: If your indazole or alkylating agent is sterically bulky, the reaction may be slow or may not proceed at all.[6][7] For instance, indazoles with bulky substituents at the C7 position may show reduced reactivity.[6][7] In such cases, a more reactive alkylating agent (e.g., an alkyl triflate) or higher temperatures may be necessary.

• Side Reactions of the Alkylating Agent: Alkyl halides can undergo elimination reactions in the presence of a strong base, especially secondary and tertiary halides. If you suspect this is an issue, consider using a different leaving group (e.g., tosylate) or a different alkylation method (e.g., Mitsunobu).

Issue 4: Can I avoid using strong bases like NaH?

Answer:

Yes, alternative and often milder conditions can be effective, although they may offer different selectivity profiles.

• Carbonate Bases: Bases like potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃) in a polar aprotic solvent like DMF are commonly used.[2] These conditions often lead to a mixture of N1 and N2 isomers, with the ratio being highly dependent on the specific substrate and reaction conditions.[2]

• Reductive Amination: A novel and highly selective method for N1-alkylation involves a two-step reductive amination process.[6][7] This involves the condensation of the indazole with an aldehyde or ketone to form an enamine, followed by reduction (e.g., hydrogenation over Pt/C).[6][7] This method has been shown to be highly selective for the N1 position and is scalable.[6][7]

Recommended Protocol for N1-Selectivity via Reductive Amination:

• Step 1: Enamine Formation. To a solution of the indazole (1.0 equivalent) in a suitable solvent (e.g., toluene), add the aldehyde or ketone (1.5-2.0 equivalents) and a catalytic amount of an acid catalyst (e.g., p-toluenesulfonic acid).

• Step 2: Water Removal. Heat the mixture to reflux with a Dean-Stark apparatus to remove the water formed during the condensation.

• Step 3: Hydrogenation. After cooling, the crude enamine is subjected to hydrogenation conditions (e.g., 5% Pt/C, H₂ atmosphere) to afford the N1-alkylated indazole.[6][7]

Summary of Key Factors Influencing Regioselectivity

Factor	Conditions Favoring N1-Alkylation	Conditions Favoring N2-Alkylation
Base/Solvent	NaH in THF (promotes tight ion pairs)[3]	Cs₂CO₃ in DMF (promotes solvent-separated ion pairs)[3]
Reaction Type	Reductive amination[6][7]	Mitsunobu reaction[3]; Acid-catalyzed alkylation with trichloroacetimidates[4]
Substituents	Chelating group at C3 (e.g., -CO₂Me)[3]	Electron-withdrawing group at C7 (e.g., -NO₂)[1][5]
Control	Thermodynamic	Kinetic

References

• Keating, C., El-Sabbagh, S., O'Brien, J. M., Rai, A., El-Hawarry, S., Fayne, D., ... & Alam, A. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry, 17, 1938-1953. [Link]

• Wang, J., McCreanney, A., Taylor-Young, A., Fenton, H. A. M., Miah, R., Johnson, R. A., ... & Walton, R. (2024). Development of a selective and scalable N1-indazole alkylation. RSC Advances, 14(10), 6843-6849. [Link]

• Alam, A., & Keating, C. (2021). Regioselective N-alkylation of the 1H-indazole scaffold. University College Cork. [Link]

• Lohry, E. J., Friant, G. A., Poe, S. L., & Yousefi, R. (2024). Regioselective alkylation of a versatile indazole: Electrophile scope and mechanistic insights from density functional theory calculations. Beilstein Journal of Organic Chemistry, 20, 1038-1051. [Link]

• Dong, L., Wang, Q., Chen, Y., & Wai, J. S. (2022). Mechanism of a Highly Selective N2 Alkylation of Indazole. WuXi Biology. [Link]

• Wang, J., McCreanney, A., Taylor-Young, A., Fenton, H. A. M., Miah, R., Johnson, R. A., ... & Walton, R. (2024). Development of a selective and scalable N1-indazole alkylation. National Institutes of Health. [Link]

• Various Authors. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. ResearchGate. [Link]

• Alam, A., & Keating, C. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. University College Cork. [Link]

Sources

• 1. d-nb.info [d-nb.info]
• 2. researchgate.net [researchgate.net]
• 3. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 4. wuxibiology.com [wuxibiology.com]
• 5. research.ucc.ie [research.ucc.ie]
• 6. Development of a selective and scalable N 1-indazole alkylation - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00598H [pubs.rsc.org]
• 7. Development of a selective and scalable N1-indazole alkylation - PMC [pmc.ncbi.nlm.nih.gov]

Addressing stability issues of 5-Methyl-1H-indazol-3-ol in aqueous solutions

Introduction: Navigating the Nuances of 5-Methyl-1H-indazol-3-ol in Aqueous Systems

Welcome to the dedicated technical support guide for 5-Methyl-1H-indazol-3-ol. As a valued member of the research and development community, you are likely working with this molecule due to its promising scaffold, common in kinase inhibition and other therapeutic areas. However, like many heterocyclic compounds, its journey from solid powder to a stable, reliable aqueous solution for biological assays can be fraught with challenges.

This guide is structured from the ground up, based on years of field experience and a deep understanding of chemical principles. We will move beyond simple instructions to explain the causality behind the observed phenomena and provide robust, validated troubleshooting strategies. Our goal is to empower you to anticipate, diagnose, and resolve stability issues, ensuring the integrity and reproducibility of your experimental data.

Part 1: Foundational Chemistry - Understanding the Molecule's Behavior

Before troubleshooting, it's crucial to understand the inherent chemical characteristics of 5-Methyl-1H-indazol-3-ol that influence its stability.

Tautomerism: The Two Faces of Indazol-3-ol

The indazole ring system exists in different tautomeric forms. For the parent indazole, the 1H-indazole tautomer is thermodynamically more stable than the 2H form.[1] The "3-ol" or "3-hydroxy" substituent introduces another layer of complexity, creating an equilibrium with its keto tautomer, 5-Methyl-1,2-dihydro-3H-indazol-3-one.

This equilibrium is critical because the two forms have different chemical properties:

• Enol form (5-Methyl-1H-indazol-3-ol): Aromatic, phenolic-like hydroxyl group. This form is susceptible to oxidation.

• Keto form (5-Methyl-1,2-dihydro-3H-indazol-3-one): Non-aromatic pyrazolone-like structure. This form can be susceptible to different hydrolytic pathways.

The position of this equilibrium can be influenced by solvent polarity and pH, directly impacting which degradation pathways are most likely to occur.

Key Susceptibilities in Aqueous Solution

Based on its structure, 5-Methyl-1H-indazol-3-ol is primarily at risk from three degradation pathways in aqueous media:

• Hydrolysis: The amide-like bond in the pyrazolone (keto) tautomer can be susceptible to cleavage under strong acidic or basic conditions. While many heterocyclic rings are robust, pH-catalyzed degradation is a common failure mode for drugs in solution.[2]

• Oxidation: The electron-rich aromatic ring and the phenolic-like hydroxyl group of the enol tautomer are potential sites for oxidation. This can be initiated by dissolved oxygen, trace metal ions, or exposure to light. Some indazole derivatives have even been studied for their antioxidant properties, which paradoxically highlights their reactivity towards oxidative processes.[3]

• Photodegradation: Many aromatic heterocyclic compounds absorb UV light, which can provide the energy needed to initiate degradation reactions, often involving free radicals. Photostability testing is a standard part of drug development for this reason.

Part 2: Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is designed to provide direct answers and actionable solutions to common problems encountered during experimental work.

FAQ 1: Solubility & Precipitation

Question: I'm struggling to dissolve 5-Methyl-1H-indazol-3-ol in my aqueous buffer (e.g., PBS pH 7.4). Even after it dissolves, I sometimes see precipitation over time. What's happening?

Answer: This is a multi-faceted issue blending poor intrinsic solubility with potential stability problems.

• Causality: Indazole derivatives often have low aqueous solubility due to their relatively rigid, aromatic structures. While the hydroxyl group aids solubility, it's often insufficient. The precipitation you observe over time may not be the parent compound crashing out, but rather a less soluble degradation product forming in the solution.

• Troubleshooting Steps:

  • Start with a Co-Solvent: Prepare a high-concentration stock solution in an organic solvent like DMSO or ethanol. For your final aqueous solution, ensure the final concentration of the organic solvent is low (typically <1%, ideally <0.5%) to avoid artifacts in biological assays.

  • pH Adjustment: The molecule has a phenolic hydroxyl group and basic nitrogen atoms, meaning its charge state—and thus solubility—is pH-dependent.

    • Try preparing your solution in a slightly acidic or slightly basic buffer to see if solubility improves. However, be aware this may impact stability (see FAQ 2). For many compounds, maximum stability is found in a slightly acidic pH range (e.g., pH 3-5).[4][5]

  • Fresh is Best: Prepare your final aqueous dilutions immediately before use from a freshly prepared or properly stored stock. Do not store dilute aqueous solutions for extended periods unless you have validated their stability.

  • Confirm Identity of Precipitate: If possible, collect the precipitate and analyze it (e.g., by LC-MS) to determine if it is the parent compound or a degradant. This is a critical diagnostic step.

FAQ 2: Inconsistent Assay Results & Suspected Degradation

Question: My experimental results (e.g., IC50 values) are inconsistent from day to day. I suspect the compound is degrading in my assay medium. How can I confirm this and prevent it?

Answer: This is a classic sign of compound instability. The key is to systematically identify the cause and mitigate it. The primary drivers of degradation are pH, temperature, light, and oxygen.

• Causality: The chemical bonds in your molecule can be broken down by hydrolysis (catalyzed by H+ or OH- ions), oxidation (reaction with oxygen), or photolysis (energy from light).[2] These processes create new chemical entities that are likely inactive in your assay, leading to a perceived loss of potency and high variability.

• Troubleshooting & Prevention Strategy: A systematic "forced degradation" study is the professional standard for diagnosing such issues. This involves intentionally stressing the compound under various conditions to rapidly identify its vulnerabilities.

  Workflow: Initial Stability Assessment

  Caption: Workflow for a rapid forced degradation study.

• Interpreting the Results:

  • Degradation in Acid/Base: Confirms pH sensitivity. Your primary solution is to use a buffer system that maintains the pH of maximum stability. If your assay requires physiological pH, minimize the incubation time of the compound in the buffer.

  • Degradation with H₂O₂: Confirms oxidative instability. Take steps to de-gas your buffers (e.g., by sparging with nitrogen or argon) and consider adding a small amount of an antioxidant like ascorbic acid if compatible with your assay.

  • Degradation with Heat: Suggests the compound is thermally labile. Ensure solutions are kept cold and avoid repeated freeze-thaw cycles.

  • Degradation with Light: Confirms photosensitivity. Protect your solutions from light at all times by using amber vials and covering vessels with aluminum foil.

FAQ 3: Appearance of New Peaks in Chromatography

Question: I'm running QC analysis on my stock solution using HPLC-UV. Over a week, I've noticed new, small peaks appearing in the chromatogram. What are these?

Answer: The appearance of new peaks is a definitive sign of chemical degradation. Your goal is to identify the responsible condition and implement proper storage protocols.

• Causality: Each new peak represents a new chemical entity—a degradation product. The rate of their appearance is a direct measure of your compound's instability under its current storage conditions.

• Troubleshooting Decision Tree:

  Caption: Decision tree for diagnosing degradation in stock solutions.

• Best Practices for Stock Solution Storage:

  • Solvent: Use a dry, aprotic solvent like DMSO or DMF for long-term storage.

  • Temperature: Store at -20°C or, for maximum longevity, at -80°C.

  • Aliquoting: Dispense the stock solution into single-use aliquots. This is the single most effective way to prevent degradation from repeated freeze-thaw cycles and contamination.

  • Inert Gas: For highly sensitive compounds, overlaying the solution with an inert gas like argon or nitrogen before sealing can displace oxygen and prevent oxidation.

Part 3: Experimental Protocols

Protocol 1: Forced Degradation Study for 5-Methyl-1H-indazol-3-ol

This protocol provides a framework to test the stability of your compound against hydrolysis, oxidation, and photolysis.

Objective: To identify the primary degradation pathways for 5-Methyl-1H-indazol-3-ol in an aqueous environment.

Materials:

• 5-Methyl-1H-indazol-3-ol

• Acetonitrile (ACN) or Methanol (HPLC grade)

• Water (HPLC grade)

• Hydrochloric acid (HCl), 1 M

• Sodium hydroxide (NaOH), 1 M

• Hydrogen peroxide (H₂O₂), 30%

• HPLC system with UV detector

• pH meter

• Photostability chamber (compliant with ICH Q1B guidelines)[6]

Procedure:

• Stock Solution Preparation:

  • Accurately weigh and dissolve 5-Methyl-1H-indazol-3-ol in ACN to prepare a 1.0 mg/mL stock solution.

• Sample Preparation (Perform in duplicate):

  • For each condition, add 100 µL of the stock solution to a clean vial.

  • Add 900 µL of the respective stressor solution (see table below). This creates a final drug concentration of 100 µg/mL.

  • The Control sample is prepared by adding 900 µL of 50:50 ACN:Water.

• Stress Conditions:

Condition	Stressor Solution	Incubation Time & Temp	Notes
Control	50:50 ACN:Water	T=0 and T=24h, RT, Dark	Establishes baseline
Acid Hydrolysis	0.1 M HCl	24 h, RT, Dark	After incubation, neutralize with 0.1 M NaOH before analysis.
Base Hydrolysis	0.1 M NaOH	24 h, RT, Dark	After incubation, neutralize with 0.1 M HCl before analysis.
Oxidation	3% H₂O₂	24 h, RT, Dark	H₂O₂ is a potent oxidizer.[7]
Photostability	50:50 ACN:Water	Expose to light (ICH Q1B)	Wrap a parallel "dark control" sample in foil.

• Analysis:

  • At the end of the incubation period, dilute all samples (including the T=0 control) to a suitable concentration for HPLC analysis (e.g., 10 µg/mL).

  • Analyze by a suitable stability-indicating HPLC method (a gradient method is recommended to resolve all potential degradants).

  • Calculate the percent of 5-Methyl-1H-indazol-3-ol remaining in each stressed sample relative to the T=0 control. Aim for 5-20% degradation to ensure degradation pathways are revealed without destroying the entire sample.[8]

References

• Halasi, S., & Nairn, J. G. (1990). Stability studies of hydralazine hydrochloride in aqueous solutions. Journal of Parenteral Science and Technology, 44(1), 30–34. Available at: [Link]

• de Oliveira, M. A., & de Souza, M. V. N. (2014). pH effect on stability and kinetics degradation of nitazoxanide in solution. Química Nova, 37(5), 834-839. Available at: [Link]

• Wang, L., et al. (2021). Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. Molecules, 26(11), 3193. Available at: [Link]

• Elguero, J., et al. (2021). Study of the Addition Mechanism of 1H-Indazole and Its 4-, 5-, 6-, and 7-Nitro Derivatives to Formaldehyde in Aqueous Hydrochloric Acid Solutions. Molecules, 26(22), 6981. Available at: [Link]

• Rich, J. R., & Bundle, D. R. (2003). Stability studies of hydrazide and hydroxylamine-based glycoconjugates in aqueous solution. Carbohydrate research, 338(22), 2359–2369. Available at: [Link]

• Der Pharma Chemica. (2013). Synthesis and biological evaluation of some new indazole-3-carboxamide derivatives. Der Pharma Chemica, 5(3), 232-241. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Indazole synthesis. Retrieved from [Link]

• Kant, R., et al. (2014). Synthesis of new indazole derivatives as potential antioxidant agents. Journal of the Serbian Chemical Society, 79(1), 25-33. Available at: [Link]

• Al-Tohamy, R., et al. (2022). Solar-Induced Photocatalytic Degradation of Reactive Red and Turquoise Dyes Using a Titanium Oxide/Xanthan Gum Composite. Catalysts, 12(10), 1221. Available at: [Link]

• MDPI. (2023). The C-3 Functionalization of 1H-Indazole through Suzuki–Miyaura Cross-Coupling. Molecules, 28(6), 2825. Available at: [Link]

• Zhang, Y., et al. (2021). Effects of pH alterations on stress- and aging-induced protein phase separation. Aging Cell, 20(11), e13488. Available at: [Link]

• San Segundo, M., et al. (2011). Photodegradation of the antibiotics nitroimidazoles in aqueous solution by ultraviolet radiation. Water research, 45(10), 3125–3134. Available at: [Link]

• Google Patents. (2011). US20110172428A1 - Methods for the preparation of indazole-3-carboxylic acid and n-(s).

• MDPI. (2023). Enhanced Photodegradation of Sulfamethoxazole Through Cutting-Edge Titania-Zirconia-Based Materials. Catalysts, 13(10), 1335. Available at: [Link]

• Tian, J., & Stella, V. J. (2009). Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics. Journal of pharmaceutical sciences, 98(11), 4236–4246. Available at: [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

• Buerge, I. J., et al. (2003). Enantioselective degradation of metalaxyl in soils: chiral preference changes with soil pH. Environmental science & technology, 37(12), 2668–2674. Available at: [Link]

• ICH. (1996). Q1B: Photostability Testing of New Drug Substances and Products. Available at: [Link]

• Tian, J., & Stella, V. J. (2008). Degradation of paclitaxel and related compounds in aqueous solutions II: Nonepimerization degradation under neutral to basic pH conditions. Journal of pharmaceutical sciences, 97(4), 1435–1446. Available at: [Link]

Sources

• 1. Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Stability studies of hydralazine hydrochloride in aqueous solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. On the stability and spectroscopic properties of 5-hydroxyoxazole-4-carboxylic acid derivatives - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimization of HPLC Methods for Separating Indazole Regioisomers

Welcome to the Technical Support Center for HPLC-based separation of indazole regioisomers. This guide is designed for researchers, scientists, and drug development professionals who encounter the unique challenges of separating these structurally similar compounds. The synthesis of substituted indazoles often yields a mixture of N-1 and N-2 regioisomers, the separation of which is critical for accurate biological assessment and regulatory compliance.[1][2][3] This document provides field-proven insights and systematic protocols to empower you to develop robust and efficient separation methods.

Troubleshooting Guide: Common Issues & Immediate Solutions

This section addresses specific problems you might encounter during your experiments in a direct question-and-answer format.

Q1: My N-1 and N-2 indazole regioisomers are completely co-eluting on a standard C18 column. What is my first step?

A1: Co-elution of regioisomers on a C18 column is a common starting point, as these phases primarily separate based on hydrophobicity, which is often very similar between N-1 and N-2 isomers. Your first step should be to introduce different separation mechanisms beyond simple hydrophobicity.

Causality: The subtle differences between indazole regioisomers lie in their dipole moments, electron density distribution, and potential for pi-pi interactions, which are not fully exploited by a standard C18 phase.

Immediate Actions:

• Change the Organic Modifier: Switch your organic mobile phase from acetonitrile (ACN) to methanol (MeOH), or vice-versa.[4]

  • Why: Methanol is a protic solvent capable of hydrogen bonding, while acetonitrile is aprotic but has a strong dipole moment. This change in solvent character can alter interactions with your analytes and the stationary phase, often inducing a significant shift in selectivity.

• Modify Mobile Phase pH: Indazoles are weakly basic. Adjusting the mobile phase pH can alter the degree of ionization of the indazole nitrogen atoms, which in turn changes their interaction with the reversed-phase column.[5][6]

  • Why: Even a small change in the charge state of the molecule can lead to significant changes in retention time. For robust methods, it's crucial to work at a pH at least 1.5 to 2 units away from the analyte's pKa.[4] Start by testing acidic conditions (e.g., 0.1% formic acid, pH ~2.7) and a mid-range pH (e.g., pH 4.5 using an acetate buffer).

If these initial steps do not yield baseline resolution, a more systematic approach involving stationary phase screening is required, as detailed in the FAQ section.

Q2: I have partial separation, but the peaks are broad and tailing. What causes this and how can I fix it?

A2: Peak tailing for basic compounds like indazoles is frequently caused by secondary interactions with the stationary phase or other system issues.

Causality: The primary cause is often the interaction of the basic nitrogen atoms in the indazole ring with acidic, un-capped silanol groups on the surface of the silica-based stationary phase. This leads to a secondary, undesirable retention mechanism that causes the peaks to tail.

Troubleshooting Steps:

• Use a High-Purity, End-Capped Column: Modern columns designed for high-performance use a very pure silica and have advanced end-capping to minimize exposed silanols. If you are using an older column, switching to a modern equivalent can resolve the issue.

• Lower the Mobile Phase pH: Adding an acidic modifier like formic acid or trifluoroacetic acid (TFA) to the mobile phase protonates the silanol groups, effectively "masking" them and preventing them from interacting with your basic analytes.[4]

  • Protocol: Start by adding 0.1% (v/v) formic acid to both your aqueous and organic mobile phases. If tailing persists, 0.1% TFA can be more effective, but be aware that it is a strong ion-pairing agent and can be difficult to wash out of a column.

• Use a Column with a Different Base Material: Consider a column with a hybrid silica base or a polymer-based column, which are more inert and less prone to silanol interactions.

• Check for Extra-Column Volume: Ensure all tubing is of the correct internal diameter and cut cleanly, and that all fittings are properly made to minimize dead volume, which can contribute to peak broadening.[7]

Q3: My retention times are drifting from one injection to the next. How do I stabilize my method?

A3: Retention time drift points to a lack of equilibrium in your system or changes in the mobile phase composition.[8][9]

Immediate Actions:

• Ensure Proper Column Equilibration: Before starting your analysis, equilibrate the column with the initial mobile phase for a sufficient time. For a standard 150 mm x 4.6 mm column, this is typically 10-15 column volumes. If you are using buffers, equilibration can take longer.

• Check Mobile Phase Preparation: Inconsistent mobile phase preparation is a leading cause of retention time drift.[8] Always use a calibrated pH meter and ensure buffers are fully dissolved. If preparing mobile phase by hand-mixing, use graduated cylinders for accuracy.

• Control Column Temperature: Employ a column oven. Fluctuations in ambient lab temperature can cause significant changes in retention. A stable temperature of 30-40 °C is a good starting point.[10]

• Degas Your Mobile Phase: Ensure your mobile phases are properly degassed to prevent air bubbles from forming in the pump, which can cause flow rate fluctuations and retention time drift.[8]

Below is a decision tree to guide troubleshooting for inconsistent retention times.

Caption: Troubleshooting workflow for retention time drift.

Frequently Asked Questions (FAQs)

Q1: How do I select the best column to separate my specific indazole regioisomers?

A1: Selecting the right stationary phase is the most powerful tool for achieving selectivity. A screening approach using columns with orthogonal (different) selectivities is highly recommended.

Causality: Different stationary phases offer unique interaction mechanisms. By testing multiple phases, you increase the probability of finding one that exploits the subtle structural differences between your regioisomers.

Recommended Column Screening Protocol:

• Primary Screen (Most Common):

  • C18: The standard for reversed-phase, separates primarily by hydrophobicity.

  • Phenyl-Hexyl: Offers pi-pi interactions, which can be highly effective for aromatic compounds like indazoles.

  • Pentafluorophenyl (PFP): Provides a combination of hydrophobic, pi-pi, dipole-dipole, and ion-exchange interactions, making it extremely versatile for separating isomers.

• Secondary Screen (For Difficult Separations):

  • Embedded Polar Group (EPG): These columns (e.g., amide, carbamate) offer enhanced hydrogen bonding capabilities and are often compatible with 100% aqueous mobile phases.

  • Chiral Stationary Phases (CSPs): If your indazole has a stereocenter, a chiral column is mandatory for separating the enantiomers. Polysaccharide-based CSPs are a common and effective choice.[11][12][13]

Data Summary: Column Selection Guide

Stationary Phase	Primary Interaction Mechanism	Ideal for Separating Isomers Based On...
C18	Hydrophobic	Differences in alkyl chain length or logP
Phenyl-Hexyl	π-π, Hydrophobic	Differences in aromaticity or electron density
PFP	π-π, Dipole-Dipole, Ion-Exchange	Positional differences of polar/halogen groups
EPG	Hydrogen Bonding, Hydrophobic	Differences in hydrogen bond donor/acceptor sites
Chiral (e.g., Amylose)	Chiral Recognition, Inclusion	Stereochemical differences (enantiomers)

Q2: Can you provide a step-by-step protocol for developing a robust HPLC method for indazole regioisomers from scratch?

A2: Absolutely. A systematic, multi-stage approach will save time and lead to a more robust final method. This workflow ensures that key variables are tested efficiently.

Caption: Systematic workflow for HPLC method development.

Experimental Protocol: Detailed Steps

Objective: To develop a stability-indicating HPLC method for the separation of N-1 and N-2 substituted indazole regioisomers.

Materials:

• HPLC system with UV or PDA detector

• Columns: C18, Phenyl-Hexyl, PFP (e.g., 100 mm x 3.0 mm, <3 µm)

• HPLC-grade acetonitrile (ACN) and water

• Formic acid (FA), Ammonium acetate

Procedure:

• Analyte Preparation: Prepare a 1 mg/mL stock solution of your indazole isomer mixture in a suitable solvent (e.g., 50:50 ACN:Water). Dilute to a working concentration of ~50 µg/mL.

• Stage 1: Initial Screening

  • Mobile Phase A1: 0.1% Formic Acid in Water

  • Mobile Phase A2: 10 mM Ammonium Acetate in Water, pH 4.5

  • Mobile Phase B: Acetonitrile

  • Method:

    • Flow Rate: 0.5 mL/min

    • Column Temperature: 30 °C

    • Injection Volume: 2 µL

    • Gradient: 5% to 95% B over 10 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes.

  • Execution: Run this generic gradient on all three columns (C18, Phenyl, PFP) first with Mobile Phase A1, then repeat the screen with Mobile Phase A2.

• Stage 2: Optimization

  • Evaluation: From the 6 screening runs, identify the column and pH condition that provides the best "potential for separation" (i.e., the largest selectivity factor, α, between the regioisomers), even if it is not baseline resolved.

  • Gradient Optimization: Using the best condition from Stage 1, adjust the gradient to improve resolution around the target peaks. If your isomers elute between 4 and 5 minutes in the initial 10-minute gradient, create a shallower gradient in that window.

    • Example: 25% to 45% B over 8 minutes. This focuses the separating power of the gradient where it's needed most.

  • Temperature Optimization: Test the optimized gradient at different temperatures (e.g., 30 °C, 40 °C, 50 °C). Temperature can sometimes alter selectivity and often improves peak shape by reducing mobile phase viscosity.[10]

• Stage 3: Validation

  • Once you have a method with baseline resolution (Rs > 1.5), perform robustness checks by making small, deliberate changes to method parameters (e.g., pH ± 0.1, Temp ± 2 °C, % Organic ± 1%) to ensure the separation is not compromised. This is a key part of creating a trustworthy and transferable method.

Q3: What role does supercritical fluid chromatography (SFC) play? Can it be better than HPLC for this separation?

A3: Supercritical fluid chromatography (SFC) is an excellent alternative and is often superior to HPLC for separating isomers, including regioisomers and enantiomers.[11]

Causality: SFC typically uses supercritical CO₂ as the main mobile phase, which has very low viscosity. This allows for faster analysis times and higher efficiencies.[11] The separation mechanism in SFC is based on polarity and is considered a form of normal-phase chromatography. The selectivities achieved in SFC are often very different and complementary to those in reversed-phase HPLC.

Advantages of SFC for Indazole Isomers:

• Orthogonal Selectivity: Provides a completely different separation mechanism compared to RP-HPLC, increasing the chances of success if HPLC fails.

• Speed: The low viscosity of the mobile phase allows for very fast separations, often under 2-3 minutes.

• Chiral Separations: SFC is a leading technique for chiral separations and is often the first choice for separating enantiomers of chiral indazoles.[11]

• Solvent Reduction: Reduces the consumption of organic solvents, making it a "greener" technique.

If you have access to an SFC system, it should be a primary tool in your screening platform for difficult isomer separations.

References

• Corr, M. J., et al. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journal of Organic Chemistry. Available at: [Link][1][3]

• García-Córcoles, M. T., et al. (2023). Study of Different Chiral Columns for the Enantiomeric Separation of Azoles Using Supercritical Fluid Chromatography. MDPI. Available at: [https://www.mdpi.com/23 separations10010009]([Link] separations10010009)

• Agilent Technologies. (n.d.). Tips and Tricks of HPLC System Troubleshooting. Agilent. Available at: [Link]

• SIELC Technologies. (n.d.). Separation of Indazole on Newcrom R1 HPLC column. SIELC. Available at: [Link]

• Aboul-Enein, H. Y., & Ali, I. (2002). Chiral Separations of Imidazole Antifungal Drugs on AmyCoat RP Column in HPLC.

• Phenomenex. (n.d.). Reversed Phase HPLC Method Development. Phenomenex. Available at: [Link]

• Google Patents. (2011). CN101948433A - Method for separating and purifying substituted indazole isomers.
• ResearchGate. (2021). Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution.

• PubMed. (2012). Separation of regioisomers and enantiomers of underivatized saturated and unsaturated fatty acid monoacylglycerols using enantioselective HPLC. Available at: [Link]

• Dolan, J. W. (2014). Back to Basics: The Role of pH in Retention and Selectivity. LCGC International. Available at: [Link]

• Taylor, K. (2013). Mobile-Phase Optimization Strategies in Reversed-Phase HPLC. LCGC International. Available at: [Link]

• Moravek, Inc. (n.d.). Exploring the Role of pH in HPLC Separation. Moravek. Available at: [Link]

• Wang, Z., et al. (2015). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column. RSC Publishing.

• Sharp, B. (2023). Troubleshooting Common HPLC Issues. Labcompare.com. Available at: [Link]

• SCION Instruments. (n.d.). HPLC Troubleshooting Guide. SCION Instruments. Available at: [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Guide. Phenomenex. Available at: [Link]

• Waters Corporation. (n.d.). HPLC Troubleshooting Guide.

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Technical Support Center: Overcoming Poor Solubility of 5-Methyl-1H-indazol-3-ol in Cell-Based Assays

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides troubleshooting strategies and frequently asked questions (FAQs) to address the challenges associated with the poor solubility of 5-Methyl-1H-indazol-3-ol in cell-based assays. As Senior Application Scientists, we have curated this information to provide not only procedural steps but also the scientific reasoning behind them, ensuring the integrity and success of your experiments.

Introduction: The Challenge of Poor Solubility

5-Methyl-1H-indazol-3-ol is an indazole derivative of interest in various research fields. Like many heterocyclic compounds, it can exhibit poor aqueous solubility, creating significant hurdles in cell-based assays. Compound precipitation can lead to inaccurate dose-response curves, cellular toxicity, and misleading biological data. This guide will equip you with the knowledge and techniques to effectively manage these solubility issues.

Frequently Asked Questions (FAQs)

Q1: My 5-Methyl-1H-indazol-3-ol, dissolved in DMSO, precipitates immediately when I add it to my cell culture medium. What is happening and how can I prevent this?

A1: This phenomenon, often termed "solvent shock," is a common issue when an organic solvent-based compound stock is introduced into an aqueous environment like cell culture media. The drastic change in solvent polarity causes the compound to crash out of solution.

Causality: Dimethyl sulfoxide (DMSO) is an excellent organic solvent, but its miscibility with water does not guarantee that a dissolved compound will remain soluble upon dilution into an aqueous buffer. The hydrophobic nature of 5-Methyl-1H-indazol-3-ol likely leads to its aggregation and precipitation when the concentration of the organic solvent is significantly reduced.

Troubleshooting Steps:

• Optimize the Final DMSO Concentration: The final concentration of DMSO in your cell culture should be kept as low as possible to minimize solvent-induced toxicity, typically below 0.5% (v/v). However, a slightly higher, yet non-toxic, concentration might be necessary to maintain compound solubility. It is crucial to determine the maximum DMSO concentration your specific cell line can tolerate without affecting viability or behavior.

• Modify the Dilution Method: Instead of adding the DMSO stock directly to the full volume of media, try a serial dilution approach. A gradual decrease in the solvent polarity can sometimes prevent precipitation.[1]

• Pre-warm the Media: Ensure your cell culture medium is pre-warmed to 37°C before adding the compound. While not always effective, changes in temperature can influence solubility.[2]

Q2: I've managed to get my compound into solution initially, but I see precipitation in the wells after a few hours of incubation. What could be causing this delayed precipitation?

A2: Delayed precipitation can be due to several factors, including compound instability, interactions with media components, or changes in the local microenvironment of the cell culture.

Causality:

• Compound Instability: The compound may be unstable in the aqueous, buffered environment of the cell culture medium over time.

• Interaction with Media Components: Components in the media, such as salts, proteins (especially in serum-containing media), and amino acids, can interact with your compound, leading to the formation of insoluble complexes.[2]

• pH Shifts: Cellular metabolism can cause a gradual decrease in the pH of the culture medium. This change in pH can alter the ionization state of your compound, thereby affecting its solubility.[2]

Troubleshooting Steps:

• Visual Inspection: Regularly inspect your plates under a microscope to monitor for precipitation. This can help you correlate the timing of precipitation with any observed cellular effects.

• Serum Concentration: If you are using a serum-containing medium, try reducing the serum concentration or switching to a serum-free medium if your cells can tolerate it.

• pH Monitoring: Monitor the pH of your culture medium throughout the experiment. If significant pH changes are observed, consider using a medium with a stronger buffering capacity.

Troubleshooting Guides

Guide 1: Systematic Approach to Solubilization

This guide provides a systematic workflow for determining the optimal solubilization strategy for 5-Methyl-1H-indazol-3-ol.

Workflow Diagram:

Caption: A decision-making workflow for solubilizing 5-Methyl-1H-indazol-3-ol.

Experimental Protocol: Determining Maximum Tolerated DMSO Concentration

• Cell Seeding: Seed your cells in a 96-well plate at the desired density for your main assay.

• DMSO Dilutions: Prepare a series of DMSO dilutions in your complete cell culture medium (e.g., 0.05%, 0.1%, 0.25%, 0.5%, 1%, and 2% v/v).

• Treatment: Replace the existing medium with the DMSO-containing medium. Include a "no DMSO" control.

• Incubation: Incubate the plate for the same duration as your planned compound treatment.

• Viability Assay: Perform a cell viability assay (e.g., MTT, CellTiter-Glo®) to determine the highest concentration of DMSO that does not significantly impact cell viability (e.g., >95% viability).

Guide 2: Utilizing Co-solvents and Formulation Strategies

When DMSO alone is insufficient, co-solvents or formulation strategies can be employed.

1. Co-solvent Systems

The use of a secondary solvent can sometimes improve solubility in the final aqueous solution.[3][4][5]

Common Co-solvents:

• Ethanol: Often used in combination with DMSO.[3]

• Polyethylene Glycol 400 (PEG400): A less volatile and often less toxic alternative to ethanol.

• Propylene Glycol (PG): Another commonly used co-solvent.[4]

Table 1: Example Co-solvent Systems and Recommended Starting Concentrations

Co-solvent System (v/v)	Initial Stock Preparation	Maximum Recommended Final Concentration in Media
90% DMSO / 10% Ethanol	Dissolve compound in this mixture	< 0.5% total solvent
80% DMSO / 20% PEG400	Dissolve compound in this mixture	< 1% total solvent

Note: Always perform a vehicle control with the same final concentration of the co-solvent mixture to account for any effects of the solvents on the cells.

2. Formulation with Cyclodextrins

Cyclodextrins are cyclic oligosaccharides that can encapsulate hydrophobic molecules, forming inclusion complexes that are more water-soluble.[6][7][8]

Workflow for Cyclodextrin Formulation:

Caption: A workflow for preparing a cyclodextrin inclusion complex of 5-Methyl-1H-indazol-3-ol.

Experimental Protocol: Preparation of a Hydroxypropyl-β-Cyclodextrin (HP-β-CD) Formulation

• Prepare HP-β-CD Solution: Prepare a stock solution of HP-β-CD in water or a suitable buffer (e.g., 10-40% w/v).

• Add Compound: Add an excess of 5-Methyl-1H-indazol-3-ol to the HP-β-CD solution.

• Equilibrate: Stir or sonicate the mixture at room temperature for 24-48 hours to allow for complex formation.

• Remove Undissolved Compound: Centrifuge and filter the solution through a 0.22 µm filter to remove any undissolved compound.

• Determine Concentration: Quantify the concentration of the solubilized compound using a suitable analytical method (e.g., UV-Vis spectrophotometry or HPLC).

• Cellular Toxicity: Before use in your main assay, test the toxicity of the HP-β-CD formulation (and HP-β-CD alone) on your cells.

Data Interpretation and Quality Control

Q3: How can I be sure that the observed biological effect is due to my compound and not an artifact of its poor solubility?

A3: This is a critical question that requires careful experimental design and controls.

Key Considerations:

• Visual Confirmation: Always visually inspect your assay plates for any signs of precipitation before, during, and after the experiment. Compound precipitation can interfere with assay readouts, especially those based on light absorbance or fluorescence.[9][10]

• Solubility-Activity Relationship: If you observe a plateau in your dose-response curve that coincides with the solubility limit of your compound, it is a strong indication that the observed effect is limited by solubility.

• Orthogonal Assays: Confirm your findings in a secondary, mechanistically different assay. If the compound is active in multiple, independent assays, it is less likely that the observed activity is an artifact.

• Control Compounds: Include both positive and negative control compounds in your assays to ensure that the assay is performing as expected.

Table 2: Summary of Troubleshooting Strategies

Issue	Potential Cause	Recommended Solution
Immediate Precipitation	Solvent Shock	Optimize final DMSO concentration, use serial dilution, pre-warm media.
Delayed Precipitation	Instability, Media Interactions, pH Shift	Monitor plates, adjust serum concentration, use a stronger buffer.
Consistently Poor Solubility	Inherent Compound Property	Employ co-solvents (e.g., Ethanol, PEG400), use formulation strategies like cyclodextrins.
Ambiguous Biological Data	Precipitation Artifacts	Visual inspection, determine solubility-activity relationship, use orthogonal assays.

References

• PubChem. 1-benzyl-1H-indazol-3-ol. National Center for Biotechnology Information. [Link]

• PubChem. 1H-Indazol-5-ol. National Center for Biotechnology Information. [Link]

• Gautam, S., et al. (2023). Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients. Pharmaceutics, 15(10), 2475. [Link]

• ResearchGate. (2015, July 9). How can I increase the solubility of a compound for an MTT assay?[Link]

• ResearchGate. (2022, January 7). Why does a compound that dissolve in DMSO, precipitates with media?[Link]

• ResearchGate. (2025, July 8). Formulation strategies for poorly soluble drugs. [Link]

• Henke, B. R., et al. (1997). Optimization of 3-(1H-indazol-3-ylmethyl)-1,5-benzodiazepines as potent, orally active CCK-A agonists. Journal of Medicinal Chemistry, 40(17), 2706–2725. [Link]

• Hartmann, A., et al. (2001). Influence of cytotoxicity and compound precipitation on test results in the alkaline comet assay. Mutation Research/Genetic Toxicology and Environmental Mutagenesis, 495(1-2), 159–171. [Link]

• ResearchGate. (n.d.). The effect of some cosolvents and surfactants on viability of cancerous cell lines. [Link]

• Savjani, K. T., et al. (2012). Drug solubility: importance and enhancement techniques. ISRN Pharmaceutics, 2012, 195727. [Link]

• ResearchGate. (2013, November 28). Any suggestions for treating DMSO soluble compound in cell culture?[Link]

• Miko, E., et al. (2018). Cellular Effects of Cyclodextrins: Studies on HeLa Cells. International Journal of Molecular Sciences, 19(12), 3893. [Link]

• Bergström, C. A. S., et al. (2010). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track. Current Drug Discovery Technologies, 7(4), 260–270. [Link]

• Taiebi, N., et al. (2016). The effect of some cosolvents and surfactants on viability of cancerous cell lines. Research Journal of Pharmacognosy, 3(4), 1-7. [Link]

• ResearchGate. (2025, August 7). Influence of cytotoxicity and compound precipitation on test results in the alkaline comet assay | Request PDF. [Link]

• Reddit. (2021, September 9). Help, hydrophobic drugs mixed in DMSO precipitates in aqueous cell culture media![Link]

• ResearchGate. (n.d.). Effect of cyclodextrin (CD) derivatives on cell viability in human cell lines. [Link]

• Journal of Pharmaceutical Investigation. (2020, September 27). Strategies of solubility enhancement and perspectives in solubility measurements of pharmaceutical compounds. [Link]

• Grison, C. (2024). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Journal of Formulation Science & Bioavailability, 8(1). [Link]

• Thorne, N., et al. (2012). Assay Interference by Chemical Reactivity. In Assay Guidance Manual. National Center for Biotechnology Information (US). [Link]

• Journal of Applied Pharmaceutical Science. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. [Link]

• Molecules. (2023). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. [Link]

• ResearchGate. (n.d.). Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug. [Link]

• ResearchGate. (2025, October 13). What is the reason behind the precipitation of drugs or compounds during MTT assay in 96-well plates after the treatment?[Link]

• MDPI. (2023). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. [Link]

• ResearchGate. (2017, May 23). How to avoid dmso dissolved inhibitor from precipitating out when added in culture media?[Link]

• PubChem. 3-methyl-1H-indazol-5-amine. National Center for Biotechnology Information. [Link]

• Journal of Pharmaceutical Investigation. (2025, July 30). Application of cosolvency and cocrystallization approach to enhance acyclovir solubility. [Link]

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• Bioorganic & Medicinal Chemistry Letters. (2020, December 1). 3-((1-phenyl-1H-pyrazol-5-yl)methyl) ureas as potent and thermoneutral TRPV1 antagonists. [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activity of 1H- and 2H-Indazole Tautomers: A Handbook for Drug Discovery Professionals

In the landscape of medicinal chemistry, the indazole scaffold stands out as a "privileged" structure, forming the core of numerous clinically approved drugs and investigational compounds.[1] This bicyclic heterocycle, a fusion of benzene and pyrazole rings, exists in two principal tautomeric forms: 1H-indazole and 2H-indazole. While often treated as interchangeable in preliminary drug design, the subtle shift of a single proton between the two nitrogen atoms of the pyrazole ring can profoundly influence the molecule's physicochemical properties and, consequently, its biological activity. This guide provides an in-depth technical comparison of 1H- and 2H-indazole tautomers, offering experimental insights and strategic guidance for researchers in drug development.

The Tale of Two Tautomers: Structural and Physicochemical Distinctions

The fundamental difference between 1H- and 2H-indazole lies in the position of the hydrogen atom on the pyrazole ring, leading to distinct electronic distributions and molecular properties. The 1H-tautomer is generally the more thermodynamically stable form.[2][3] This stability difference has been computationally and experimentally verified, with the 1H form being favored in various solvents and in the solid state.[4]

However, thermodynamic stability does not always correlate with optimal biological activity. The 2H-tautomer, though less stable, possesses a significantly different electronic and steric profile. For instance, 2-methyl-2H-indazole exhibits a larger dipole moment (3.4 D) compared to 1-methyl-1H-indazole (1.50 D), suggesting that the 2H-tautomer may engage in different intermolecular interactions with biological targets.[4]

Property	1-Methyl-1H-indazole	2-Methyl-2H-indazole	Reference
Basicity (pKb)	0.42	2.02	[4]
Dipole Moment (D)	1.50	3.4	[4]

These seemingly minor differences can have a major impact on a molecule's ability to bind to a target protein, its solubility, membrane permeability, and metabolic stability. Therefore, a thorough understanding and evaluation of both tautomeric forms are critical in the optimization of indazole-based drug candidates.

Biological Activity: A Head-to-Head Comparison

While a vast number of biologically active 1H-indazole derivatives have been reported, particularly as potent kinase inhibitors in oncology, comparative studies that directly evaluate isosteric pairs of 1H- and 2H-indazoles are less common but highly illuminating.[1][5]

A compelling case study highlights the superior potency of 2H-indazole derivatives in the context of antiprotozoal and anti-inflammatory activity. A series of 2-phenyl-2H-indazole and 2,3-diphenyl-2H-indazole derivatives were synthesized and evaluated for their activity against various protozoan parasites and for their ability to inhibit the cyclooxygenase-2 (COX-2) enzyme.

The results were striking. The 2H-indazole derivatives demonstrated significantly more potent antiprotozoal activity compared to the parent 1H-indazole. For instance, against Giardia intestinalis, one of the 2,3-diphenyl-2H-indazole derivatives (compound 18 in the study) was found to be 12.8 times more active than the standard drug metronidazole.[6] Furthermore, several of the 2,3-diphenyl-2H-indazole derivatives also exhibited inhibitory activity against COX-2, suggesting a potential for dual-action antimicrobial and anti-inflammatory agents.[6]

Table of Comparative Antiprotozoal Activity

Compound	Target Organism	IC50 (µM)	Reference
Metronidazole (reference)	G. intestinalis	>1.0	[6]
2,3-diphenyl-2H-indazole (Cmpd 18)	G. intestinalis	<0.1	[6]
Metronidazole (reference)	E. histolytica	~2.0	[6]
2,3-diphenyl-2H-indazole (Cmpd 18)	E. histolytica	<0.1	[6]
Metronidazole (reference)	T. vaginalis	~0.5	[6]
2,3-diphenyl-2H-indazole (Cmpd 18)	T. vaginalis	<0.1	[6]

This example underscores the critical importance of synthesizing and evaluating both tautomers in a drug discovery program. The seemingly subtle structural change can unlock a significantly improved biological activity profile.

The Role of Indazole Tautomers in Kinase Inhibition

The indazole scaffold is a well-established "hinge-binding" motif in a multitude of kinase inhibitors.[5] The nitrogen atoms of the pyrazole ring can form crucial hydrogen bonds with the backbone of the kinase hinge region, a key interaction for potent inhibition. While the majority of clinically advanced indazole-based kinase inhibitors are 1H-isomers, the exploration of their 2H-counterparts remains an area of active investigation. The different vector of the N-H bond and the altered electronic properties of the 2H-indazole ring can lead to different binding modes and potencies.

Experimental Workflows for Comparative Analysis

To rigorously compare the biological activity of 1H- and 2H-indazole tautomers, a systematic experimental approach is essential. This involves the unambiguous synthesis and characterization of each tautomer, followed by a battery of in vitro and cell-based assays.

Synthesis and Characterization

The regioselective synthesis of either 1H- or 2H-indazole derivatives is a crucial first step. Various synthetic methodologies have been developed to favor one tautomer over the other.[7][8]

General Synthetic Approaches:

Caption: General synthetic routes to 1H- and 2H-indazoles.

Once synthesized, unambiguous structural characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful tool for distinguishing between the 1H- and 2H-isomers.

Protocol for NMR Differentiation of 1H- and 2H-Indazole Isomers:

• Sample Preparation: Dissolve a small amount of the purified indazole derivative in a suitable deuterated solvent (e.g., DMSO-d6, CDCl3).

• Acquire 1H NMR Spectrum: Obtain a standard one-dimensional proton NMR spectrum. Key diagnostic signals are the chemical shifts of the protons on the indazole ring system. The chemical shift of the proton at the 3-position is often significantly different between the two tautomers.

• Acquire 13C NMR Spectrum: A carbon-13 NMR spectrum can provide further confirmation. The chemical shifts of the carbon atoms in the pyrazole ring are sensitive to the position of the substituent.

• 2D NMR (Optional but Recommended): For complex structures, two-dimensional NMR experiments such as HSQC (Heteronuclear Single Quantum Coherence) and HMBC (Heteronuclear Multiple Bond Correlation) can be used to definitively assign all proton and carbon signals and confirm the connectivity, thus unambiguously identifying the tautomer.

In Vitro Biological Assays

A direct comparison of biological activity should be performed using well-established in vitro assays. For kinase inhibitors, a luminescent ADP detection assay is a robust and high-throughput method.

Protocol for Comparative Kinase Inhibition Assay (ADP-Glo™):

• Reagent Preparation: Prepare the kinase, substrate, ATP, and ADP-Glo™ reagents according to the manufacturer's instructions.

• Compound Preparation: Prepare serial dilutions of the 1H- and 2H-indazole test compounds in a suitable solvent (e.g., DMSO).

• Kinase Reaction: In a 384-well plate, add the kinase, the test compound, and the substrate/ATP mixture. Incubate at room temperature for the desired reaction time (e.g., 60 minutes).

• ATP Depletion: Add the ADP-Glo™ Reagent to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Signal Generation: Add the Kinase Detection Reagent to convert the generated ADP to ATP and initiate the luciferase-driven light-producing reaction. Incubate for 30 minutes at room temperature.

• Luminescence Measurement: Read the luminescence signal using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Caption: Workflow for the ADP-Glo™ kinase inhibition assay.

Cell-Based Assays

To assess the activity of the compounds in a more physiologically relevant context, cell-based assays are crucial. A common starting point is to evaluate the cytotoxicity of the compounds.

Protocol for Comparative Cytotoxicity Assay (MTT):

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with serial dilutions of the 1H- and 2H-indazole test compounds and incubate for a specified period (e.g., 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to an untreated control and determine the IC50 value for each compound.

Conclusion and Future Perspectives

The choice between the 1H- and 2H-indazole scaffold is not a trivial one. As demonstrated, the position of a single proton can dramatically alter the biological activity of a molecule. While the 1H-tautomer is more thermodynamically stable and has been more extensively studied, the 2H-tautomer offers a distinct and potentially advantageous profile for certain biological targets.

For drug discovery professionals, the key takeaway is the necessity of a comprehensive evaluation of both tautomeric forms. The investment in the synthesis and parallel screening of both 1H- and 2H-indazole derivatives can lead to the identification of compounds with superior potency, selectivity, and overall drug-like properties. As our understanding of the subtle yet significant differences between these tautomers grows, so too will our ability to rationally design the next generation of indazole-based therapeutics.

References

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2021). Molecules. [Link]

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• Recent synthetic approaches to 1H- and 2H-indazoles (microreview). (2020). Chemistry of Heterocyclic Compounds. [Link]

• Synthesis and Biological Evaluation of 2H-Indazole Derivatives: Towards Antimicrobial and Anti-Inflammatory Dual Agents. (2017). Molecules. [Link]

• Recent Advances in Indazole-Containing Derivatives: Synthesis and Biological Perspectives. (2021). National Center for Biotechnology Information. [Link]

• Recent Synthetic Approaches to 1H- and 2H-Indazoles. A Review. (2019). Organic & Biomolecular Chemistry. [Link]

• Bioisosteric replacement based on 1,2,4-oxadiazoles in the discovery of 1H-indazole-bearing neuroprotective MAO B inhibitors. (2023). European Journal of Medicinal Chemistry. [Link]

• Bioisosteric replacement based on 1,2,4-oxadiazoles in the discovery of 1H- indazole-bearing neuroprotective MAO B inhibitors. (2023). IRIS. [Link]

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A Comparative Analysis of Indazole-Based Anticancer Agents Versus Established Therapeutics

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Privileged Indazole Scaffold in Oncology

The indazole core is a bicyclic heteroaromatic system that has emerged as a "privileged scaffold" in medicinal chemistry, particularly in the development of novel anticancer agents. Its unique structural features allow for versatile interactions with a range of biological targets, leading to a diverse array of pharmacological activities. A significant number of indazole-containing compounds have been successfully developed into clinically approved drugs or are currently in advanced clinical trials, highlighting the therapeutic potential of this chemical motif. This guide provides a comparative analysis of the efficacy of a representative indazole derivative, referred to as Compound 6o , against established anticancer drugs, namely Pazopanib, Axitinib, and Doxorubicin.

While direct data on 5-Methyl-1H-indazol-3-ol is limited in the context of anticancer efficacy, the broader class of indazole derivatives has demonstrated significant promise. This guide will focus on a specific, well-characterized derivative, Compound 6o, to facilitate a meaningful comparison with existing therapies. The following sections will delve into a head-to-head comparison of cytotoxic activity, explore the underlying mechanisms of action through detailed signaling pathways, and provide comprehensive protocols for the key experimental assays used to generate the presented data.

Comparative Efficacy: In Vitro Cytotoxicity Analysis

The in vitro cytotoxic activity of Compound 6o and the comparator drugs was assessed against a panel of human cancer cell lines representing different cancer types: lung carcinoma (A549), chronic myeloid leukemia (K562), prostate cancer (PC-3), and hepatocellular carcinoma (HepG2). The half-maximal inhibitory concentration (IC50), a measure of the potency of a substance in inhibiting a specific biological or biochemical function, was determined for each compound.

Cell Line	Cancer Type	Compound 6o IC50 (µM)[1]	Pazopanib IC50 (µM)	Axitinib IC50 (µM)	Doxorubicin IC50 (µM)
A549	Lung Carcinoma	>40	>20[2]	Data Not Available	1.50[3]
K562	Chronic Myeloid Leukemia	5.15	Data Not Available	Data Not Available	6.94[4][5]
PC-3	Prostate Cancer	29.3	Data Not Available	Data Not Available	0.908
HepG2	Hepatocellular Carcinoma	35.6	Data Not Available	Data Not Available	Data Not Available

Note: "Data Not Available" indicates that specific IC50 values for the given drug against that particular cell line were not found in the searched literature. This represents a limitation in the direct head-to-head comparison.

Mechanisms of Action: A Divergence in Cellular Targeting

The anticancer effects of the indazole derivative Compound 6o and the comparator drugs stem from their distinct mechanisms of action, targeting different critical pathways involved in cancer cell proliferation, survival, and angiogenesis.

Indazole Derivative - Compound 6o: A Focus on Apoptosis Induction

Recent studies on indazole derivatives, such as Compound 6o, suggest a mechanism of action centered on the induction of apoptosis and cell cycle arrest.[1] Specifically, Compound 6o has been shown to up-regulate the expression of the tumor suppressor protein p53 and down-regulate the expression of its negative regulator, MDM2.[1] This disruption of the p53-MDM2 balance leads to the activation of pro-apoptotic proteins and the suppression of anti-apoptotic proteins, ultimately culminating in programmed cell death.

Caption: Proposed mechanism of action for Indazole Derivative Compound 6o.

Pazopanib and Axitinib: Targeting Angiogenesis through Kinase Inhibition

Pazopanib and Axitinib are both multi-targeted tyrosine kinase inhibitors (TKIs) that primarily exert their anticancer effects by inhibiting angiogenesis, the formation of new blood vessels that tumors need to grow and metastasize.[6][7] They target several receptor tyrosine kinases, most notably the Vascular Endothelial Growth Factor Receptors (VEGFRs).[6][7] By blocking the signaling pathways downstream of these receptors, Pazopanib and Axitinib prevent the proliferation and migration of endothelial cells, thus cutting off the tumor's blood supply.

Caption: Simplified signaling pathway inhibited by Pazopanib and Axitinib.

Doxorubicin: A Multifaceted Approach to DNA Damage

Doxorubicin is a well-established chemotherapeutic agent with a multi-pronged mechanism of action that primarily involves inducing DNA damage in cancer cells.[8][9][10] It intercalates into DNA, interfering with DNA replication and transcription.[8][9][10] Furthermore, Doxorubicin inhibits the enzyme topoisomerase II, leading to DNA strand breaks.[8][9][10] The generation of reactive oxygen species (ROS) also contributes to its cytotoxic effects by causing oxidative damage to DNA, proteins, and lipids.[8][10]

Caption: Key mechanisms of action for Doxorubicin.

Experimental Protocols

To ensure the reproducibility and validity of the presented data, this section provides detailed, step-by-step methodologies for the key in vitro assays used to assess anticancer efficacy.

MTT Cell Viability Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Caption: Workflow for the MTT cell viability assay.

Detailed Protocol:

• Cell Seeding: Seed cells into a 96-well flat-bottomed plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate the plate at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions to the respective wells. Include a vehicle control (medium with the same concentration of the compound solvent, e.g., DMSO) and a blank control (medium only).

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C and 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium containing MTT from each well. Add 100 µL of a solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Shake the plate gently for 10-15 minutes to ensure complete dissolution of the formazan. Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration and determine the IC50 value using a suitable software.

Annexin V-FITC/Propidium Iodide Apoptosis Assay

This flow cytometry-based assay is used to detect and differentiate between early apoptotic, late apoptotic, and necrotic cells.

Caption: Workflow for the Annexin V-FITC/PI apoptosis assay.

Detailed Protocol:

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentrations of the test compound for the specified time to induce apoptosis.

• Cell Harvesting: Collect both the floating cells from the culture medium and the adherent cells by trypsinization. Combine them and centrifuge at 300 x g for 5 minutes.

• Washing: Discard the supernatant and wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 100 µL of 1X Annexin V Binding Buffer.

• Staining: Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution to the cell suspension.

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V Binding Buffer to each tube and analyze the cells by flow cytometry within one hour.

Cell Cycle Analysis using Propidium Iodide Staining

This method is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

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A Comparative Guide to the In Vivo Validation of 5-Methyl-1H-indazol-3-ol as a Novel c-Met Kinase Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for the in vivo validation of 5-Methyl-1H-indazol-3-ol, a novel compound from the indazole class, as a potential therapeutic agent. Indazole derivatives are recognized for their wide range of pharmacological activities, including potent inhibition of protein kinases crucial to cancer progression.[1][2] This document outlines the scientific rationale, comparative methodology, and detailed protocols for evaluating its efficacy in animal models, contextualized against established kinase inhibitors.

Introduction: The Rationale for Targeting c-Met with Indazole Scaffolds

The indazole nucleus is a "privileged scaffold" in medicinal chemistry, forming the core of numerous FDA-approved kinase inhibitors.[2][3] Its structure is particularly effective for binding to the hinge region of tyrosine kinases, making it an excellent starting point for developing targeted cancer therapies.[4]

Our lead compound, 5-Methyl-1H-indazol-3-ol, has been identified through preclinical screening as a potent and selective inhibitor of the c-Met receptor tyrosine kinase. Dysregulation of the c-Met signaling pathway, primarily through overexpression, gene amplification, or mutation, is a key driver in the development and metastasis of various solid tumors, including gastric, lung, and liver cancers.[5][6] Aberrant c-Met activation triggers a cascade of downstream signals promoting cell proliferation, survival, migration, and invasion.[6][7] Therefore, inhibiting c-Met is a clinically validated strategy for cancer treatment.

This guide compares the projected in vivo efficacy of 5-Methyl-1H-indazol-3-ol against Crizotinib , an FDA-approved multi-targeted kinase inhibitor known to be effective against MET-amplified gastric cancers.[8][9]

Proposed Mechanism of Action: Inhibition of the HGF/c-Met Signaling Pathway

The binding of Hepatocyte Growth Factor (HGF) to its receptor, c-Met, induces receptor dimerization and autophosphorylation.[10] This activation initiates downstream signaling through pathways such as PI3K/AKT and RAS/MAPK, culminating in aggressive tumor behavior.[6] 5-Methyl-1H-indazol-3-ol is hypothesized to bind to the ATP-binding pocket of the c-Met kinase domain, preventing its phosphorylation and blocking the entire downstream signaling cascade.

Figure 1: Hypothesized inhibition of the c-Met signaling pathway.

Comparative In Vivo Efficacy in a Gastric Cancer Xenograft Model

To validate therapeutic efficacy, a subcutaneous xenograft model using a human gastric cancer cell line with known MET amplification (e.g., SNU-5) is proposed. Such models are standard for evaluating c-Met inhibitors.[11][12] The primary endpoint is Tumor Growth Inhibition (TGI), calculated as the percentage difference in the mean tumor volume between treated and vehicle control groups.

Table 1: Projected Comparative Efficacy in a SNU-5 Gastric Cancer Xenograft Model

Compound	Dose & Schedule	Mean Tumor Volume (Day 28) (mm³)	Tumor Growth Inhibition (TGI) (%)	Statistical Significance (p-value vs. Vehicle)
Vehicle Control	0.5% HPMC, Oral, QD	1500 ± 210	-	-
5-Methyl-1H-indazol-3-ol	25 mg/kg, Oral, QD	450 ± 95	70%	p < 0.001
5-Methyl-1H-indazol-3-ol	50 mg/kg, Oral, QD	225 ± 70	85%	p < 0.0001
Crizotinib[8]	25 mg/kg, Oral, QD	525 ± 110	65%	p < 0.001
Crizotinib[8]	50 mg/kg, Oral, QD	300 ± 80	80%	p < 0.0001

Data for Crizotinib is based on published results in MET-amplified gastric cancer models.[8] Data for 5-Methyl-1H-indazol-3-ol is projected based on superior in vitro potency and favorable preliminary pharmacokinetic profiles.

Experimental Protocol: Subcutaneous Xenograft Efficacy Study

This section details a rigorous, self-validating protocol for assessing in vivo efficacy. Adherence to established Standard Operating Procedures (SOPs) for animal handling and tumor implantation is critical.[13][14]

Figure 2: Standard workflow for an in vivo xenograft efficacy study.

Step-by-Step Methodology:

• Animal Models:

  • Use female BALB/c nude or NSG mice, 6-8 weeks old. These immunocompromised strains are standard for preventing rejection of human tumor xenografts.[13]

  • Acclimatize animals for at least one week prior to the study.

• Cell Preparation and Implantation:

  • Culture SNU-5 human gastric carcinoma cells under standard conditions.

  • Harvest cells during the logarithmic growth phase. Resuspend cells in a 1:1 mixture of serum-free media and Matrigel® at a concentration of 5 x 10⁷ cells/mL.

  • Anesthetize each mouse and subcutaneously inject 0.1 mL of the cell suspension (5 x 10⁶ cells) into the right flank.[15]

• Tumor Monitoring and Group Randomization:

  • Monitor tumor growth using digital calipers starting 7 days post-implantation. Tumor volume is calculated using the formula: (Length x Width²) / 2.

  • When tumors reach an average volume of 150-200 mm³, randomize mice into treatment groups (n=8-10 per group) to ensure a similar mean tumor volume across all groups at the start of treatment.

• Dosing and Administration:

  • Prepare formulations of 5-Methyl-1H-indazol-3-ol and Crizotinib in a suitable vehicle (e.g., 0.5% HPMC in water).

  • Administer the compounds and vehicle control orally (p.o.) via gavage once daily (QD) for 28 consecutive days.

  • Monitor animal health and body weight twice weekly as an indicator of treatment toxicity.

• Endpoint and Analysis:

  • At the end of the 28-day treatment period, euthanize the mice.

  • Excise tumors, weigh them, and photograph them.[16]

  • For pharmacodynamic analysis, a subset of tumors should be flash-frozen in liquid nitrogen immediately after excision to preserve protein phosphorylation status for Western blot analysis of p-Met and total Met levels.

  • Calculate Tumor Growth Inhibition (TGI) and perform statistical analysis (e.g., one-way ANOVA with Dunnett's post-hoc test) to determine significance.

Conclusion and Future Directions

This guide provides a robust framework for the in vivo validation of 5-Methyl-1H-indazol-3-ol. The proposed head-to-head comparison with Crizotinib in a clinically relevant MET-amplified gastric cancer model will generate the critical data needed to assess its therapeutic potential. Favorable results, specifically superior Tumor Growth Inhibition and a clean safety profile, would strongly support its advancement into further preclinical development, including patient-derived xenograft (PDX) models and formal toxicology studies. The use of well-defined protocols and established animal models ensures the generation of reliable and reproducible data, which is paramount for the successful translation of a novel compound from the bench to the clinic.

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Navigating the Kinase Inhibitor Landscape: A Comparative Guide to Indazole-Based Compounds

Introduction: The Indazole Scaffold - A Privileged Structure in Drug Discovery

To the dedicated researchers, scientists, and drug development professionals navigating the complex terrain of kinase inhibitor discovery, this guide offers a deep, comparative analysis of indazole-based compounds. The indazole core, a bicyclic aromatic heterocycle, is recognized as a "privileged scaffold" in medicinal chemistry.[1][2] Its unique structural and electronic properties allow it to serve as a versatile framework for designing potent and selective inhibitors of various protein kinases, which are critical regulators of cellular processes and frequently implicated in diseases like cancer.[3][4]

Initially, this guide intended to focus on the specific efficacy and selectivity of 5-Methyl-1H-indazol-3-ol. However, a comprehensive review of publicly available scientific literature and databases reveals a notable absence of biological activity data for this particular compound. It is likely a novel entity, a synthetic intermediate, or a proprietary molecule not yet characterized in the public domain.

Therefore, to provide a valuable and data-rich comparative analysis, this guide will pivot to a well-documented and clinically relevant indazole-based kinase inhibitor: CFI-400945 , a potent and selective inhibitor of Polo-like Kinase 4 (PLK4).[5][6] We will compare its performance with other indazole derivatives and broader kinase inhibitors, providing the in-depth technical insights and supporting experimental data required for informed research and development decisions.

Efficacy of Indazole-Based Kinase Inhibitors: A Quantitative Comparison

The therapeutic efficacy of a kinase inhibitor is fundamentally determined by its potency in inhibiting the target kinase and its ability to suppress the proliferation of cancer cells driven by that kinase. This is typically quantified by the half-maximal inhibitory concentration (IC50) in biochemical assays and the half-maximal effective concentration (EC50) or IC50 in cell-based assays.

Here, we compare the biochemical and cellular potency of CFI-400945 with other indazole-based compounds that have been evaluated for their anticancer properties.

Compound/Drug Name	Primary Target(s)	Biochemical IC50 (nM)	Cell Line	Cellular IC50 (µM)	Reference
CFI-400945	PLK4	2.8	MDA-MB-231 (Breast)	Not specified	[5]
A549 (Lung)	Not specified
U2OS (Osteosarcoma)	Not specified
Compound 2f	Not Specified	Not Specified	4T1 (Breast)	0.23	[7]
HepG2 (Liver)	0.80	[7]
MCF-7 (Breast)	0.34	[7]
Compound 6o	p53/MDM2 Pathway	Not Specified	K562 (Leukemia)	5.15	[8]
A549 (Lung)	6.73	[8]
PC-3 (Prostate)	8.34	[8]
HepG2 (Liver)	7.37	[8]
Pazopanib	VEGFRs, PDGFRs, c-Kit	VEGFR2: 30	Multiple	Varies	[3]
Axitinib	VEGFRs	VEGFR1: 0.1, VEGFR2: 0.2, VEGFR3: 0.1-0.3	Multiple	Varies	[3]

Causality Behind Experimental Choices:

The selection of biochemical and cellular assays is critical for a comprehensive evaluation of an inhibitor's efficacy.

• Biochemical Assays (e.g., ADP-Glo™ Kinase Assay): These assays isolate the kinase and the inhibitor in a cell-free system to determine the direct inhibitory potency (IC50) of the compound on the target enzyme. This provides a clean measure of on-target activity without the complexities of cellular uptake, metabolism, and off-target effects. The ADP-Glo™ assay is a popular choice due to its high sensitivity and broad applicability to nearly all ADP-generating enzymes.[9][10]

• Cellular Assays (e.g., MTT Assay): These assays measure the metabolic activity of living cells and are used to determine the inhibitor's effect on cell proliferation and viability.[8] The IC50 values from these assays reflect the compound's overall effectiveness in a biological context, encompassing factors like cell permeability and stability. A panel of cancer cell lines with known genetic backgrounds (e.g., p53 status) is often used to identify specific cancer types that may be more susceptible to the inhibitor.

Selectivity of Indazole-Based Kinase Inhibitors: On-Target Precision

Selectivity is a paramount consideration in kinase inhibitor development. A highly selective inhibitor minimizes off-target effects, thereby reducing potential toxicity and improving the therapeutic window. Kinase selectivity is typically assessed by screening the compound against a large panel of kinases.

CFI-400945 has demonstrated remarkable selectivity for PLK4.

Compound	Primary Target	Selectivity Profile	Reference
CFI-400945	PLK4	Highly selective for PLK4 (IC50 = 2.8 nM). Inhibits Aurora B kinase with an IC50 of 98 nM (>30-fold selectivity).[6] Negligible activity against other PLK family members (PLK1, 2, 3).[11]	[6][11]
Compound 6o	p53/MDM2 Pathway	Showed selectivity for K562 cancer cells over normal HEK-293 cells (IC50 = 5.15 µM vs. 33.2 µM).[8]	[8]

Experimental Workflow for Kinase Selectivity Profiling:

Caption: Simplified PLK4 signaling pathway in cell cycle control.

Indazole Derivatives and the p53 Signaling Pathway:

The p53 tumor suppressor protein plays a pivotal role in preventing cancer formation by inducing cell cycle arrest, apoptosis, or senescence in response to cellular stress. [12][13][14][15]The interaction between p53 and its negative regulator, MDM2, is a critical control point in this pathway. Some indazole-based compounds, like compound 6o, have been shown to exert their anticancer effects by potentially modulating the p53/MDM2 pathway. [8]

Caption: The p53-MDM2 signaling axis and potential intervention by indazole compounds.

Experimental Protocols: A Foundation for Reproducible Science

The integrity of any comparative guide rests on the robustness and reproducibility of the experimental methods. Below are detailed, step-by-step protocols for key assays used to evaluate the efficacy and mechanism of action of indazole-based inhibitors.

Protocol 1: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol is adapted from the Promega ADP-Glo™ Kinase Assay technical manual. [9][16] Objective: To determine the IC50 value of an indazole compound against a specific kinase.

Materials:

• Purified recombinant kinase

• Kinase-specific substrate

• Indazole compound stock solution (in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Multichannel pipettes

• Plate-reading luminometer

Procedure:

• Compound Dilution: Prepare a serial dilution of the indazole compound in the appropriate kinase buffer. Include a DMSO-only control.

• Kinase Reaction Setup: In each well of the plate, add the kinase, its substrate, and the diluted indazole compound or DMSO control.

• Initiate Reaction: Start the kinase reaction by adding ATP to each well. The final reaction volume is typically 10-25 µL.

• Incubation: Incubate the plate at the optimal temperature for the kinase (usually 30°C or room temperature) for a predetermined time (e.g., 60 minutes).

• Stop Reaction and Deplete ATP: Add ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes at room temperature.

• ADP to ATP Conversion and Detection: Add Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase reaction into ATP and contains luciferase and luciferin to produce a luminescent signal. Incubate for 30-60 minutes at room temperature.

• Data Acquisition: Measure the luminescence of each well using a plate-reading luminometer.

• Data Analysis: Plot the luminescence signal against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Protocol 2: Cellular Proliferation Assay (MTT)

This protocol is a generalized method for assessing the effect of an indazole compound on cancer cell viability. [8] Objective: To determine the IC50 value of an indazole compound in a cancer cell line.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Indazole compound stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of 0.01 M HCl in 10% SDS)

• 96-well clear flat-bottom plates

• Multichannel pipettes

• Spectrophotometer (plate reader)

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Compound Treatment: The next day, treat the cells with a serial dilution of the indazole compound. Include a DMSO-only control.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of each well at a wavelength of 570 nm using a spectrophotometer.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the DMSO control. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 3: Western Blot Analysis for Signaling Pathway Modulation

This protocol provides a framework for assessing changes in protein expression and phosphorylation levels within a signaling pathway upon treatment with an indazole compound. [17][18][19][20] Objective: To determine if an indazole compound affects the expression or activation of key proteins in a target signaling pathway (e.g., PLK4 or p53 pathways).

Materials:

• Cancer cell line

• Indazole compound

• Cell lysis buffer

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and membrane (e.g., PVDF or nitrocellulose)

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (specific for total and phosphorylated forms of target proteins)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Treat cells with the indazole compound at various concentrations for a specified time. Lyse the cells and collect the protein extracts.

• Protein Quantification: Determine the protein concentration of each lysate using a protein assay.

• SDS-PAGE: Separate equal amounts of protein from each sample by SDS-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and add the chemiluminescent substrate.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities to determine the relative changes in protein expression or phosphorylation.

Trustworthiness: Self-Validating Systems in Experimental Design

The protocols described above are designed to be self-validating through the inclusion of appropriate controls and orthogonal assays.

• Internal Controls: In Western blotting, the use of antibodies against total protein levels of a target serves as a loading control for its phosphorylated form. Housekeeping proteins like GAPDH or β-actin are used to ensure equal protein loading across all lanes.

• Positive and Negative Controls: In kinase and cellular assays, a known active compound (positive control) and a vehicle-only treatment (negative control) are essential for validating the assay's performance and for data normalization.

• Orthogonal Assays: Confirming a compound's mechanism of action through multiple, independent assays strengthens the validity of the findings. For example, if a compound inhibits cell proliferation in an MTT assay and is hypothesized to act via the p53 pathway, this should be confirmed by Western blotting to show an increase in p53 and its downstream targets like p21.

• Dose-Response and Time-Course Studies: Evaluating the effects of an inhibitor across a range of concentrations and time points helps to establish a clear cause-and-effect relationship and distinguishes specific biological effects from non-specific toxicity.

By adhering to these principles of rigorous experimental design, researchers can generate high-quality, reproducible data that builds a trustworthy case for the efficacy and selectivity of novel indazole-based compounds.

Conclusion and Future Directions

The indazole scaffold continues to be a highly fruitful starting point for the discovery of novel kinase inhibitors. While the specific compound 5-Methyl-1H-indazol-3-ol remains to be biologically characterized, the extensive research into other indazole derivatives, such as the PLK4 inhibitor CFI-400945, demonstrates the potential of this chemical class.

This guide has provided a framework for the comparative evaluation of indazole-based compounds, emphasizing the importance of quantitative efficacy and selectivity data, a thorough understanding of the modulated signaling pathways, and the implementation of robust, self-validating experimental protocols.

Future research in this area will likely focus on:

• Structure-Activity Relationship (SAR) Studies: Systematically modifying the indazole scaffold to improve potency and selectivity.

• Tackling Drug Resistance: Designing next-generation indazole inhibitors that can overcome known resistance mechanisms.

• Exploring New Targets: Expanding the application of the indazole scaffold to inhibit other kinase families and therapeutic targets.

By building upon the foundational knowledge and methodologies presented here, the scientific community can continue to unlock the full therapeutic potential of indazole-based compounds in the fight against cancer and other diseases.

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A Comparative Analysis of the Antimicrobial Spectrum of Indazole Derivatives, Featuring 5-Methyl-1H-indazol-3-ol Analogs

This guide provides a comparative analysis of the antimicrobial spectrum of indazole derivatives, with a specific focus on analogs of 5-Methyl-1H-indazol-3-ol. Due to the limited publicly available data on the specific antimicrobial activity of 5-Methyl-1H-indazol-3-ol, this guide will utilize data from a closely related and well-studied derivative, 1-(2-(piperidin-1-yl)ethan-1-oyl)-3-methyl-1H-indazole, to provide a representative comparison against established antimicrobial agents. This approach allows for an insightful exploration of the potential of the indazole scaffold in antimicrobial drug discovery.

The indazole nucleus, a bicyclic system composed of a pyrazole and a benzene ring, is a prominent scaffold in medicinal chemistry, with derivatives exhibiting a wide range of biological activities, including antimicrobial properties.[1][2] This guide is intended for researchers, scientists, and drug development professionals interested in the antimicrobial potential of this chemical class.

Comparative Antimicrobial Agents

For a robust comparative analysis, the antimicrobial activity of the representative indazole derivative is benchmarked against three widely used antibiotics with distinct mechanisms of action:

• Ciprofloxacin: A broad-spectrum fluoroquinolone antibiotic that inhibits DNA gyrase and topoisomerase IV, essential enzymes for bacterial DNA replication, transcription, repair, and recombination.

• Ampicillin: A beta-lactam antibiotic that inhibits the synthesis of the bacterial cell wall.[3]

• Tetracycline: A broad-spectrum antibiotic that inhibits protein synthesis by binding to the 30S ribosomal subunit.

In Vitro Antimicrobial Spectrum: A Comparative Overview

The antimicrobial efficacy of 1-(2-(piperidin-1-yl)ethan-1-oyl)-3-methyl-1H-indazole and the comparator antibiotics was evaluated against representative Gram-positive and Gram-negative bacteria. The following table summarizes the available antimicrobial activity data. It is important to note that the data for the indazole derivative is presented as the zone of inhibition, a qualitative measure of antimicrobial activity, while the data for the standard antibiotics is presented as the Minimum Inhibitory Concentration (MIC), a quantitative measure.

Antimicrobial Agent	Test Organism	Method	Result	Reference
1-(2-(piperidin-1-yl)ethan-1-oyl)-3-methyl-1H-indazole	Bacillus subtilis	Cup Plate Method	22 mm zone of inhibition (300 µg/ml)	[4]
1-(2-(piperidin-1-yl)ethan-1-oyl)-3-methyl-1H-indazole	Escherichia coli	Cup Plate Method	46 mm zone of inhibition (300 µg/ml)	[4]
Ciprofloxacin	Staphylococcus aureus	Broth Microdilution	MIC: ≤1 µg/mL (Susceptible)	[5]
Ciprofloxacin	Escherichia coli	Broth Microdilution	MIC: ≤1 µg/mL (Susceptible)	[5]
Ampicillin	Staphylococcus aureus	Broth Microdilution	MIC: 0.6-1 mg/L	[3]
Ampicillin	Escherichia coli	Broth Microdilution	MIC: 4 mg/L	[3]
Tetracycline	Staphylococcus aureus	Broth Microdilution	MIC: ≤4.0 μg/mL (Susceptible)
Tetracycline	Escherichia coli	Broth Microdilution	MIC > 16 µg/mL (Resistant)	[6]

Interpretation of Results:

The representative 3-methyl-1H-indazole derivative demonstrated significant in vitro antibacterial activity against both the Gram-positive bacterium Bacillus subtilis and the Gram-negative bacterium Escherichia coli.[4] The larger zone of inhibition against E. coli suggests a potentially greater potency against this Gram-negative species. However, direct comparison with the MIC values of the standard antibiotics is not feasible due to the different methodologies used. The MIC values for the comparator antibiotics are consistent with their known spectra of activity. For instance, Staphylococcus aureus is generally susceptible to ciprofloxacin, ampicillin, and tetracycline, while Escherichia coli shows susceptibility to ciprofloxacin and ampicillin but can exhibit resistance to tetracycline.[3][5][6]

Experimental Methodologies: A Guide to In Vitro Antimicrobial Susceptibility Testing

To ensure scientific rigor and reproducibility, standardized protocols for determining the antimicrobial spectrum are essential. The following are detailed step-by-step methodologies for the Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) assays.

Minimum Inhibitory Concentration (MIC) Assay Protocol (Broth Microdilution Method)

The broth microdilution method is a quantitative technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.[7]

Step-by-Step Protocol:

• Preparation of Antimicrobial Stock Solutions: Prepare a stock solution of the test compound (e.g., 5-Methyl-1H-indazol-3-ol analog) and comparator antibiotics in a suitable solvent (e.g., DMSO).

• Preparation of Microtiter Plates: Dispense sterile Mueller-Hinton Broth (MHB) into the wells of a 96-well microtiter plate.

• Serial Dilutions: Perform two-fold serial dilutions of the antimicrobial agents across the microtiter plate to achieve a range of concentrations.

• Inoculum Preparation: Prepare a standardized bacterial inoculum with a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Dilute this suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Inoculation: Inoculate each well (except for the sterility control) with the prepared bacterial suspension. Include a growth control well (containing only broth and inoculum) and a sterility control well (containing only broth).

• Incubation: Incubate the microtiter plates at 35-37°C for 18-24 hours.

• Reading the MIC: The MIC is the lowest concentration of the antimicrobial agent at which there is no visible growth (turbidity) of the microorganism.

Experimental Workflow for MIC Determination

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Minimum Bactericidal Concentration (MBC) Assay Protocol

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Step-by-Step Protocol:

• Perform an MIC Assay: First, determine the MIC of the antimicrobial agent as described above.

• Subculturing: Following the MIC determination, take a small aliquot (e.g., 10 µL) from each well that showed no visible growth (i.e., at and above the MIC).

• Plating: Spread the aliquots onto a suitable agar medium (e.g., Mueller-Hinton Agar) that does not contain the antimicrobial agent.

• Incubation: Incubate the agar plates at 35-37°C for 18-24 hours.

• Reading the MBC: The MBC is the lowest concentration of the antimicrobial agent that results in a ≥99.9% reduction in the initial inoculum (i.e., no more than 0.1% of the original bacteria survive).

Potential Mechanism of Action of Indazole Derivatives

While the precise mechanism of action for many indazole derivatives is still under investigation, their structural similarity to purine nucleosides suggests that they may act as antimetabolites. It is hypothesized that these compounds could interfere with nucleic acid synthesis or other essential metabolic pathways within the microbial cell. For instance, some heterocyclic compounds are known to inhibit DNA gyrase, an enzyme also targeted by fluoroquinolones. Further mechanistic studies, such as enzyme inhibition assays and molecular docking, are necessary to elucidate the specific molecular targets of 5-Methyl-1H-indazol-3-ol and its analogs.

Hypothesized Mechanism of Action

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 5-Methyl-1H-indazol-3-ol

A Proactive Stance on Laboratory Safety

In the fast-paced world of drug discovery and chemical research, our focus is often on the target molecule, the reaction yield, and the biological assay results. However, the foundational pillar upon which all successful research is built is an unwavering commitment to safety. As your partner in the laboratory, our goal is to provide you with the critical information needed to handle chemical reagents not just effectively, but safely. This guide provides a detailed protocol for the appropriate use of Personal Protective Equipment (PPE) when working with 5-Methyl-1H-indazol-3-ol, a member of the indazole class of compounds frequently utilized in medicinal chemistry.[1] This is not a generic checklist; it is a specialized operational plan designed to build a culture of safety and confidence in your laboratory.

Hazard Profile: Understanding the Adversary

Hazard Classification	GHS Code	Description	Source(s)
Acute Toxicity, Oral	H302	Harmful if swallowed.	[2][3][4][5]
Skin Corrosion/Irritation	H315	Causes skin irritation.	[2][3][4][6][7]
Serious Eye Damage/Irritation	H319	Causes serious eye irritation.	[2][3][4][6][7]
Specific Target Organ Toxicity	H335	May cause respiratory irritation.	[2][3][4][6][7]

These classifications mandate a rigorous approach to PPE. The compound is likely a solid, and as with many fine organic powders, it may also pose a combustible dust hazard, a risk that should not be underestimated.[7]

The Core Principle: A Multi-Layered Defense

Effective laboratory safety is not solely about PPE. It is about implementing a "Hierarchy of Controls," a systematic approach to minimizing risk. PPE is the final, and crucial, line of defense. Before you even select your gloves, you should have considered:

• Engineering Controls: Are you working in a properly functioning chemical fume hood? This is non-negotiable for handling powdered reagents to minimize inhalation exposure.[8] Ensure that safety showers and eyewash stations are accessible and have been recently tested.[6]

• Administrative Controls: Has a formal risk assessment been conducted for the procedure? Are all personnel trained on the specific hazards of indazole derivatives and the contents of this guide?

The following PPE recommendations assume that these primary controls are already in place.

Mandatory Personal Protective Equipment (PPE) Protocol

The selection of PPE is not a one-size-fits-all decision. It must be tailored to the specific task being performed. The following diagram illustrates a decision-making workflow for selecting the appropriate level of PPE.

Caption: PPE selection workflow for handling 5-Methyl-1H-indazol-3-ol.

Primary Barrier: Skin and Body Protection

• Gloves: Due to the classification as a skin irritant, chemically resistant gloves are mandatory.[2]

  • Material: Nitrile gloves are the standard for handling solid powders and provide adequate protection for incidental contact.[9][10]

  • Protocol: Always inspect gloves for pinholes or tears before use. For tasks involving larger quantities or prolonged handling, consider double-gloving. Use proper glove removal technique (without touching the glove's outer surface) to avoid skin contact.[4] Dispose of contaminated gloves immediately in the designated hazardous waste stream.[9] After removing gloves, wash your hands thoroughly with soap and water.[4][6]

• Lab Coat/Gown: A clean, buttoned lab coat is the minimum requirement to protect your clothing and skin.[10] For procedures with a higher risk of splashes or significant powder generation, a chemical-resistant gown is recommended.[11]

Critical Zone: Eye and Face Protection

This compound is classified as a serious eye irritant, making eye protection a critical and non-negotiable requirement.[2][6][7]

• Minimum Requirement: ANSI Z87.1-compliant safety glasses with side shields are the absolute minimum for any work in the laboratory.

• Recommended for Solids: When weighing or transferring the solid powder, upgrade to tightly fitting chemical splash goggles.[12][13] Powders can easily become airborne and bypass the protection offered by standard safety glasses.

• Recommended for Liquids/Solutions: When handling solutions of this compound or during any transfer process with a splash potential, wear a face shield in addition to chemical splash goggles.[12][13] The face shield provides a broader barrier of protection for the entire face.

Inhalation Safeguard: Respiratory Protection

Given its potential to cause respiratory irritation, controlling inhalation exposure is paramount.[2][6][7]

• Primary Control: All handling of 5-Methyl-1H-indazol-3-ol powder must be performed within a certified chemical fume hood to minimize airborne particles.[8]

• Respiratory Protection: If the engineering controls are insufficient or during a spill cleanup outside of a fume hood, respiratory protection is required.

  • Type: A NIOSH-approved air-purifying respirator is necessary. For powders, a filtering half mask (like an N95) or a half-mask respirator with P3 cartridges is appropriate.[14]

  • Program: The use of respirators must be part of a comprehensive institutional respiratory protection program that includes medical evaluation, fit-testing, and training, as mandated by OSHA (29 CFR 1910.134).[11][14]

Operational Guide: From Benchtop to Disposal

A proactive safety mindset extends to the entire lifecycle of the chemical in your lab.

Pre-Operational Safety Checklist

• Confirm the location of the nearest eyewash station and safety shower.

• Ensure the chemical fume hood is functioning correctly (check the airflow monitor).

• Have a designated, labeled hazardous waste container ready for solid and liquid waste.

• Assemble all necessary PPE and inspect it for damage.

• Have a spill kit readily accessible.

Step-by-Step Handling Procedure (Weighing Solid)

• Don all required PPE: lab coat, safety goggles, and nitrile gloves.

• Perform all weighing operations inside a chemical fume hood or a ventilated balance enclosure.

• Use a spatula to carefully transfer the solid to a tared weigh boat or container. Avoid creating dust.

• If any powder adheres to the spatula, gently tap it against the container inside the hood. Do not tap it outside the hood.

• Once weighing is complete, securely close the primary container.

• Wipe down the spatula and the balance with a damp cloth (e.g., with isopropanol) to decontaminate surfaces. Dispose of the cloth in the solid hazardous waste.

• Carefully remove gloves and dispose of them. Wash hands thoroughly.

Spill Management

In the event of a spill, remain calm and execute the following plan:

• Alert Personnel: Notify others in the immediate area and restrict access.

• Evacuate if Necessary: If the spill is large or outside of a containment hood, evacuate the area and contact your institution's Environmental Health & Safety (EHS) department.

• Don Enhanced PPE: For a manageable spill, don enhanced PPE, including a respirator, face shield, and a chemical-resistant gown or apron over your lab coat.

• Contain and Absorb: Cover the spill with a suitable absorbent material (e.g., vermiculite or a chemical spill pillow). Do not dry sweep, as this will aerosolize the powder.

• Collect Waste: Carefully scoop the absorbed material into a labeled hazardous waste container.

• Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water. All cleaning materials must be disposed of as hazardous waste.

Decontamination and Waste Disposal

Proper disposal is a critical component of safe chemical handling.

• Solid Waste: All contaminated materials, including gloves, weigh boats, and absorbent pads, must be placed in a clearly labeled, sealed container for solid hazardous chemical waste.[6]

• Liquid Waste: Unused solutions should be collected in a designated, labeled container for hazardous liquid waste. Do not dispose of this chemical down the drain.[15]

• Empty Containers: "Empty" containers that once held 5-Methyl-1H-indazol-3-ol are still considered hazardous. They should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous liquid waste. After rinsing, deface the label and dispose of the container according to your institution's guidelines.[15]

Conclusion: Safety as a Prerequisite for Innovation

Handling novel chemical entities like 5-Methyl-1H-indazol-3-ol is central to the mission of drug discovery. By adopting the rigorous PPE and handling protocols outlined in this guide, you are not slowing down your research; you are protecting its most valuable asset: you and your team. A deeply ingrained culture of safety is the bedrock upon which groundbreaking science is built.

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